DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE

Core Science & Biosynthesis

An In-Depth Technical Guide to the Structure of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the molecular structure of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE, a complex bifunctional lipid conjugate critical to the advancement of nanomedicine, particularly in targeted drug delivery and molecular imaging. We will deconstruct the molecule into its core components, elucidating the specific function and rationale behind each part of its sophisticated architecture.

Introduction: A Multifunctional Tool for Advanced Therapeutics

DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE is a meticulously designed synthetic molecule that serves as a cornerstone in the formulation of advanced drug delivery systems like liposomes and micelles.[1] Its structure is a testament to the principles of rational drug design, combining a lipid anchor for nanoparticle integration, a biocompatible spacer to ensure stability and stealth, and a powerful chelating agent for attaching imaging or therapeutic radionuclides.[1][2] This trifecta of functionalities enables the creation of theranostic agents—nanoparticles that can simultaneously diagnose, deliver a therapeutic payload, and monitor treatment response.

Deconstructing the Molecular Architecture

The name itself provides a roadmap to its structure. Let's dissect each component to understand its contribution to the molecule's overall function.

DSPE (1,2-Distearoyl-sn-glycero-3-phosphoethanolamine): The Lipid Anchor

The foundation of the molecule is DSPE, a phospholipid.[3] Its structure consists of:

• A hydrophilic phosphoethanolamine headgroup.

• A glycerol backbone.

• Two long, saturated stearic acid chains (18 carbons each).[3]

This amphiphilic nature is fundamental. The long, hydrophobic stearoyl chains readily integrate into the lipid bilayer of a liposome or the hydrophobic core of a micelle, effectively "anchoring" the entire conjugate to the nanoparticle.[3][4] The choice of DSPE is deliberate; its saturated fatty acid chains result in a high phase transition temperature, creating a more rigid and stable lipid membrane. This enhances the retention of encapsulated drugs and protects them from degradation.[3]

-amido-PEG24-amido-PEG24-: The Hydrophilic Spacer

Connecting the DSPE anchor to the functional DOTA head is a long, flexible linker composed of two polyethylene glycol (PEG) units, each with 24 repeating ethylene oxide monomers, joined by an amide bond.[1] This PEG linker is crucial for several reasons:

• Stealth Properties: The highly hydrophilic and flexible PEG chains form a "cloud" of hydration on the nanoparticle's surface. This steric hindrance dramatically reduces recognition and uptake by the reticuloendothelial system (RES), the body's natural clearance mechanism.[5][6] This "stealth" effect significantly prolongs the circulation time of the nanoparticle in the bloodstream, increasing the probability of it reaching the target tissue.[7][]

• Enhanced Solubility and Stability: PEGylation improves the overall water solubility of the conjugate and prevents the aggregation of nanoparticles in biological fluids.[7][9]

• Flexibility and Accessibility: The long spacer ensures that the DOTA headgroup is extended away from the nanoparticle surface, making it readily accessible for chelation and interaction with its target without steric hindrance from the nanoparticle itself.

Effectively, the structure contains a PEG48 spacer, providing a substantial chain length (approximately 180 angstroms) to maximize these benefits.[1]

DOTA-tris(acid) (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid, with one carboxyl group used for conjugation): The Chelating Head

At the terminus of the molecule lies DOTA, a macrocyclic ligand renowned for its ability to form highly stable complexes with metal ions.[1][10] The "tris(acid)" designation indicates that three of its four carboxylic acid arms remain free, while the fourth is activated to form an amide bond with the PEG linker.

The primary function of DOTA is to act as a powerful chelating agent for various metal ions, particularly trivalent lanthanides (like Gadolinium, Gd³⁺) and other radionuclides (like Gallium-68, ⁶⁸Ga, or Lutetium-177, ¹⁷⁷Lu).[1][11]

• High Stability: The pre-organized cage-like structure of DOTA leads to complexes with exceptional thermodynamic stability and kinetic inertness. This is a critical safety feature, as it prevents the premature release of potentially toxic free metal ions in vivo.[1]

• Versatility in Application:

  • Medical Imaging: When chelated with a positron-emitting radionuclide like ⁶⁸Ga, the DOTA-lipid conjugate allows for highly sensitive and accurate Positron Emission Tomography (PET) imaging to diagnose and stage diseases like neuroendocrine tumors.[10][12][13] Chelating a paramagnetic ion like Gd³⁺ turns the nanoparticle into a contrast agent for Magnetic Resonance Imaging (MRI).[14][15]

  • Radiotherapy: By chelating a therapeutic radioisotope such as ¹⁷⁷Lu, the same nanoparticle can be used for targeted radionuclide therapy, delivering a cytotoxic radiation dose directly to the tumor site.[11]

Structural Summary and Visualization

The molecule is a linear, heterobifunctional construct. At one end, the hydrophobic DSPE lipid inserts into a nanoparticle, while the other end presents the hydrophilic, functional DOTA chelator to the external aqueous environment, connected by a long, flexible, and biocompatible PEG spacer.

Below is a conceptual diagram illustrating the connectivity of these components.

Caption: Figure 1. Structural components of the molecule.

Physicochemical Properties

A summary of the key physicochemical properties is presented in the table below.

Property	Value / Description	Source(s)
Molecular Formula	C₁₅₉H₃₀₉N₈O₆₅P	[2]
Molecular Weight	~3404.2 g/mol	[2]
Appearance	White to off-white solid or viscous liquid	[16]
Solubility	Soluble in Chloroform, DMSO, DMC, Acetonitrile, Methanol	[2]
Storage Conditions	-20°C, protected from moisture	[2]
Architecture	Linear, heterobifunctional

Experimental Protocols: Liposome Formulation

The primary application of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE is its incorporation into lipid-based nanoparticles. The thin-film hydration method is a standard protocol for this purpose.

Protocol: Preparation of DOTA-Functionalized Liposomes

Objective: To formulate liposomes with a surface functionalized with DOTA chelators for subsequent radiolabeling.

Materials:

• Primary structural lipid (e.g., DSPC or HSPC)

• Cholesterol

• DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE

• Chloroform or a chloroform/methanol mixture

• Hydration buffer (e.g., PBS pH 7.4, HEPES-buffered saline)

• Rotary evaporator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Methodology:

• Lipid Film Preparation:

  • In a round-bottom flask, dissolve the primary lipid, cholesterol, and the DOTA-PEG-DSPE conjugate in chloroform. A typical molar ratio might be 55:40:5 (Lipid:Cholesterol:DOTA-PEG-DSPE), but this must be optimized for the specific application.

  • Attach the flask to a rotary evaporator.

  • Evaporate the organic solvent under reduced pressure at a temperature above the lipid phase transition temperature (e.g., 60-65°C) until a thin, uniform lipid film is formed on the flask wall.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Warm the hydration buffer to the same temperature as the evaporation step (60-65°C).

  • Add the warm buffer to the flask containing the lipid film.

  • Agitate the flask by hand or continue gentle rotation (without vacuum) on the rotary evaporator for 1-2 hours to hydrate the film, forming multilamellar vesicles (MLVs).

• Size Extrusion:

  • To obtain a homogenous population of unilamellar vesicles of a defined size, the MLV suspension is extruded.

  • Assemble the extruder with the desired polycarbonate membrane (e.g., 100 nm).

  • Maintain the extruder temperature above the lipid phase transition temperature.

  • Pass the MLV suspension through the extruder 11-21 times. This process forces the larger vesicles through the pores, reducing their size and lamellarity.

• Purification and Characterization:

  • Remove any unencapsulated material or free lipids via size exclusion chromatography (SEC) or dialysis.

  • Characterize the final liposome formulation for particle size, polydispersity index (PDI), and zeta potential using Dynamic Light Scattering (DLS).

The workflow for this protocol is visualized below.

Caption: Figure 2. Workflow for DOTA-liposome preparation.

Conclusion

The structure of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE is a prime example of modular chemical design for biomedical applications. Each of its three core components—the DSPE anchor, the dual PEG spacer, and the DOTA chelator—is selected for a distinct and synergistic purpose. The DSPE provides stable incorporation into nanocarriers, the PEG linker imparts crucial stealth properties and biocompatibility, and the DOTA head offers a versatile platform for advanced imaging and therapeutic strategies. Understanding this structure is essential for researchers developing the next generation of targeted therapies and diagnostic agents.

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DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE mechanism of action

An In-Depth Technical Guide on the Core Mechanism of Action: DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE

Executive Summary

The compound DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE represents a pinnacle of rational design in nanomedicine, functioning as a versatile and highly effective bifunctional lipid conjugate. It is engineered to be seamlessly integrated into lipid-based nanocarriers, such as liposomes and micelles, to create sophisticated platforms for targeted diagnostics and therapeutics—a field known as theranostics. This guide deconstructs the molecule's architecture, elucidates its synergistic mechanism of action within a biological system, provides foundational experimental protocols, and discusses its primary applications. At its core, this molecule leverages a lipid anchor (DSPE) for nanoparticle formulation, a dual polyethylene glycol (PEG) linker for pharmacokinetic modulation, and a powerful chelating agent (DOTA) to carry metallic payloads. This intelligent design enables nanocarriers to achieve prolonged systemic circulation, evade immune clearance, and accumulate preferentially at pathological sites, such as solid tumors, through the Enhanced Permeability and Retention (EPR) effect.

PART 1: Deconstruction of the Molecular Architecture

The remarkable functionality of this molecule arises from the distinct and synergistic roles of its three primary components: the DSPE anchor, the PEG linker system, and the DOTA chelator.

The DSPE Anchor: Foundation for Nanoparticle Integration

The foundation of the construct is 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) , a saturated phospholipid. Its structure is inherently amphiphilic, comprising two hydrophobic 18-carbon stearoyl chains and a hydrophilic phosphocholine headgroup.[1][2] This dual nature is the critical driver for its role as a lipid anchor. When introduced into an aqueous environment with other lipids, DSPE spontaneously self-assembles into larger structures, most notably liposomes.[3] The hydrophobic tails integrate into the lipid bilayer, while the hydrophilic headgroup, to which the PEG linker is attached, faces the exterior aqueous phase. This ensures the stable incorporation and outward presentation of the entire DOTA-PEG conjugate on the surface of the nanocarrier.[4][5]

The PEG Spacer: Engineering Pharmacokinetics and Stability

The linker region consists of two sequential polyethylene glycol (PEG) chains, each with 24 ethylene oxide units, connected by stable amide bonds. This process of attaching PEG chains, known as PEGylation, is a cornerstone of modern drug delivery.[6][7] Its primary functions are:

• The "Stealth" Effect: In the bloodstream, foreign nanoparticles are rapidly coated by serum proteins (opsonins), marking them for clearance by the mononuclear phagocyte system (MPS) in the liver and spleen.[8] The long, flexible, and hydrophilic PEG chains form a dense, water-rich cloud on the nanoparticle's surface.[9][] This layer physically blocks the binding of opsonins, effectively creating a "stealth" shield that allows the nanoparticle to evade immune recognition and significantly prolong its circulation half-life.[11][12]

• Colloidal Stability: The steric hindrance provided by the PEG layer prevents the nanoparticles from aggregating in biological fluids, ensuring they remain as discrete particles capable of reaching their target.[12]

• Linker Flexibility: The use of a long, dual-PEG24 chain provides sufficient length and flexibility to expose the terminal DOTA moiety, making it fully accessible for chelation and interaction without being sterically hindered by the nanoparticle surface.[13]

Component	Key Property	Primary Function in the Construct
DSPE	Amphiphilic Phospholipid	Securely anchors the entire molecule into the lipid bilayer of a nanocarrier like a liposome.[1][4]
PEG24 x 2	Hydrophilic Polymer	Provides a "stealth" coating to evade immune clearance, prolong circulation time, and ensure stability.[6][12]
DOTA	Macrocyclic Chelator	Tightly binds and carries functional metal ions (radioisotopes or MRI contrast agents).[14][15]
A summary of the core components and their primary functions.

The DOTA Chelate: The Functional Payload Carrier

At the terminus of the molecule lies 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) . DOTA is a macrocyclic chelating agent renowned for its ability to form exceptionally stable complexes with a wide range of metal ions, particularly trivalent lanthanides and other radiometals.[14][15] Its cage-like structure encapsulates the metal ion, forming robust coordination bonds that exhibit high thermodynamic stability and kinetic inertness.[16] This is critical for in-vivo applications, as it prevents the premature release of potentially toxic free metal ions.[15] One of DOTA's four carboxyl groups is used for covalent attachment to the PEG linker, leaving the other three to participate in metal chelation.[14] This component transforms the entire nanocarrier into a functional theranostic agent by carrying:

• Diagnostic Radioisotopes: Such as Gallium-68 (⁶⁸Ga) for Positron Emission Tomography (PET) imaging.[17]

• Therapeutic Radionuclides: Such as Lutetium-177 (¹⁷⁷Lu) or Yttrium-90 (⁹⁰Y) for targeted radiotherapy.[14][18]

• MRI Contrast Agents: Such as Gadolinium (Gd³⁺) for Magnetic Resonance Imaging.[19]

Molecular components and their functional relationships.

PART 2: The Synergistic Mechanism of Action in a Biological System

The true power of DOTA-PEG-DSPE is realized when it is incorporated into a nanocarrier and administered in vivo. The mechanism unfolds in a sequential, passive targeting process.

Self-Assembly into Nanostructures

The first step is the formulation of a drug delivery vehicle, typically a liposome. During the manufacturing process (e.g., thin-film hydration followed by extrusion), the DOTA-PEG-DSPE is mixed with other structural lipids (like DSPC and cholesterol). The hydrophobic DSPE tails integrate into the lipid bilayer, creating a stable particle with the DOTA-PEG chains decorating its surface.[20][21] The final particle size is typically controlled to be within the 50-200 nm range, which is optimal for exploiting the EPR effect.[22]

Integration of DOTA-PEG-DSPE into a liposomal bilayer.

Pharmacokinetics and Biodistribution: The EPR Effect

Upon intravenous injection, the mechanism proceeds as follows:

• Prolonged Circulation: The PEG stealth layer minimizes protein adsorption and prevents rapid uptake by the immune system, allowing the liposomes to circulate in the bloodstream for an extended period (hours to days).[6][23]

• Passive Accumulation in Tumors: The pathophysiology of solid tumors is key to this targeting strategy. Tumors induce rapid and chaotic blood vessel growth (angiogenesis), resulting in vessel walls that are poorly formed and leaky, with gaps or "fenestrations" larger than those in healthy tissue.[24][25] These gaps allow the circulating liposomes to extravasate from the bloodstream into the tumor's interstitial fluid.

• Enhanced Retention: Solid tumors typically have impaired lymphatic drainage.[24][26] Consequently, once the liposomes have entered the tumor microenvironment, they are cleared very slowly.

This combined phenomenon of leaky vasculature and poor lymphatic drainage is known as the Enhanced Permeability and Retention (EPR) effect .[27][28] It results in the passive, preferential accumulation of the nanocarrier at the tumor site over time, reaching concentrations significantly higher than in healthy tissues.[29][30]

The sequential mechanism of passive tumor targeting via the EPR effect.

Theranostic Functionality at the Target Site

Once accumulated at the tumor, the DOTA-chelated metal ion performs its function. If it carries a diagnostic isotope like ⁶⁸Ga, PET scanners can detect the localized gamma radiation, producing a high-contrast image of the tumor. If it carries a therapeutic radionuclide like ¹⁷⁷Lu, the emitted beta particles travel a short distance (millimeters), delivering a cytotoxic radiation dose directly to the tumor cells while largely sparing the surrounding healthy tissue.[18] This localized action, enabled by the entire molecular construct, is the ultimate goal of the mechanism.

PART 3: Key Experimental Protocols and Characterization

Validating the mechanism of action requires rigorous experimental characterization at each stage.

Protocol: Liposome Formulation via Thin-Film Hydration

• Lipid Mixture Preparation: In a round-bottom flask, dissolve structural lipids (e.g., DSPC), cholesterol, and DOTA-PEG-DSPE in a chloroform/methanol solvent mixture at a desired molar ratio (e.g., 55:40:5).

• Thin Film Formation: Remove the organic solvent using a rotary evaporator under vacuum. This leaves a thin, uniform lipid film on the inner surface of the flask.

• Hydration: Hydrate the lipid film with an aqueous buffer (e.g., PBS or saline) by gentle agitation at a temperature above the lipid phase transition temperature (~60°C). This results in the formation of multilamellar vesicles (MLVs).

• Size Extrusion: Subject the MLV suspension to sequential extrusion through polycarbonate membranes with defined pore sizes (e.g., 200 nm, then 100 nm) using a high-pressure extruder. This process yields unilamellar vesicles with a controlled, uniform size distribution.

• Purification: Remove any unencapsulated material or free lipids via size exclusion chromatography or dialysis.

Protocol: Radiolabeling of DOTA-Liposomes with Gallium-68

• Elution: Elute ⁶⁸GaCl₃ from a ⁶⁸Ge/⁶⁸Ga generator using sterile 0.1 M HCl.

• Buffering: Add a sodium acetate buffer to the ⁶⁸GaCl₃ eluate to adjust the pH to approximately 4.0-4.5, the optimal range for ⁶⁸Ga chelation by DOTA.

• Incubation: Add the buffered ⁶⁸Ga solution to the purified DOTA-liposome suspension. Incubate the mixture at an elevated temperature (e.g., 95°C) for 10-15 minutes with gentle shaking.

• Quality Control: Determine the radiochemical purity (the percentage of ⁶⁸Ga successfully chelated by the DOTA-liposomes) using instant thin-layer chromatography (ITLC). A high purity (>95%) indicates a successful reaction.

• Purification (Optional): If necessary, remove any remaining free ⁶⁸Ga using a desalting column.

Quantitative Characterization of Nanoparticles

The physical properties of the formulated liposomes are critical to their in-vivo performance and must be carefully measured.

Parameter	Technique	Typical Values	Significance
Mean Diameter	Dynamic Light Scattering (DLS)	80 - 150 nm	Crucial for exploiting the EPR effect and avoiding rapid renal clearance.[22]
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.2	Indicates a narrow, homogeneous size distribution, ensuring predictable performance.
Zeta Potential	Laser Doppler Velocimetry	-5 to -20 mV	A slightly negative surface charge helps prevent aggregation and nonspecific cell binding.[5]
Radiolabeling Efficiency	ITLC / Radio-TLC	> 95%	Confirms that the radioisotope is securely attached to the liposome for accurate imaging/therapy.

PART 4: Applications and Future Directions

The DOTA-PEG-DSPE construct is a platform technology with broad applications in oncology and beyond.

• Diagnostic Imaging: When chelated with ⁶⁸Ga or other PET isotopes, these liposomes serve as highly sensitive imaging agents for detecting primary tumors and metastatic lesions, offering superior contrast compared to small-molecule tracers in some contexts.[17]

• Targeted Radionuclide Therapy: By carrying therapeutic isotopes like ¹⁷⁷Lu, the system becomes a potent therapeutic agent, enabling targeted "endoradiotherapy" that maximizes tumor radiation dose while minimizing systemic toxicity.[18]

• Image-Guided Drug Delivery: The platform can be used to confirm that a drug carrier has reached its target before a therapeutic payload (co-encapsulated within the liposome) is released, personalizing treatment protocols.[31]

The next evolution of this technology involves moving from passive to active targeting . This can be achieved by conjugating a targeting ligand (e.g., an antibody, peptide, or aptamer) to the terminal end of a separate PEG-DSPE construct incorporated into the same liposome.[29][32] This creates a dual-targeting system that first uses the EPR effect for accumulation and then a specific ligand-receptor interaction for enhanced cellular uptake, further improving specificity and efficacy.

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An In-depth Technical Guide to the Physicochemical Properties of DOTA-PEG-DSPE Lipids

For researchers, scientists, and drug development professionals, understanding the fundamental characteristics of novel excipients is paramount to innovation. This guide provides a comprehensive exploration of the physicochemical properties of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] conjugated with 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA-PEG-DSPE). This versatile lipid construct stands at the forefront of nanomedicine, offering a unique combination of biocompatibility, stealth properties, and diagnostic/therapeutic capabilities.

Molecular Architecture and Self-Assembly: The Foundation of Functionality

DOTA-PEG-DSPE is an amphiphilic molecule meticulously designed for self-assembly into stable nanostructures in aqueous environments.[1] Its architecture consists of three key components:

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE): A saturated phospholipid with two long acyl chains (distearoyl) that form a hydrophobic tail. This portion of the molecule is responsible for driving the self-assembly process and can serve as a reservoir for hydrophobic drugs.[2]

• Polyethylene Glycol (PEG): A hydrophilic polymer chain that forms a "stealth" corona on the surface of the resulting nanoparticle. This PEG layer sterically hinders the adsorption of opsonins, thereby reducing clearance by the mononuclear phagocyte system and prolonging circulation time in the bloodstream.[2][3]

• 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA): A macrocyclic chelating agent covalently linked to the distal end of the PEG chain. DOTA is renowned for its ability to form highly stable complexes with a variety of metal ions, making it an invaluable tool for nuclear imaging (PET, SPECT) and radiotherapy.[4][5]

The inherent amphiphilicity of DOTA-PEG-DSPE dictates its behavior in aqueous solutions, leading to the spontaneous formation of micelles or its incorporation into the lipid bilayers of liposomes.[2][6]

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The Pivotal Role of the DSPE Anchor in DOTA-PEG Conjugates: A Technical Guide for Drug Development Professionals

Introduction: The Tripartite Workhorse of Modern Theranostics

In the rapidly evolving landscape of targeted therapeutics and advanced molecular imaging, the DOTA-PEG-DSPE conjugate has emerged as a cornerstone technology. This tripartite molecule, elegantly simple in its design yet profound in its functional capabilities, serves as a versatile platform for the development of sophisticated nanomedicines. At its heart lies the 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) anchor, a component whose critical role in the stability, pharmacokinetics, and overall performance of these conjugates is often underestimated. This technical guide aims to provide researchers, scientists, and drug development professionals with an in-depth understanding of the DSPE anchor's function within DOTA-PEG conjugates, moving beyond a superficial overview to a mechanistic exploration of its impact on therapeutic and diagnostic efficacy. As we dissect the causality behind the molecular architecture of these systems, the rationale for DSPE's prevalence as the lipid anchor of choice will become unequivocally clear.

Deconstructing the DOTA-PEG-DSPE Conjugate: A Symphony of Functionality

To appreciate the significance of the DSPE anchor, we must first understand the synergistic interplay of the three core components of the conjugate:

• DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid): This macrocyclic chelator is the functional head of the conjugate, responsible for tightly binding to a variety of radiometals used in medical imaging and therapy.[1] The robust coordination chemistry of DOTA ensures stable sequestration of radionuclides like Gallium-68 (⁶⁸Ga) for Positron Emission Tomography (PET) imaging and Lutetium-177 (¹⁷⁷Lu) for targeted radionuclide therapy, preventing their premature release in vivo.[2][3][4]

• PEG (Polyethylene Glycol): The PEG linker serves as a biocompatible and hydrophilic spacer, bridging the DOTA chelator to the DSPE anchor.[5] Its primary role is to create a "stealth" shield around the nanoparticle or liposome, sterically hindering the adsorption of opsonin proteins. This PEGylation strategy effectively reduces uptake by the reticuloendothelial system (RES), thereby prolonging the circulation half-life of the conjugate in the bloodstream.[5][6] The length of the PEG chain can be modulated to fine-tune the pharmacokinetic properties of the final construct.[7]

• DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine): This phospholipid constitutes the hydrophobic anchor that firmly embeds the entire conjugate into the lipid bilayer of a liposome or the hydrophobic core of a micelle.[5] The choice of DSPE is deliberate and critical, as its unique structural features directly influence the stability and in vivo behavior of the nanocarrier.[8]

Figure 1: Molecular architecture of a DOTA-PEG-DSPE conjugate and its integration into a nanoparticle.

The DSPE Anchor: More Than Just a Hydrophobic Tail

The selection of DSPE as the preferred lipid anchor is a testament to the importance of molecular engineering in drug delivery. Its superiority over other phospholipids stems from several key characteristics:

• Enhanced Stability through Strong Hydrophobic Interactions: DSPE is a saturated phospholipid with two 18-carbon stearoyl chains. These long, saturated acyl chains maximize van der Waals interactions within the lipid bilayer, leading to a higher phase transition temperature and a more rigid, stable membrane structure.[8] This increased stability is crucial for preventing premature drug leakage from liposomes and disassembly of micelles upon injection into the bloodstream.[9] Comparative studies have shown that liposomes formulated with longer acyl chain lipids, like DSPE, exhibit longer circulation lifetimes compared to those with shorter chains.[8]

• Prolonged In Vivo Circulation: The robust anchoring of the PEG-DOTA moiety by DSPE prevents the shedding of the protective PEG layer in vivo.[8] This is a critical factor, as the dissociation of the PEG-lipid from the nanoparticle surface would expose the underlying carrier to opsonization and rapid clearance by the RES. The strong anchoring properties of DSPE ensure that the "stealth" characteristics of the nanoparticle are maintained, leading to a longer circulation half-life and increased opportunity for the nanocarrier to reach its target site.[10]

• Influence on Nanoparticle Morphology and Drug Encapsulation: The incorporation of DSPE-PEG can influence the physicochemical properties of the resulting nanoparticles. For instance, the presence of DSPE-PEG often leads to a decrease in the mean particle size of liposomes and can enhance the entrapment efficiency of certain drugs.[11]

Feature	DSPE Anchor	Shorter-Chain/Unsaturated Anchors	Rationale for DSPE's Superiority
Acyl Chain Length	Long (18 carbons)	Shorter (e.g., 14 or 16 carbons)	Longer chains lead to stronger van der Waals forces and a more stable lipid bilayer.[8]
Saturation	Saturated	Unsaturated	Saturated chains pack more tightly, resulting in a less fluid and more stable membrane.
In Vivo Stability	High	Lower	Reduced shedding of the PEG-lipid conjugate, maintaining the "stealth" properties.[8]
Drug Retention	Enhanced	Prone to leakage	A more stable membrane minimizes premature release of the encapsulated therapeutic agent.[8]
Circulation Half-life	Prolonged	Shorter	Stable PEGylation prevents rapid clearance by the reticuloendothelial system.[10]

Experimental Protocols: From Synthesis to Radiolabeling

The successful application of DOTA-PEG-DSPE conjugates hinges on robust and reproducible experimental protocols. Below are representative methodologies for the synthesis of the conjugate and its subsequent radiolabeling with medically relevant radionuclides.

Synthesis of DSPE-PEG-DOTA

A common method for synthesizing DSPE-PEG-DOTA involves the covalent attachment of a DOTA derivative to an amine-terminated DSPE-PEG.[12]

Materials:

• DSPE-PEG-NH₂ (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)])

• DOTA-NHS ester (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid mono-N-hydroxysuccinimide ester)

• Anhydrous dimethylformamide (DMF)

• Triethylamine (TEA)

• Dialysis membrane (appropriate molecular weight cutoff)

Procedure:

• Dissolve DSPE-PEG-NH₂ and a molar excess of DOTA-NHS ester in anhydrous DMF.

• Add triethylamine to the reaction mixture to act as a base and facilitate the reaction.

• Stir the reaction mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon) for 24-48 hours.

• Monitor the reaction progress using an appropriate analytical technique, such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Once the reaction is complete, remove the solvent under reduced pressure.

• Purify the crude product by dialysis against deionized water to remove unreacted DOTA-NHS ester and other small molecule impurities.

• Lyophilize the purified product to obtain DSPE-PEG-DOTA as a white solid.

• Characterize the final product using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its identity and purity.

Figure 2: A simplified workflow for the synthesis of DSPE-PEG-DOTA.

Radiolabeling with Gallium-68 (⁶⁸Ga)

⁶⁸Ga is a positron-emitting radionuclide with a short half-life (68 minutes), making it ideal for PET imaging.[13]

Materials:

• ⁶⁸Ge/⁶⁸Ga generator

• DSPE-PEG-DOTA incorporated into liposomes or micelles

• Sodium acetate buffer (0.1 M, pH 4.0-4.5)

• Sterile, metal-free water

• Heating block

• Radio-TLC or radio-HPLC system for quality control

Procedure:

• Elute the ⁶⁸Ge/⁶⁸Ga generator with 0.1 M HCl to obtain ⁶⁸GaCl₃ in solution.

• In a sterile, metal-free reaction vial, add the DSPE-PEG-DOTA-functionalized nanoparticles.

• Add the sodium acetate buffer to the vial to adjust the pH to the optimal range for ⁶⁸Ga chelation (typically 3.5-4.5).[14]

• Add the ⁶⁸GaCl₃ eluate to the reaction vial.

• Incubate the reaction mixture at 90-95°C for 5-15 minutes.[14]

• After incubation, cool the reaction mixture to room temperature.

• Perform quality control using radio-TLC or radio-HPLC to determine the radiochemical purity. A high radiochemical purity (>95%) indicates successful labeling.[14]

Radiolabeling with Lutetium-177 (¹⁷⁷Lu)

¹⁷⁷Lu is a beta- and gamma-emitting radionuclide used in targeted radionuclide therapy.[15][16]

Materials:

• ¹⁷⁷LuCl₃ solution

• DSPE-PEG-DOTA incorporated into liposomes or micelles

• Ascorbate or acetate buffer (pH 4.5-5.0)

• Heating block

• Radio-TLC or radio-HPLC system for quality control

Procedure:

• In a sterile reaction vial, combine the DSPE-PEG-DOTA-functionalized nanoparticles with the ascorbate or acetate buffer.

• Add the required activity of ¹⁷⁷LuCl₃ to the reaction vial.

• Gently mix and ensure the pH is within the optimal range of 4.5-5.0.

• Incubate the reaction mixture at 80-95°C for 20-30 minutes.[17]

• After incubation, cool the vial to room temperature.

• Perform quality control using radio-TLC or radio-HPLC to assess the radiochemical purity.[17]

Parameter	⁶⁸Ga-DOTA Labeling	¹⁷⁷Lu-DOTA Labeling
Radionuclide Half-life	68 minutes	6.7 days
Emission Type	Positron (β+)	Beta (β-), Gamma (γ)
Application	PET Imaging	Targeted Radionuclide Therapy
Optimal pH	3.5 - 4.5[14]	4.5 - 5.0[17]
Incubation Temperature	90 - 95°C[14]	80 - 95°C[17]
Incubation Time	5 - 15 minutes[14]	20 - 30 minutes[17]

Applications in Theranostics: The DSPE Anchor in Action

The unique properties imparted by the DSPE anchor make DOTA-PEG-DSPE conjugates highly effective in a range of theranostic applications.

• Oncological Imaging: ⁶⁸Ga-labeled DOTA-PEG-DSPE nanoparticles can be used for highly sensitive and specific PET imaging of tumors. The prolonged circulation time allows for enhanced accumulation of the imaging agent in the tumor tissue via the enhanced permeability and retention (EPR) effect.[5] Furthermore, the DSPE-PEG-DOTA platform can be functionalized with targeting ligands (e.g., antibodies, peptides) to actively target specific cancer cell surface receptors, further improving the imaging signal-to-noise ratio.

• Targeted Radionuclide Therapy: By replacing ⁶⁸Ga with a therapeutic radionuclide like ¹⁷⁷Lu, the same DOTA-PEG-DSPE nanoparticle can be transformed into a potent therapeutic agent.[18] The long circulation and tumor accumulation characteristics, facilitated by the stable DSPE anchor, ensure that a high dose of radiation is delivered specifically to the tumor, while minimizing off-target toxicity.[18] This "theranostic" approach, where the same molecular platform is used for both diagnosis and therapy, is a cornerstone of personalized medicine.[2][3]

Conclusion: The Unsung Hero of Nanomedicine Stability and Efficacy

The DSPE anchor in DOTA-PEG conjugates is far more than a simple hydrophobic tail. It is a critical design element that dictates the stability, pharmacokinetics, and ultimately, the therapeutic and diagnostic efficacy of the entire nanomedicine platform. Its long, saturated acyl chains provide a robust anchoring mechanism that ensures the integrity of the nanoparticle and the retention of its protective PEG shield in the challenging in vivo environment. As we continue to push the boundaries of targeted drug delivery and molecular imaging, a deep, mechanistic understanding of the role of each component, particularly the often-overlooked DSPE anchor, will be paramount to the rational design of the next generation of highly effective and safe theranostic agents.

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The Fulcrum of Theranostics: A Technical Guide to DOTA Chelator Function in Radiolabeling

Foreword: The Unseen Architect in Molecular Imaging and Therapy

In the landscape of nuclear medicine and radiopharmaceutical development, the ability to securely tether a radioactive metal ion to a targeting molecule is paramount. This critical linkage is orchestrated by a class of molecules known as chelators. Among these, 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid, or DOTA, has emerged as a veritable cornerstone, a molecular scaffold of unparalleled versatility and robustness.[1] This guide is intended for researchers, scientists, and drug development professionals, providing an in-depth exploration of the core principles and practical methodologies governing the use of DOTA in radiolabeling. We will dissect the intricate coordination chemistry, delineate field-proven experimental protocols, and illuminate the causality behind the critical parameters that ensure the efficacy and safety of DOTA-based radiopharmaceuticals.

Part 1: The Molecular Blueprint of DOTA - Structure Dictates Function

DOTA is a macrocyclic organic compound derived from the 12-membered tetraaza ring structure known as cyclen.[2][3] Its defining feature is the four carboxylic acid groups appended to the nitrogen atoms of this ring.[4] This unique architecture creates a pre-organized, cage-like structure that is exceptionally adept at encapsulating and firmly binding trivalent and divalent metal ions.[3]

The superiority of DOTA over linear chelators like DTPA lies in its rigid structure, which contributes to the high thermodynamic stability and kinetic inertness of its radiometal complexes.[1][5] This "chelate effect" is a fundamental principle in coordination chemistry, where a single multidentate ligand (like DOTA) forms a more stable complex than multiple monodentate ligands.[6] The result is a radiolabeled conjugate that is highly resistant to the release of the radiometal in vivo, a critical factor for minimizing off-target toxicity and ensuring the diagnostic or therapeutic payload is delivered precisely to the intended biological target.[3]

Coordination Chemistry: A Tale of Geometry and Ionic Radii

DOTA typically functions as an octadentate ligand, coordinating the metal ion through its four nitrogen atoms and four carboxylate groups.[2] The preferred coordination geometry and the stability of the resulting complex are highly dependent on the specific radiometal being chelated. For many trivalent lanthanides like Lutetium-177 (¹⁷⁷Lu), DOTA forms a highly stable 9-coordinate complex, with the ninth position often occupied by a water molecule.[2]

The size of the metal ion is a crucial determinant of complex stability. DOTA provides a near-perfect cavity size for many medically relevant radiometals, including Gallium-68 (⁶⁸Ga), Lutetium-177 (¹⁷⁷Lu), and Yttrium-90 (⁹⁰Y).[7][8] However, for larger metal ions such as Actinium-225 (²²⁵Ac), the fit within the DOTA cage can be less ideal, sometimes necessitating harsher labeling conditions or the exploration of alternative, larger chelators.[6]

Part 2: The Art of Bioconjugation - Attaching DOTA to Targeting Vectors

To deliver a radiometal to a specific biological target, the DOTA chelator must first be covalently linked to a targeting biomolecule, such as a peptide or an antibody. This is achieved using bifunctional DOTA derivatives, which possess a reactive functional group for conjugation.[9]

Workflow for DOTA-NHS Ester Conjugation to an Antibody

The following diagram illustrates a typical workflow for conjugating a DOTA-N-hydroxysuccinimide (NHS) ester to the lysine residues of an antibody.

Caption: Workflow for conjugating a DOTA-NHS ester to an antibody.

Experimental Protocol 1: DOTA-NHS Ester Conjugation to an Antibody

This protocol details the conjugation of a DOTA-NHS ester to the primary amines of an antibody.[3]

Materials:

• Antibody (in an amine-free buffer like PBS, pH 7.2-8.0)

• DOTA-NHS ester

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Conjugation Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Purification system (e.g., size-exclusion chromatography (SEC) or dialysis)

Procedure:

• Antibody Preparation: Ensure the antibody is in an amine-free buffer. If needed, perform a buffer exchange. Adjust the antibody concentration to 2-10 mg/mL.

• DOTA-NHS Ester Preparation: Immediately before use, dissolve the DOTA-NHS ester in anhydrous DMSO to a stock concentration of 10 mg/mL.[3]

• Conjugation Reaction: Add a 10- to 20-fold molar excess of the DOTA-NHS ester solution to the antibody solution with gentle mixing.[3] Incubate for 1-2 hours at room temperature.

• Quenching the Reaction: Add the quenching buffer to a final concentration of 50-100 mM to consume any unreacted NHS esters.[3] Incubate for 15-30 minutes at room temperature.

• Purification: Remove unconjugated DOTA and other small molecules by purifying the DOTA-antibody conjugate using SEC or dialysis.[3]

• Characterization: Determine the chelator-to-antibody ratio (CAR) using methods like MALDI-TOF mass spectrometry. Assess the immunoreactivity of the conjugate to ensure the targeting function of the antibody is preserved.[3]

Part 3: The Core Process - Radiolabeling the DOTA Conjugate

Once the DOTA-biomolecule conjugate is prepared and purified, the next critical step is the incorporation of the radiometal. This process, known as radiolabeling, is a carefully controlled chemical reaction where the radiometal is chelated by the DOTA moiety.

Key Parameters and Their Scientific Rationale

The efficiency and success of radiolabeling are governed by several critical parameters:

Parameter	Typical Range	Rationale
pH	3.5 - 5.5	This acidic pH range is crucial for several reasons. It prevents the formation of radiometal hydroxides (e.g., Ga(OH)₃), which would be unavailable for chelation.[10] It also protonates two of the four carboxylate arms of DOTA, which is thought to facilitate the entry of the metal ion into the macrocyclic cavity.
Temperature	25°C - 95°C	Due to the rigid structure of the DOTA macrocycle, significant activation energy is required to fold the chelator around the metal ion. Heating is often necessary to overcome this kinetic barrier and achieve high radiolabeling yields in a reasonable timeframe.[7] Some radiometals, like ⁶⁸Ga, can be incorporated at lower temperatures with certain DOTA derivatives or under optimized conditions.[1]
Reaction Time	5 - 30 minutes	The required incubation time is inversely related to the reaction temperature. Higher temperatures generally lead to faster reaction kinetics and shorter required incubation times.[10]
Precursor Amount	10 - 50 µg	The amount of DOTA-conjugated peptide or antibody is optimized to ensure a high radiochemical yield while achieving the desired specific activity.
Buffer	Acetate or Ascorbate	These buffers are used to maintain the optimal pH for the reaction. Ascorbate buffers have the added benefit of acting as radical scavengers, which can help prevent radiolysis (radiation-induced damage) of the radiolabeled compound, particularly with high activities of certain radionuclides.[11]

Experimental Workflow for Radiolabeling and Quality Control

The following diagram outlines a generalized workflow for the radiolabeling of a DOTA-peptide and the subsequent quality control checks.

Caption: Generalized workflow for DOTA-peptide radiolabeling and quality control.

Experimental Protocol 2: Manual Radiolabeling of DOTA-TATE with Gallium-68 (⁶⁸Ga)

This protocol describes a common manual method for the preparation of ⁶⁸Ga-DOTATATE.[4][12]

Materials:

• ⁶⁸Ge/⁶⁸Ga generator

• DOTA-TATE peptide

• Reaction Buffer: Sodium acetate (e.g., 2.5 M)

• Sterile water for injection

• Heating block

• Quality control system (e.g., radio-HPLC or radio-TLC)

• C18 Sep-Pak light cartridge for purification (optional)

• Sterile 0.22 µm filter

Procedure:

• Elution of ⁶⁸Ga: Elute the ⁶⁸Ge/⁶⁸Ga generator with 0.1 M HCl according to the manufacturer's instructions to obtain ⁶⁸GaCl₃.

• Reaction Setup: In a sterile reaction vial, combine ~20 µg of DOTA-TATE with sodium acetate buffer. Add the ⁶⁸GaCl₃ eluate. The final pH of the reaction mixture should be between 3.5 and 4.5.[13]

• Incubation: Place the reaction vial in a heating block at 90-95°C for 15-20 minutes.[12][13]

• Purification (if necessary): After cooling, the reaction mixture can be passed through a C18 Sep-Pak cartridge to remove unchelated ⁶⁸Ga and hydrophilic impurities. The purified ⁶⁸Ga-DOTATATE is then eluted with an ethanol/water mixture.

• Quality Control:

  • Radiochemical Purity (RCP): Determine the RCP using radio-HPLC or radio-TLC to ensure it meets the required specifications (typically >95%).[6][14]

  • pH: Measure the pH of the final product to ensure it is suitable for injection.

  • Sterility: Pass the final solution through a 0.22 µm sterile filter into a sterile vial.

Part 4: Ensuring Success - Quality Control and Stability

A robust quality control (QC) program is essential to validate the identity, purity, and stability of the final radiopharmaceutical product.

Key Quality Control Assays

Assay	Method	Purpose	Acceptance Criteria
Radiochemical Purity (RCP)	Radio-HPLC, Radio-TLC	To quantify the percentage of the radionuclide that is successfully chelated by the DOTA-bioconjugate and separate it from free radiometal and other radiochemical impurities.[6]	Typically >95%
pH	pH meter or pH strips	To ensure the final product is within a physiologically acceptable range for injection.	Typically between 4.5 and 7.5
Sterility	Membrane Filtration	To ensure the absence of microbial contamination.	No microbial growth
Endotoxin	Limulus Amebocyte Lysate (LAL) Test	To quantify the level of bacterial endotoxins.	Within acceptable limits
Stability	Radio-HPLC/TLC over time	To assess the integrity of the radiolabeled compound in the final formulation and under physiological conditions (e.g., in human serum).[15]	RCP remains >90% over a defined period (e.g., several hours)

The stability of the DOTA-radiometal complex is paramount. In vitro stability is often assessed by incubating the radiopharmaceutical in human serum at 37°C and analyzing for any release of the radiometal over time.[15] The high kinetic inertness of DOTA complexes generally results in excellent stability, which is a key reason for its widespread clinical use.[5]

Conclusion: The Enduring Legacy and Future of DOTA

DOTA has rightfully earned its place as a "gold standard" chelator in radiopharmaceutical sciences.[1] Its combination of a pre-organized macrocyclic structure, versatile conjugation chemistry, and the formation of highly stable and kinetically inert complexes with a wide array of radiometals makes it an indispensable tool for both diagnostic imaging and targeted radionuclide therapy. A thorough understanding of the principles of its coordination chemistry and the meticulous application of optimized, validated protocols for conjugation, radiolabeling, and quality control are the cornerstones of developing safe and effective DOTA-based radiopharmaceuticals. As the field of theranostics continues to evolve, the fundamental strengths of the DOTA scaffold ensure it will remain at the forefront of innovation, enabling the next generation of precision medicines for decades to come.

References

• DOTA (chelator) - Wikipedia. Available from: [Link]

• Radzik, M., et al. Development and validation of the HPLC method for quality control of radiolabelled DOTA-TATE and DOTA-TOC preparations. Nuclear Medicine and Biology. 2021;92:126-134. Available from: [Link]

• Radzik, M., et al. Development and validation of the HPLC method for quality control of radiolabelled DOTA-TATE and DOTA-TOC preparations. Nuclear Medicine and Biology. 2020;92:126-134. Available from: [Link]

• Chelator Design and Radiolabeling Chemistry of Radiometals | Targeted Radiopharmaceuticals and ImagingDevelopment Challenges and Opportunities | Books Gateway. Available from: [Link]

• Mouton, C., et al. Towards Facile Radiolabeling and Preparation of Gallium-68-/Bismuth-213-DOTA-[Thi8, Met(O2)11]-Substance P for Future Clinical Application: First Experiences. Molecules. 2018;23(9):2345. Available from: [Link]

• Nakamura, Y., et al. Stability Estimation of Gallium Complexes of DOTA Derivatives for Radiotheranostic Applications. ACS Omega. 2022;7(47):43035-43043. Available from: [Link]

• de Blois, E., et al. Radiolabelling DOTA-peptides with Ga-68. Cancer Biotherapy & Radiopharmaceuticals. 2005;20(3):269-74. Available from: [Link]

• Breeman, W. A. P., et al. Practical Aspects of labeling DTPA- and DOTA- Peptides with Yttrium-90, Lutetium-177 and Indium-111. The University of New Mexico. 2012. Available from: [Link]

• Sosabowski, J. K. & Mather, S. J. Conjugation of DOTA-like chelating agents to peptides and radiolabeling with trivalent metallic isotopes. Nature Protocols. 2006;1(2):972-6. Available from: [Link]

• Thakor, A. S., et al. A convenient and efficient total solid-phase synthesis of DOTA-functionalized tumor-targeting peptides for PET imaging of cancer. Molecular Imaging. 2011;10(4):255-67. Available from: [Link]

• Ahangari, S., et al. Synthesis, Radiolabeling, and Biodistribution Study of a Novel DOTA-Peptide for Targeting Vascular Endothelial Growth Factor Receptors in the Molecular Imaging of Breast Cancer. Molecules. 2024;29(13):3148. Available from: [Link]

• A Brief Review of Chelators for Radiolabeling Oligomers - PMC - NIH. Available from: [Link]

• Svatunek, D., et al. Tailored Reaction Conditions and Automated Radiolabeling of [177Lu]Lu-PSMA-ALB-56 in a 68Ga Setting: The Critical Impact of Antioxidant Concentrations. Pharmaceuticals. 2023;16(11):1598. Available from: [Link]

• Radiolabeling efficiency with a range of diagnostic and therapeutic... - ResearchGate. Available from: [Link]

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• 3. benchchem.com [benchchem.com]
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• 5. Optimization of reaction conditions for the radiolabeling of DOTA and DOTA-peptide with (44m/44)Sc and experimental evidence of the feasibility of an in vivo PET generator - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Towards Facile Radiolabeling and Preparation of Gallium-68-/Bismuth-213-DOTA-[Thi8, Met(O2)11]-Substance P for Future Clinical Application: First Experiences - PMC [pmc.ncbi.nlm.nih.gov]
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A Comprehensive Guide to Self-Assembling DOTA-Lipid Conjugates: Innovations in Theranostics

This in-depth technical guide provides a comprehensive overview of self-assembling DOTA-lipid conjugates, a pivotal class of molecules at the forefront of nanomedicine. Tailored for researchers, scientists, and professionals in drug development, this document delves into the synthesis, self-assembly, characterization, and application of these versatile theranostic agents.

Foundational Principles: The Synergy of DOTA and Lipids

At the core of these advanced systems are two key components: the macrocyclic chelator DOTA and amphiphilic lipid molecules. Understanding their individual properties is crucial to appreciating the power of their conjugation.

1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) is a highly effective chelating agent, renowned for its ability to form exceptionally stable complexes with a variety of metal ions.[1] Its structure, featuring a 12-membered tetraaza ring with four acetic acid sidearms, creates a pre-organized cavity that securely encapsulates metal ions.[1] This high stability is paramount in medical applications, preventing the premature release of potentially toxic metal ions in vivo.[1] DOTA's versatility allows for the chelation of:

• Gadolinium (Gd³⁺) for Magnetic Resonance Imaging (MRI) contrast agents.[1]

• Radioisotopes such as Gallium-68 (⁶⁸Ga) for Positron Emission Tomography (PET) imaging.[2][3]

• Therapeutic radionuclides like Lutetium-177 (¹⁷⁷Lu) for targeted radiotherapy.[4][5]

Lipids are fundamental biological molecules characterized by their amphiphilic nature, possessing both a hydrophilic (water-attracting) head group and a hydrophobic (water-repelling) tail. This dual characteristic drives their spontaneous self-assembly in aqueous environments into organized structures like micelles and liposomes.[6][7] This self-assembly phenomenon is a cornerstone of drug delivery, enabling the encapsulation of therapeutic agents within a biocompatible nanocarrier.[8]

The conjugation of DOTA to a lipid molecule creates a powerful theranostic chimera. The lipid tail directs the self-assembly into nanostructures, while the DOTA headgroup provides a platform for incorporating imaging or therapeutic metal ions.

The Art of Synthesis: Crafting DOTA-Lipid Conjugates

The creation of DOTA-lipid conjugates is a multi-step process requiring precision in organic synthesis. The general strategy involves covalently linking a DOTA derivative to the headgroup of a lipid molecule, often through a spacer to ensure optimal functionality of both moieties.

Experimental Protocol: Synthesis of a DOTA-Lipid Conjugate

This protocol outlines a representative synthesis of a DOTA-lipid conjugate, illustrating the key chemical transformations involved.

Materials:

• DOTA-NHS ester (or other activated DOTA derivative)

• Amino-functionalized lipid (e.g., 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)])

• Anhydrous dimethylformamide (DMF)

• Triethylamine (TEA)

• Dialysis membrane (appropriate molecular weight cut-off)

• Lyophilizer

Procedure:

• Dissolution: Dissolve the amino-functionalized lipid and DOTA-NHS ester in anhydrous DMF in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

• Reaction Initiation: Add triethylamine to the solution to act as a base, facilitating the reaction between the amine group of the lipid and the NHS ester of DOTA.

• Reaction Progression: Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Solvent Removal: Once the reaction is complete, remove the DMF under reduced pressure using a rotary evaporator.

• Purification:

  • Redissolve the crude product in a minimal amount of a suitable solvent.

  • Purify the DOTA-lipid conjugate using dialysis against deionized water for 48-72 hours, with frequent water changes, to remove unreacted starting materials and byproducts.

• Lyophilization: Freeze-dry the purified solution to obtain the final DOTA-lipid conjugate as a white powder.

• Characterization: Confirm the structure and purity of the synthesized conjugate using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

The Phenomenon of Self-Assembly: From Molecules to Nanostructures

The amphiphilic nature of DOTA-lipid conjugates is the driving force behind their spontaneous organization into various nanostructures in aqueous solutions.[9] The hydrophobic lipid tails aggregate to minimize their contact with water, while the hydrophilic DOTA-chelated headgroups are exposed to the aqueous environment.[10] This process, known as self-assembly, can lead to the formation of several types of nanoparticles.[6]

The specific morphology of the resulting nanostructure is influenced by factors such as the molecular geometry of the DOTA-lipid conjugate, its concentration, temperature, and the ionic strength of the solution.[7]

Visualization of the Self-Assembly Process

The following diagram illustrates the transition from individual DOTA-lipid conjugate molecules to a self-assembled micellar nanostructure.

Caption: Spontaneous self-assembly of DOTA-lipid conjugates into a micellar nanostructure.

Rigorous Characterization: Ensuring Quality and Performance

Thorough characterization of the self-assembled DOTA-lipid nanostructures is essential to ensure their suitability for biomedical applications. A suite of analytical techniques is employed to determine their key physicochemical properties.[11]

Parameter	Technique(s)	Significance
Size and Size Distribution	Dynamic Light Scattering (DLS), Nanoparticle Tracking Analysis (NTA)	Influences biodistribution, cellular uptake, and clearance from the body.[12]
Morphology	Transmission Electron Microscopy (TEM), Cryo-Electron Microscopy (Cryo-EM)	Visualizes the shape and internal structure of the nanoparticles.[12]
Surface Charge (Zeta Potential)	Electrophoretic Light Scattering (ELS)	Affects stability in suspension and interactions with biological membranes.[13]
Concentration	Nanoparticle Tracking Analysis (NTA)	Crucial for accurate dosing and in vitro/in vivo studies.[12]
Chelation Efficiency	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)	Quantifies the amount of metal ion successfully chelated by the DOTA moiety.
Stability	DLS, Size Exclusion Chromatography (SEC)	Assesses the integrity of the nanostructures over time and under physiological conditions.

Radiolabeling: Activating the Theranostic Potential

The DOTA chelator serves as a versatile platform for incorporating a wide range of metallic radionuclides for both imaging and therapeutic purposes.[14] The choice of radionuclide depends on the intended application.

Workflow for Radiolabeling DOTA-Lipid Nanoparticles

The following diagram outlines the typical workflow for radiolabeling pre-formed DOTA-lipid nanostructures.

References

• 1. nbinno.com [nbinno.com]
• 2. 放射性同位体のキレート剤としてのDOTA誘導体 | 東京化成工業株式会社 [tcichemicals.com]
• 3. researchgate.net [researchgate.net]
• 4. Chiral DOTA chelators as an improved platform for biomedical imaging and therapy applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Radiolabeled nanomaterials for biomedical applications: radiopharmacy in the era of nanotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. taylorfrancis.com [taylorfrancis.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Lipid Nanoparticles in Drug Delivery: Advances, Challenges, and Clinical Prospects, Journal of Drug Design and Medicinal Chemistry, Science Publishing Group [sciencepublishinggroup.com]
• 9. Self-Assembly of Amphiphilic Compounds as a Versatile Tool for Construction of Nanoscale Drug Carriers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Self-assembling amphiphilic peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Characterization Methods for Solid Lipid Nanoparticles (SLN) and Nanostructured Lipid Carriers (NLC) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Characterization of lipid-based nanomedicines at the single-particle level - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

An In-Depth Technical Guide to DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE: A Cornerstone for Theranostic Liposomes

Abstract

The convergence of diagnostics and therapeutics into a single "theranostic" platform represents a paradigm shift in personalized medicine. At the forefront of this evolution are advanced biomaterials engineered for precision and versatility. DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE is a sophisticated, heterobifunctional lipid conjugate that has emerged as a critical component in the development of next-generation liposomal nanocarriers. This guide provides an in-depth technical analysis of this molecule, elucidating its structure, function, and application for researchers, scientists, and drug development professionals. We will explore the causality behind its design, provide field-proven experimental protocols for its use in liposome formulation and radiolabeling, and discuss the critical quality control and in vivo performance metrics that underpin its successful translation from the bench to preclinical and clinical applications.

The Molecular Architecture: A Tripartite Design for Theranostic Efficacy

The power of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE lies in its tripartite structure, where each component serves a distinct and vital function. Understanding this architecture is fundamental to appreciating its utility.

• The Anchor (DSPE): 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) is a saturated phospholipid with two 18-carbon stearoyl chains. This hydrophobic moiety serves as the lipid anchor, seamlessly integrating into the lipid bilayer of a liposome or nanoparticle. The choice of DSPE is deliberate; its high phase transition temperature (Tm ≈ 74°C) contributes to the formulation of rigid, stable liposomes with low drug leakage, a critical attribute for controlled drug delivery systems.

• The Spacer (PEG48): The dual polyethylene glycol (PEG) chains (dPEG®24-amido-dPEG®24) form a long, hydrophilic spacer of approximately 48 PEG units. This spacer acts as a physical barrier on the liposome surface, sterically hindering the adsorption of opsonin proteins from the bloodstream. This "stealth" effect is paramount; it prevents rapid recognition and clearance by the mononuclear phagocyte system (MPS), primarily in the liver and spleen. The direct consequence is a significantly prolonged systemic circulation time, which increases the probability of the nanocarrier reaching its intended pathological target through mechanisms like the Enhanced Permeability and Retention (EPR) effect in tumors.[1][2]

• The Chelator (DOTA): 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) is a macrocyclic chelator renowned for its ability to form exceptionally stable complexes with a wide range of trivalent metal ions.[3] Its high thermodynamic stability and, more importantly, its kinetic inertness, prevent the in vivo dissociation of the chelated radiometal, which would otherwise lead to off-target toxicity and compromised imaging quality.[4] This makes DOTA the chelator of choice for both diagnostic radionuclides (e.g., Gallium-68 for PET imaging) and therapeutic radionuclides (e.g., Lutetium-177 for radionuclide therapy).[5][6]

Below is a diagram illustrating the logical assembly of this multifunctional lipid.

Caption: Logical structure of DOTA-PEG-DSPE and its function.

Physicochemical Properties and Handling

A thorough understanding of the material's properties is essential for its effective use in formulation development.

Property	Value / Description	Rationale & Handling Insight
Molecular Weight	~3391.14 g/mol	A high molecular weight lipid; accurate weighing is critical for reproducible formulations.
Appearance	White to off-white solid or viscous liquid	The physical state can vary. Always allow the product to equilibrate to room temperature before opening to prevent moisture condensation.[7]
Solubility	Soluble in Chloroform, DMSO, Methanol	Use high-purity, anhydrous solvents for preparing stock solutions to prevent hydrolysis of the phospholipid esters.
Storage	-20°C under an inert atmosphere (e.g., Argon)	The PEG component is hygroscopic, and the lipid esters are susceptible to hydrolysis. Minimize exposure to air and moisture.[7]

Core Application: Formulation of Theranostic Liposomes

The primary application of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE is as a functional component in a liposomal formulation. It is typically included at a low molar percentage alongside structural lipids and cholesterol.

Causality Behind Formulation Choices

A typical theranostic liposome formulation is a carefully balanced system.

• Structural Lipid (e.g., DSPC): 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) is often chosen for its high Tm, creating a rigid and stable membrane that minimizes premature drug leakage.

• Cholesterol (Chol): Cholesterol is incorporated to modulate membrane fluidity and stability. It fills the gaps between phospholipid molecules, reducing permeability and enhancing the integrity of the bilayer in biological environments.

• Stealth Lipid (e.g., DSPE-PEG2000): A standard, non-functionalized DSPE-PEG is used to constitute the majority of the PEG corona, ensuring robust stealth properties.

• Functional Lipid (DOTA-PEG-DSPE): This is incorporated at a lower concentration (typically 0.5-2 mol%) to provide sites for radiolabeling without significantly altering the overall physicochemical properties or pharmacokinetic profile of the liposome.

Representative Liposome Formulation

The following table provides a model formulation for creating 100 nm theranostic liposomes suitable for passive tumor targeting.

Component	Molar Ratio (%)	Rationale
DSPC	54	Primary structural lipid for membrane rigidity.
Cholesterol	40	Membrane stabilizer, reduces permeability.
DSPE-PEG(2000)	5	Primary stealth lipid for long circulation.
DOTA-PEG-DSPE	1	Functional lipid for radionuclide chelation.

Experimental Protocol: Liposome Preparation via Thin-Film Hydration & Extrusion

This protocol is a self-validating system for producing well-defined, unilamellar liposomes.

• Lipid Film Formation:

  • Accurately weigh and combine the lipids (DSPC, Cholesterol, DSPE-PEG2000, DOTA-PEG-DSPE) in their specified molar ratios in a round-bottom flask.

  • Dissolve the lipid mixture in a suitable organic solvent (e.g., a 2:1 v/v mixture of chloroform and methanol).

  • Remove the organic solvent using a rotary evaporator under vacuum at a temperature above the Tm of the lipid with the highest transition temperature (~65°C for DSPC). This creates a thin, uniform lipid film on the flask wall.

  • Expert Insight: A uniform film is critical for efficient hydration. Avoid forming a thick lipid patch.

  • Further dry the film under high vacuum for at least 2 hours (or overnight) to remove any residual solvent, which can affect liposome stability.

• Hydration:

  • Hydrate the lipid film with a suitable aqueous buffer (e.g., sterile saline or HEPES-buffered saline) pre-heated to ~65-70°C. The volume is determined by the desired final lipid concentration.

  • Agitate the flask gently (vortexing can be used) to disperse the lipid film, forming a suspension of multilamellar vesicles (MLVs).

  • Expert Insight: Hydrating above the lipid Tm ensures that the lipid chains are in a fluid state, facilitating the formation of vesicles.

• Size Reduction (Extrusion):

  • Assemble a mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm). Pre-heat the extruder assembly to ~65-70°C.

  • Load the MLV suspension into one of the extruder's gas-tight syringes.

  • Pass the suspension back and forth through the membrane for an odd number of passes (e.g., 11-21 times). This process applies shear stress that forces the MLVs to re-form into smaller, unilamellar vesicles (LUVs) with a more uniform size distribution.[8]

  • Expert Insight: An odd number of passes ensures the final product is collected in the opposite syringe from the starting one, promoting homogeneity.

• Purification & Sterilization:

  • The resulting liposome suspension can be purified from any unencapsulated material if necessary (e.g., if a drug were co-encapsulated) using size exclusion chromatography.

  • For in vivo use, the final liposome preparation should be sterilized by passing it through a 0.22 µm filter.

The workflow for liposome preparation is visualized below.

Caption: Workflow for preparing DOTA-functionalized liposomes.

The Theranostic Heart: Radiolabeling Protocols

The DOTA chelator on the liposome surface allows for post-formulation radiolabeling. This is a significant advantage, as it avoids exposing sensitive drugs or lipids to harsh labeling conditions. The choice of radionuclide dictates the application: PET imaging (e.g., ⁶⁸Ga) or therapy (e.g., ¹⁷⁷Lu).

Protocol for ⁶⁸Ga-Labeling (Diagnostic PET Imaging)

Gallium-68 is a positron emitter (t½ = 68 min) obtained from a ⁶⁸Ge/⁶⁸Ga generator, making it readily accessible for clinical PET imaging.[9]

• Critical Parameters: ⁶⁸Ga chelation is highly pH-sensitive and requires heat to proceed efficiently with DOTA.[5][10]

  • pH: The optimal pH range is 3.5 - 4.5.[11][12] Below this range, the DOTA carboxylates are protonated, inhibiting complexation. Above this range, ⁶⁸Ga forms insoluble hydroxides ([⁶⁸Ga(OH)₃]), rendering it unavailable for chelation.

  • Temperature: Heating to 90-95°C is required to overcome the kinetic barrier of ⁶⁸Ga incorporation into the rigid DOTA macrocycle.[9]

  • Metal Contaminants: Trace metal impurities (e.g., Fe³⁺, Zn²⁺) from the generator eluate can compete with ⁶⁸Ga for the DOTA chelator, reducing labeling efficiency.[13] Using metal-free reagents is crucial.

• Step-by-Step Methodology:

  • Elution & Buffering: Elute ⁶⁸GaCl₃ from the generator using 0.1 M HCl as per the manufacturer's instructions. To the reaction vial containing your DOTA-liposome suspension, add a metal-free buffer (e.g., 1 M sodium acetate) to adjust the pH of the final reaction mixture to ~4.0.[11]

  • Reaction: Add the ⁶⁸GaCl₃ eluate to the buffered liposome solution.

  • Incubation: Heat the reaction vial in a dry heat block at 95°C for 10-15 minutes.[9][14]

  • Cooling: After incubation, cool the vial to room temperature.

  • Purification: Remove any unchelated or colloidally-formed ⁶⁸Ga using a size-exclusion column (e.g., a pre-packed PD-10 column). The radiolabeled liposomes will elute in the void volume, while smaller impurities are retained. This step is critical for ensuring high radiochemical purity.

Protocol for ¹⁷⁷Lu-Labeling (Radionuclide Therapy)

Lutetium-177 is a β⁻-emitter (t½ = 6.7 days) with accompanying γ-emissions, making it ideal for therapy and SPECT imaging (a true theranostic).[3][6]

• Critical Parameters:

  • pH: Similar to ⁶⁸Ga, an acidic pH of 4.0 - 5.0 is optimal for ¹⁷⁷Lu chelation with DOTA.[7][15]

  • Temperature: Heating to 80-95°C for 20-30 minutes is typically required for efficient and robust labeling.[16]

  • Antioxidants: High activities of ¹⁷⁷Lu can cause radiolysis, generating free radicals that can damage the lipids or any encapsulated drug. The inclusion of a radical scavenger like ascorbic acid in the formulation buffer is often recommended.[6]

• Step-by-Step Methodology:

  • Reagent Preparation: In a sterile, pyrogen-free reaction vial, combine the DOTA-liposome suspension with a reaction buffer (e.g., ammonium acetate or sodium acetate containing ascorbic acid) to achieve a final pH of 4.5-5.0.[16]

  • Reaction: Add the required activity of [¹⁷⁷Lu]LuCl₃ solution to the vial.

  • Incubation: Incubate the mixture in a dry heat block at 85-95°C for 20-30 minutes.[16]

  • Cooling & Quenching: After cooling, a quenching solution of DTPA may be added. DTPA is a strong, fast-acting chelator that will scavenge any remaining free ¹⁷⁷Lu, preventing its potential uptake in bone.[15]

  • Purification: As with ⁶⁸Ga, purify the final product using a size-exclusion column (e.g., PD-10) to separate the large ¹⁷⁷Lu-liposomes from the smaller [¹⁷⁷Lu]Lu-DTPA complex and other impurities.

Quality Control: The Self-Validating System

Rigorous quality control (QC) is non-negotiable for any injectable formulation. It ensures safety, efficacy, and reproducibility.[17]

QC Parameter	Method(s)	Acceptance Criteria	Rationale
Particle Size & PDI	Dynamic Light Scattering (DLS)	80-120 nm; PDI < 0.2	Ensures homogeneity and predicts in vivo behavior (EPR effect). A low PDI indicates a monodisperse population.
Zeta Potential	Laser Doppler Velocimetry	Near-neutral (-10 to +10 mV)	A near-neutral surface charge confirms successful PEGylation and predicts reduced non-specific interactions.
Radiochemical Purity (RCP)	Radio-TLC / Radio-HPLC	> 95%	Confirms that the radionuclide is stably attached to the liposome and not present as a free or colloidal impurity.[18]
Labeling Efficiency	Radio-TLC (before purification)	> 90%	Measures the efficiency of the chelation reaction itself.
In Vitro Stability	Incubation in human serum (37°C) followed by RCP analysis	> 90% stable after 24h	Predicts the stability of the radiolabel in vivo, ensuring the radionuclide remains attached to the liposome during circulation.[19][20]

The logical flow of quality control for a radiolabeled liposome batch is shown below.

Caption: Quality control workflow for radiolabeled liposomes.

In Vivo Performance: Pharmacokinetics and Biodistribution

The ultimate test of the formulation is its behavior in a biological system. The use of DOTA-PEG-DSPE to create long-circulating nanoparticles dramatically alters the pharmacokinetic (PK) profile compared to small molecule drugs or non-stealth particles.

Expected Pharmacokinetic Profile

• Blood Circulation: PEGylated liposomes formulated with DSPE-PEG exhibit significantly prolonged blood circulation half-lives, often in the range of 16-24 hours in murine models, compared to minutes for non-PEGylated counterparts.[21] This extended circulation is the direct result of evading MPS uptake.

• Clearance: The primary clearance mechanism shifts from rapid renal or hepatic clearance to slow uptake by the liver and spleen over time.

Expected Biodistribution Profile

The biodistribution, measured as the percentage of injected dose per gram of tissue (%ID/g), is typically assessed at various time points post-injection (e.g., 4h, 24h, 48h).

Organ	Expected Uptake (%ID/g) @ 24h	Rationale & Interpretation
Blood	High (>10%)	Indicates a long-circulating formulation, confirming the efficacy of the PEG stealth shield.
Tumor	5 - 10%	Accumulation via the EPR effect. This level is considered effective for targeted delivery in many solid tumor models.[21]
Liver	10 - 20%	Represents the eventual, slow clearance of the liposomes by Kupffer cells in the liver. This is the primary organ of the MPS.
Spleen	5 - 15%	Another major organ of the MPS responsible for clearing nanoparticles from circulation.
Kidneys	Low (<2%)	The large size of the liposomes (~100 nm) prevents their filtration and clearance by the kidneys. Low kidney uptake is a hallmark of a stable nanoparticle.
Bone	Very Low (<1%)	Negligible bone uptake is a critical indicator that the radiometal (⁶⁸Ga or ¹⁷⁷Lu) is not dissociating from the DOTA chelator in vivo.[15]

Conclusion and Future Outlook

DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE is more than just a lipid; it is an enabling technology for the development of sophisticated theranostic nanomedicines. Its rational design provides a stable anchor, a protective stealth layer, and a versatile chelation site for a host of diagnostic and therapeutic radionuclides. By following robust, self-validating protocols for formulation, radiolabeling, and quality control, researchers can create highly consistent and effective liposomal agents. The ability to non-invasively image the biodistribution of these nanoparticles with PET and subsequently deliver a potent therapeutic payload with the same molecular platform embodies the promise of personalized medicine. Future work will likely focus on conjugating targeting ligands (e.g., antibodies, peptides) to the distal end of the PEG chain, transitioning from passive to active targeting and further enhancing the precision and efficacy of these powerful theranostic systems.

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A Technical Guide to Bifunctional Chelators in Nanomedicine: Design, Application, and Core Principles

Abstract

The convergence of nanotechnology and nuclear medicine has unlocked unprecedented opportunities for creating highly specific and effective diagnostic and therapeutic agents. At the heart of this revolution lies the bifunctional chelator (BFC), a molecular linchpin that securely anchors radiometals to nanocarriers. This guide provides an in-depth exploration of the core features of BFCs, intended for researchers, chemists, and drug development professionals. We will dissect the critical interplay between the chelating moiety and the reactive linker, examine the coordination chemistry dictating the choice of chelator for specific radionuclides, and detail the conjugation strategies for creating stable nanomedicine constructs. Through a synthesis of established principles and field-proven insights, this document serves as a technical resource for the rational design and application of bifunctional chelators in the next generation of nanoradiopharmaceuticals.

The Architectural Imperative of the Bifunctional Chelator

A bifunctional chelator is a molecule ingeniously designed with two distinct functional domains: a metal-binding moiety (the chelator) and a chemically reactive functional group for covalent attachment to a targeting vector, such as a nanoparticle or biomolecule.[1][2][3] This dual nature is fundamental to the construction of most modern radiopharmaceuticals, especially those used in nanomedicine.[4] The BFC's role is to form a highly stable complex with a metallic radionuclide, preventing its premature release in a biological environment, while simultaneously providing a handle for attachment to a nanocarrier that dictates the agent's biodistribution and targeting capabilities.[1][5]

The overall design of a nanoradiopharmaceutical, therefore, hinges on the BFC, which bridges the radionuclide and the nanocarrier, as illustrated below.

Figure 1: Conceptual diagram of a bifunctional chelator linking a radionuclide to a nanoparticle.

The Heart of the Matter: The Chelating Moiety

The primary function of the chelator is to bind the chosen radiometal with high affinity and stability.[6] The success of a nanoradiopharmaceutical is critically dependent on the integrity of this radiometal-chelator complex in vivo. Dissociation of the radiometal can lead to off-target radiation exposure, particularly in the liver and bone, and a loss of diagnostic or therapeutic efficacy.[3] The selection of an appropriate chelator is therefore a decision guided by the fundamental principles of coordination chemistry.

Thermodynamic Stability vs. Kinetic Inertness

Two key concepts govern the robustness of a metal-chelator complex:

• Thermodynamic Stability: Refers to the affinity of the chelator for the metal ion at equilibrium, often expressed by the stability constant (log K). A high log K value indicates a strong bond.

• Kinetic Inertness: Describes the rate at which the metal ion dissociates from the chelator. A kinetically inert complex may have a high thermodynamic stability but, more importantly, dissociates very slowly.[1][7]

For in vivo applications, kinetic inertness is often more critical than thermodynamic stability .[2][7] The biological milieu is a highly competitive environment containing endogenous metal-binding proteins (like transferrin) and other competing metal ions. A complex that is thermodynamically stable but kinetically labile can still undergo transchelation, where the radiometal is stripped from the chelator.[7]

Matching the Chelator to the Radiometal

The "no-one-size-fits-all" principle is paramount in BFC design.[3] The choice of chelator is dictated by the physicochemical properties of the radiometal, including its ionic radius, charge, and preferred coordination number.[3][6] This is often explained by Pearson's Hard and Soft Acid-Base (HSAB) theory, where "hard" metal ions prefer to bind to "hard" donor atoms (like oxygen and nitrogen), and "soft" metals prefer "soft" donors (like sulfur).[2]

Radiometal	Half-Life	Primary Emission(s)	Application	Common Bifunctional Chelators
Gallium-68 (⁶⁸Ga)	68 min	β+ (Positron)	PET Imaging	DOTA, NOTA, NODAGA, HBED-CC[7][8]
Lutetium-177 (¹⁷⁷Lu)	6.7 days	β- (Beta), γ (Gamma)	Therapy, SPECT	DOTA, CHX-A"-DTPA[8][9][10]
Zirconium-89 (⁸⁹Zr)	78.4 hours	β+ (Positron)	PET Imaging	Desferrioxamine B (DFO)[11][12]
Copper-64 (⁶⁴Cu)	12.7 hours	β+, β-, γ	PET Imaging, Therapy	DOTA, NOTA, TETA, Sar-Ar[2][13]
Actinium-225 (²²⁵Ac)	10.0 days	α (Alpha)	Targeted Alpha Therapy	DOTA, Macropa[14][15]
Lead-212 (²¹²Pb)	10.6 hours	β- (decays to α-emitter ²¹²Bi)	Targeted Alpha Therapy	DOTA, TCMC[14][16]

Table 1: Common radiometals in nanomedicine and their corresponding chelators.

Structural Classes of Chelators

BFCs are broadly categorized into two structural classes: acyclic (linear) and macrocyclic.

• Acyclic Chelators (e.g., DTPA, DFO, HBED-CC): These are open-chain molecules that tend to form complexes more rapidly and often under milder conditions (e.g., room temperature).[2][10] However, they can be less kinetically inert than their macrocyclic counterparts, as the open structure may not fully encapsulate the metal ion, leaving it susceptible to dissociation.[3] For example, Diethylenetriaminepentaacetic acid (DTPA) and its derivatives are well-established for chelating Indium-111 and Lutetium-177.[8][17] Desferrioxamine (DFO), a siderophore, is the gold standard for the larger Zr⁴⁺ ion.[7][12]

• Macrocyclic Chelators (e.g., DOTA, NOTA, TETA): These ligands feature a pre-organized cyclic backbone that forms a cage-like structure around the metal ion. This high degree of pre-organization results in complexes with superior thermodynamic stability and, crucially, exceptional kinetic inertness.[18] The trade-off is that radiolabeling often requires more stringent conditions, such as elevated temperatures, to force the metal into the rigid cavity.[19] 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) is arguably the most versatile and widely used macrocyclic chelator, forming stable complexes with a wide range of radiometals including ⁶⁸Ga, ¹⁷⁷Lu, and ²²⁵Ac.[8][15][20]

Figure 3: Example workflow for conjugating a BFC to a nanoparticle via isothiocyanate chemistry.

Experimental Protocols: A Practical Framework

The successful development of a BFC-nanoparticle system requires rigorous experimental validation at each step.

Protocol: Conjugation of a BFC to a Nanoparticle

This protocol provides a general framework for an amine-reactive conjugation using an NHS-ester functionalized chelator.

• Nanoparticle Preparation: Suspend the amine-functionalized nanoparticles in a suitable buffer (e.g., PBS or HEPES, pH 7.4-8.0) at a known concentration.

• Chelator Preparation: Dissolve the NHS-ester functionalized BFC (e.g., DOTA-NHS-ester) in an anhydrous organic solvent (e.g., DMSO) to prepare a concentrated stock solution.

• Conjugation Reaction: Add a molar excess (e.g., 10-50 fold) of the BFC stock solution to the nanoparticle suspension. Allow the reaction to proceed for a specified time (e.g., 2-4 hours) at room temperature with gentle mixing.

• Purification: Remove unreacted BFC and byproducts. For nanoparticles, this is typically achieved through repeated cycles of centrifugation and resuspension in fresh buffer or through size-exclusion chromatography (SEC). [9]5. Characterization: Confirm successful conjugation. The number of chelators per nanoparticle can be determined using methods like colorimetric assays or by labeling with a non-radioactive metal (e.g., natural Lu³⁺) followed by quantification with inductively coupled plasma mass spectrometry (ICP-MS). [18]

Protocol: Radiolabeling of the BFC-Nanoparticle Conjugate

This protocol describes a typical labeling procedure for ¹⁷⁷Lu using a DOTA-conjugated nanoparticle.

• Reaction Setup: In a clean vial, mix the DOTA-nanoparticle conjugate (in a suitable buffer, e.g., 0.1 M sodium acetate, pH 5.5) with a solution of ¹⁷⁷LuCl₃.

• Incubation: Heat the reaction mixture at a specified temperature (e.g., 85-95°C) for a defined period (e.g., 30-60 minutes). [11]The exact conditions depend on the specific BFC and nanoparticle.

• Quality Control: Determine the radiochemical purity (RCP) using methods like instant thin-layer chromatography (ITLC) or radio-HPLC to separate the labeled nanoparticle from free ¹⁷⁷Lu. An RCP of >95% is typically desired. [19]4. Purification (if necessary): If significant free radiometal is present, purify the radiolabeled conjugate using a size-exclusion column (e.g., PD-10). [9]

Protocol: In Vitro Serum Stability Assay

This is a critical experiment to predict the in vivo integrity of the radiolabeled construct.

• Incubation: Add a small volume of the purified radiolabeled nanoparticle to human or mouse serum.

• Time Points: Incubate the mixture at 37°C. At various time points (e.g., 1, 4, 24, 48, 72 hours), take an aliquot of the mixture. [13][21]3. Analysis: Analyze the aliquot by radio-TLC or size-exclusion radio-HPLC to quantify the percentage of radioactivity that remains associated with the nanoparticle versus the percentage that has dissociated. [13]An excellent construct should show minimal dissociation (>95% intact) over a period relevant to the nanoparticle's circulation half-life. [21]

Challenges and Future Directions

Despite significant progress, the clinical translation of novel BFC-nanoparticle systems faces several challenges. [22]

• In Vivo Stability: Ensuring the radiometal remains firmly attached to the nanoparticle in vivo is the foremost challenge. The "recoil effect," particularly with high-energy alpha-emitters, where the daughter nucleus can be ejected from the chelator upon decay, presents a significant hurdle for targeted alpha therapy. [14]* Impact on Pharmacokinetics: The addition of a BFC and its coordinated metal can alter the size, charge, and lipophilicity of the nanoparticle, potentially impacting its biodistribution, clearance, and targeting efficiency. [2]* Manufacturing and Regulation: Reproducible, scalable synthesis (GMP-compliant) and a clear regulatory pathway are essential for clinical adoption. [23] The future of BFC design is moving towards "theranostic" chelators that can stably coordinate both a diagnostic (e.g., ⁶⁸Ga) and a therapeutic (e.g., ¹⁷⁷Lu) radionuclide within the same molecular framework, enabling a personalized medicine approach. [11][19]Furthermore, the development of novel chelating systems with even faster labeling kinetics under mild, aqueous conditions continues to be an active and vital area of research. [13]

Conclusion

Bifunctional chelators are indispensable tools in the field of nanomedicine, providing the critical link between the targeting capabilities of a nanocarrier and the diagnostic or therapeutic power of a radionuclide. A deep understanding of coordination chemistry, bioconjugation strategies, and rigorous validation protocols is essential for the rational design of safe and effective nanoradiopharmaceuticals. As chelator chemistry continues to evolve, so too will the potential of nanomedicine to provide highly targeted and personalized treatments for cancer and other diseases.

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An In-depth Technical Guide to DOTA-PEG-DSPE: From Molecular Architecture to Theranostic Applications

Prepared by: Gemini, Senior Application Scientist

This guide provides a comprehensive technical overview of the trifunctional molecule, 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[DOTA(polyethylene glycol)] (DOTA-PEG-DSPE). Designed for researchers, scientists, and drug development professionals, this document delves into the core components, synthesis, characterization, and critical applications of this versatile lipid-polymer conjugate in advanced drug delivery and molecular imaging.

Deconstructing the Architecture: The Three Pillars of DOTA-PEG-DSPE

DOTA-PEG-DSPE is a modular construct, meticulously designed to integrate three distinct functionalities into a single molecule. Its power lies in the synergistic action of its components: a lipid anchor (DSPE), a hydrophilic spacer (PEG), and a powerful metal chelator (DOTA). Understanding each part is crucial to appreciating its utility.

The Anchor: DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine)

• Molecular Role: DSPE is a saturated phospholipid that serves as the hydrophobic anchor. Its structure features two long, saturated 18-carbon stearoyl chains, which impart a high degree of hydrophobicity and structural rigidity.[1]

• Causality in Formulation: The choice of DSPE is deliberate. Its long, saturated chains result in a high phase transition temperature (Tm), meaning lipid bilayers incorporating DSPE are tightly packed and exist in a stable gel phase at physiological temperatures.[1] This rigidity is paramount for creating stable liposomes or micelles that minimize premature drug leakage and protect the encapsulated payload from degradation.[1] DSPE's robust structure also makes it an ideal platform for the attachment of the PEG polymer.[1]

The Stealth Spacer: PEG (Polyethylene Glycol)

• Molecular Role: Polyethylene glycol is a hydrophilic, flexible, and biocompatible polymer. In this construct, it acts as a linker between the DSPE anchor and the DOTA chelator.

• Causality in Formulation (PEGylation): The process of attaching PEG chains, known as PEGylation, is a cornerstone of modern drug delivery.[2] The PEG chain forms a hydrated cloud on the surface of the nanoparticle (e.g., liposome or micelle).[3] This steric shielding effect "masks" the nanoparticle from the host's immune system, specifically reducing recognition and uptake by the mononuclear phagocyte system (MPS).[4] The direct consequence is a dramatic increase in the nanoparticle's systemic circulation time, a phenomenon often referred to as creating a "stealth" carrier.[5][6] This prolonged circulation is critical for allowing the nanoparticle to accumulate in target tissues, such as tumors, through the Enhanced Permeability and Retention (EPR) effect.[7]

The Functional Head: DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid)

• Molecular Role: DOTA is a macrocyclic chelator, renowned for its ability to form exceptionally stable complexes with a wide range of trivalent metal ions, particularly lanthanides.[8] Its structure consists of a 12-membered tetraaza ring with four carboxyl groups that coordinate the metal ion.[8]

• Causality in Application: The stability of the DOTA-metal complex is crucial for its use in nuclear medicine.[9][10] DOTA is the "gold standard" for chelating diagnostic radionuclides for Positron Emission Tomography (PET) imaging (e.g., Gallium-68) and therapeutic radionuclides for targeted radiotherapy (e.g., Lutetium-177, Yttrium-90).[8][9][10][11] By conjugating DOTA to the terminus of the PEG chain, it is exposed to the aqueous environment, making it readily accessible for radiolabeling while the DSPE anchor remains embedded in the lipid nanoparticle. This architecture transforms a simple drug carrier into a theranostic agent—one that can be tracked via imaging and can deliver a therapeutic payload.

Visualizing the Construct and its Assembly

Molecular Structure of DOTA-PEG-DSPE

The diagram below illustrates the linear arrangement of the three core components.

Caption: Modular structure of the DOTA-PEG-DSPE conjugate.

Nanoparticle Self-Assembly

The amphiphilic nature of DOTA-PEG-DSPE drives its incorporation into lipid-based nanoparticles. The hydrophobic DSPE tail spontaneously inserts into the lipid core of a micelle or the lipid bilayer of a liposome, while the hydrophilic DOTA-PEG chain extends into the surrounding aqueous medium.

Caption: DOTA-PEG-DSPE insertion into a nanoparticle lipid layer.

Synthesis and Characterization

The synthesis of DOTA-PEG-DSPE is a multi-step process, typically involving the covalent coupling of the three pre-functionalized components.

General Synthesis Scheme

A common synthetic route involves reacting an amine-terminated PEG-DSPE (DSPE-PEG-NH2) with an activated ester of DOTA, such as DOTA-NHS ester.

• Activation: One of the carboxyl groups of DOTA is activated, often by conversion to an N-hydroxysuccinimide (NHS) ester, making it highly reactive towards primary amines.

• Coupling: The DOTA-NHS ester is reacted with DSPE-PEG-NH2 in an organic solvent with a non-nucleophilic base. The amine group of the PEG linker attacks the activated carboxyl group of DOTA, forming a stable amide bond.

• Purification: The final product is purified to remove unreacted starting materials and byproducts. This is typically achieved using techniques like size-exclusion chromatography (SEC) or dialysis.

Characterization Protocols

Rigorous characterization is essential to confirm the identity, purity, and functionality of the DOTA-PEG-DSPE conjugate.

Technique	Purpose	Expected Outcome
¹H NMR / ¹³C NMR	Structural verification.	Confirms the presence of characteristic peaks for DSPE (stearoyl chains, glycerol backbone), PEG (repeating ethylene oxide units), and DOTA (macrocyclic ring protons).[12]
Mass Spectrometry (e.g., MALDI-TOF)	Molecular weight determination.	The measured mass should correspond to the expected molecular weight of the conjugate, which varies based on the length of the PEG chain.[13]
FTIR Spectroscopy	Functional group analysis.	Can confirm the formation of the amide bond linking DOTA to the PEG chain and identify other key functional groups like carbonyls.[13]
HPLC	Purity assessment.	A single, sharp peak on a reverse-phase or size-exclusion column indicates high purity.

Core Experimental Workflow: Radiolabeling for PET Imaging

One of the primary applications of DOTA-PEG-DSPE is to enable radio-imaging of nanoparticles. The following is a validated, field-proven protocol for labeling DOTA-functionalized nanoparticles with Gallium-68 (⁶⁸Ga), a common PET isotope.[14][15]

Workflow Diagram

Caption: Workflow for ⁶⁸Ga-labeling of DOTA-functionalized liposomes.

Step-by-Step Radiolabeling Protocol

Objective: To achieve >95% radiochemical purity of ⁶⁸Ga-labeled DOTA-PEG-DSPE nanoparticles.

Materials:

• ⁶⁸Ge/⁶⁸Ga generator

• Cation exchange cartridge

• Acidified 5M NaCl solution for elution

• Sodium acetate buffer (e.g., 2.5 M, pH 8.5)

• DOTA-PEG-DSPE functionalized nanoparticles (liposomes/micelles) suspended in an appropriate buffer

• Heating block set to 95°C

• Instant Thin-Layer Chromatography (iTLC) strips and a suitable mobile phase (e.g., 50 mM DTPA) for quality control

Procedure:

• ⁶⁸Ga Elution and Concentration: Elute the ⁶⁸Ge/⁶⁸Ga generator according to the manufacturer's instructions. Pass the eluate containing ⁶⁸Ga³⁺ through a cation exchange cartridge to trap the radionuclide. Wash the cartridge.[14][15]

• Elute ⁶⁸Ga into Reaction Vial: Elute the trapped ⁶⁸Ga³⁺ from the cartridge directly into the reaction vial containing the DOTA-functionalized nanoparticles using a small volume of acidified NaCl solution.[14][15]

  • Expert Insight: This post-elution concentration step is critical. It provides a high activity concentration in a small volume, which is favorable for achieving high labeling efficiency and avoids the use of organic solvents.[14]

• pH Adjustment: Immediately add sodium acetate buffer to the reaction vial to adjust the pH to between 3.5 and 4.5.

  • Expert Insight: The pH is arguably the most critical parameter. DOTA chelation is highly pH-dependent. An acidic pH (3.5-4.5) is required to ensure the carboxyl groups of DOTA are sufficiently protonated to allow the ⁶⁸Ga³⁺ ion to enter the macrocyclic cage efficiently. A pH that is too low will protonate the amine groups, while a pH that is too high will lead to the formation of gallium hydroxides, both of which inhibit labeling.

• Heating: Securely cap the vial and place it in a heating block at 95°C for 10-15 minutes.[16]

  • Expert Insight: Heating provides the necessary activation energy to facilitate the conformational changes in the DOTA cage required for stable metal incorporation. While some modern chelators are designed for room temperature labeling, DOTA's high stability often necessitates heating for efficient labeling, especially with generator-eluted metals.[10][17]

• Quality Control (Self-Validation): Spot a small aliquot of the reaction mixture onto an iTLC strip. Develop the strip using an appropriate mobile phase.

  • Principle: In this system, the large, labeled nanoparticles will remain at the origin (Rf = 0.0), while any smaller, unchelated ⁶⁸Ga species will migrate with the solvent front (Rf = 1.0).

  • Analysis: Scan the strip using a radio-TLC scanner to quantify the radioactivity at the origin versus the solvent front. The radiochemical purity is calculated as: (Counts at Origin / Total Counts) * 100%.

• Final Product: If radiochemical purity exceeds 95%, the product can be neutralized and is ready for further use after sterile filtration.[14] If purity is low, a purification step using a size-exclusion column (e.g., PD-10) may be necessary.

Pharmacokinetics & Applications

The incorporation of DOTA-PEG-DSPE into nanocarriers profoundly alters their in vivo behavior and opens up a vast range of applications.

Pharmacokinetic Profile

The primary goal of using DSPE-PEG conjugates is to optimize pharmacokinetics.

Parameter	Effect of DOTA-PEG-DSPE Formulation	Scientific Rationale
Blood Circulation Half-life (t½)	Significantly Increased	The PEG layer provides a "stealth" effect, reducing clearance by the mononuclear phagocyte system, thus extending circulation time.[18]
Volume of Distribution (Vd)	Decreased	The large size of the nanoparticles restricts their distribution primarily to the vascular compartment and prevents easy extravasation into healthy tissues.
Clearance (CL)	Significantly Decreased	Reduced renal filtration due to increased hydrodynamic size and decreased uptake by liver and spleen macrophages lead to lower overall clearance.[18]
Tumor Accumulation	Increased (Passive Targeting)	The prolonged circulation time allows nanoparticles to preferentially accumulate in tumor tissues via the Enhanced Permeability and Retention (EPR) effect.[7]

Key Applications

• PET/SPECT Imaging: By chelating positron emitters (e.g., ⁶⁸Ga, ⁶⁴Cu) or gamma emitters (e.g., ¹¹¹In), DOTA-PEG-DSPE allows for non-invasive, whole-body imaging to track the biodistribution and tumor accumulation of the nanocarrier in real-time.[19]

• Targeted Radionuclide Therapy: Chelating therapeutic beta-emitters (e.g., ¹⁷⁷Lu, ⁹⁰Y) or alpha-emitters (e.g., ²²⁵Ac) transforms the nanoparticle into a potent radiopharmaceutical that delivers a cytotoxic radiation dose directly to the tumor site, minimizing off-target toxicity.[9][11]

• Theranostics: The ultimate application is in theranostics, a paradigm that combines therapy and diagnostics. The same DOTA-PEG-DSPE-functionalized nanoparticle can be labeled with a diagnostic isotope (like ⁶⁸Ga) for initial imaging and patient selection, and then with a therapeutic isotope (like ¹⁷⁷Lu) for treatment, using the exact same molecular vehicle.[9] This ensures that the therapy goes precisely where the diagnostic agent indicated.

References

• PEGylation in Pharmaceutical Development: Enhancing Drug Efficacy and Safety. (2025). Vertex AI Search.
• Müller, C., et al. (2016). Radiolabeling of DOTA-like conjugated peptides with generator-produced (68)Ga and using NaCl-based cationic elution method.
• PEGyl
• Radiolabeling of DOTA-like conjugated peptides with generator-produced 68Ga and using NaCl-based cationic elution method. (n.d.).
• The Science Behind DSPE: Understanding its Role in Lipid Formul
• Application Notes and Protocols for Gallium-68 Radiolabeling of DOTA-T
• Radiolabeling, Quality Control and In Vivo Imaging of Multimodal Targeted Nanomedicines. (n.d.). MDPI.
• DSPE-PEG-DSPE, PEG Lipids. (n.d.). Biopharma PEG.
• Towards Clinical Development of Scandium Radioisotope Complexes for Use in Nuclear Medicine. (n.d.). MDPI.
• Characterization of Nanoparticles Using DSPE-PEG2000 and Soluplus. (n.d.). MDPI.
• Sneddon, D. (2021). Emerging chelators for nuclear imaging. Current Opinion in Biotechnology.
• Toward Personalized Medicine: One Chelator for Imaging and Therapy with Lutetium-177 and Actinium-225. (n.d.).
• DOTA (chel
• PEGylation: an important approach for novel drug delivery system. (2025).
• Towards Facile Radiolabeling and Preparation of Gallium-68-/Bismuth-213-DOTA-[Thi8, Met(O2)
• Emerging chelators for nuclear imaging. (n.d.). University of Groningen Research Portal.
• DSPE-PEG: A distinctive component in drug delivery system. (2025).
• Characterization of DSPE-PEG2000 and its Complex with Doxorubicin Using NMR Spectroscopy and Molecular Dynamics. (n.d.). PubMed Central.
• Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery. (n.d.). PubMed Central.
• Synthesis, characterization and radiolabeling of polymeric nano-micelles as a platform for tumor delivering. (2017).
• Pharmacokinetic Evaluation of a DSPE-PEG2000 Micellar Formulation of Ridaforolimus in R
• Pharmacokinetic Evaluation of a DSPE-PEG2000 Micellar Formulation of Ridaforolimus in Rat. (n.d.).

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Protocols & Analytical Methods

Application Note & Protocol: Formulation and Radiolabeling of Theranostic Liposomes Using DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE

For: Researchers, scientists, and drug development professionals in the fields of nanomedicine, diagnostic imaging, and targeted drug delivery.

Abstract

This document provides a comprehensive guide to the formulation, radiolabeling, and characterization of liposomes incorporating DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE. This functionalized lipid is instrumental in the development of theranostic nanoparticles, which simultaneously serve as drug delivery vehicles and imaging agents. The protocol details the widely-used thin-film hydration followed by extrusion method for creating unilamellar liposomes of a defined size. Furthermore, it provides methodologies for chelating positron emission tomography (PET) radionuclides, such as Gallium-68 (⁶⁸Ga) and Copper-64 (⁶⁴Cu), to the DOTA moiety on the liposome surface. This guide is designed to provide both the practical steps and the scientific rationale to enable researchers to successfully produce and validate these advanced drug delivery systems.

Introduction: The Role of DOTA-PEG-DSPE in Theranostic Liposomes

Liposomes are versatile, self-assembling vesicles composed of a lipid bilayer enclosing an aqueous core. Their biocompatibility and ability to encapsulate both hydrophilic and lipophilic molecules have established them as effective drug delivery systems.[1][2] The incorporation of polyethylene glycol (PEG) chains, typically conjugated to a phospholipid like 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE), creates "stealth" liposomes with prolonged circulation times by reducing opsonization and clearance by the immune system.[3][4]

The lipid of interest, DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE , builds upon this stealth technology by adding a crucial functional component: the macrocyclic chelator DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid).[5][6] DOTA is renowned for its ability to form highly stable complexes with a variety of metal ions.[7] This makes it an ideal anchor for radiometals used in nuclear imaging and therapy.[8]

By incorporating DOTA-PEG-DSPE into the liposome bilayer, we can create a "theranostic" platform. The liposome can be loaded with a therapeutic agent, while the surface-exposed DOTA chelator can be radiolabeled with a diagnostic radionuclide (e.g., ⁶⁸Ga or ⁶⁴Cu for PET imaging) or a therapeutic radionuclide (e.g., ¹⁷⁷Lu or ⁹⁰Y for radiotherapy).[7][9] This allows for non-invasive, real-time monitoring of the liposomes' biodistribution and tumor accumulation, providing invaluable data for drug development and personalized medicine.[10]

This application note will guide you through the process of creating and validating these multifunctional nanoparticles.

Materials and Equipment

Lipids and Reagents

• Primary Phospholipid: 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Sterol: Cholesterol

• Stealth Lipid: 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000] (DSPE-PEG2000)

• Chelating Lipid: DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE

• Solvents: Chloroform, Methanol (HPLC grade)

• Hydration Buffer: Phosphate-buffered saline (PBS), pH 7.4, or HEPES-buffered saline (HBS), pH 7.4

• Radiolabeling Buffers: 0.1 M Sodium Acetate Buffer (pH 5.5), 0.1 M Ammonium Acetate Buffer (pH 5.0)

• Radionuclides: ⁶⁴CuCl₂ in 0.1 N HCl, ⁶⁸GaCl₃ in 0.1 N HCl

• Purification: PD-10 desalting columns (or equivalent size-exclusion chromatography)

• Quality Control: Instant thin-layer chromatography (ITLC) strips, 5 mM DTPA solution (pH 5.5)

Equipment

• Rotary evaporator

• Round-bottom flasks

• Water bath or heating block

• Probe sonicator (optional)

• Liposome extruder with heating block

• Polycarbonate membranes (e.g., 100 nm pore size)

• Dynamic Light Scattering (DLS) and Zeta Potential Analyzer

• Gamma counter or dose calibrator

• Radio-TLC scanner or HPLC with a radioactivity detector

Experimental Protocols

PART 1: Liposome Formulation via Thin-Film Hydration and Extrusion

This protocol is based on the well-established thin-film hydration method, which is a straightforward and widely used technique for preparing liposomes.[5][11][12][13][14]

Rationale: The lipids are first dissolved in an organic solvent to ensure a homogenous mixture at the molecular level. The solvent is then removed under vacuum to form a thin, uniform lipid film on the wall of a round-bottom flask. This film is then hydrated with an aqueous buffer above the phase transition temperature (Tm) of the lipids, causing the lipids to self-assemble into multilamellar vesicles (MLVs). Finally, the MLVs are repeatedly passed through a polycarbonate membrane with a defined pore size to produce unilamellar vesicles (LUVs) with a uniform size distribution.[11][12]

Workflow Diagram:

Caption: Workflow for liposome formulation.

Step-by-Step Protocol:

• Lipid Mixture Preparation:

  • In a clean round-bottom flask, combine the desired lipids dissolved in a chloroform/methanol mixture (e.g., 2:1 v/v). A typical molar ratio for a stable, long-circulating formulation is:

    • DSPC: 54.9%

    • Cholesterol: 40%

    • DSPE-PEG2000: 5%

    • DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE: 0.1%

  • Note: The total lipid concentration can be around 10-20 µmol. The DOTA-lipid is added at a low percentage to allow for radiolabeling without significantly altering the liposome's physical properties.[3]

• Thin-Film Formation:

  • Attach the flask to a rotary evaporator.

  • Rotate the flask in a water bath set to 40-50°C to facilitate solvent evaporation.

  • Continue rotation under vacuum until a thin, uniform, and transparent lipid film is formed on the inner surface of the flask.

  • To ensure complete removal of residual solvent, dry the film under high vacuum for at least 2-4 hours (or overnight).

• Hydration:

  • Warm the hydration buffer (e.g., PBS, pH 7.4) to a temperature above the phase transition temperature of the main phospholipid (for DSPC, Tm is ~55°C, so hydrate at 60-65°C).

  • Add the pre-warmed buffer to the flask containing the lipid film.

  • Agitate the flask by hand or on a vortex mixer until the lipid film is fully suspended, resulting in a milky suspension of multilamellar vesicles (MLVs). This may take 30-60 minutes.

• Extrusion:

  • Assemble the liposome extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm). Pre-heat the extruder's heating block to the hydration temperature (60-65°C).

  • Load the MLV suspension into one of the extruder syringes.

  • Pass the suspension back and forth through the membrane for an odd number of passes (e.g., 11 or 21 times). This process reduces the size and lamellarity of the vesicles, resulting in a more homogenous population of large unilamellar vesicles (LUVs).[15]

  • The final product should be a slightly opalescent, translucent suspension.

• Storage:

  • Store the formulated liposomes at 4°C. For long-term storage, the stability should be assessed, but they are typically stable for several weeks. Do not freeze, as this can disrupt the lipid bilayer.

PART 2: Radiolabeling of DOTA-Liposomes

The DOTA chelator on the liposome surface allows for efficient labeling with radiometals after the liposomes have been formed.[10]

Rationale: The chelation of a metal ion by DOTA is a coordination reaction. The reaction kinetics are dependent on pH and temperature. For many radiometals, including ⁶⁴Cu and ⁶⁸Ga, slightly acidic conditions (pH 3.5-5.5) and elevated temperatures (50-95°C) are required to achieve high radiolabeling efficiency.[3][16][17] After the reaction, it is crucial to remove any unchelated radionuclide to ensure that the in vivo imaging data accurately reflects the biodistribution of the liposomes.

Reaction Diagram:

Caption: Chelation of a radionuclide by a DOTA-liposome.

Step-by-Step Protocols:

A) Radiolabeling with Copper-64 (⁶⁴Cu)

• In a sterile reaction vial, add the pre-formed DOTA-liposome suspension (e.g., 750 µL containing ~20 µM total lipid).

• Add ⁶⁴CuCl₂ (e.g., ~750 µCi) in 0.1 N HCl.

• Adjust the pH of the reaction mixture to ~5.5 using a 0.2 M sodium acetate buffer.[3]

• Incubate the mixture at 50°C for 1 hour with gentle shaking.[3]

• Quality Control: Spot a small aliquot of the reaction mixture onto an ITLC strip. Develop the strip using a 5 mM DTPA solution (pH 5.5) as the mobile phase. The radiolabeled liposomes will remain at the origin (Rf = 0.0), while free ⁶⁴Cu-DTPA will migrate with the solvent front (Rf = 1.0).

• Purification: Once the radiolabeling efficiency is >95%, purify the mixture using a PD-10 desalting column, eluting with sterile PBS to remove any unchelated ⁶⁴Cu.

• Collect the fractions containing the radiolabeled liposomes and measure the final activity.

B) Radiolabeling with Gallium-68 (⁶⁸Ga)

• ⁶⁸Ga is typically eluted from a ⁶⁸Ge/⁶⁸Ga generator in HCl. The eluate may need to be concentrated and purified. A common method involves trapping the ⁶⁸Ga³⁺ on a cation exchange cartridge and eluting it with a small volume of acidified 5 M NaCl.[16]

• In a sterile reaction vial, add the DOTA-liposome suspension.

• Add the purified ⁶⁸Ga³⁺ solution.

• Adjust the pH to 3.5-4.0 using a sodium acetate buffer.[17][18]

• Incubate the reaction mixture at 95°C for 10-15 minutes.[18][19]

• Quality Control: Perform ITLC as described for ⁶⁴Cu to determine the radiochemical purity.

• Purification: Purify the radiolabeled liposomes using a PD-10 column as described above.

• The final product should be formulated in a physiologically compatible buffer for in vivo use.

Characterization and Quality Control

Thorough characterization is essential to ensure the quality, consistency, and efficacy of the liposomal formulation.[20]

Parameter	Method	Typical Specification	Rationale
Particle Size & PDI	Dynamic Light Scattering (DLS)	80 - 120 nm, PDI < 0.2	Size influences circulation time and tumor accumulation via the EPR effect. A low PDI indicates a homogenous population.[21][22]
Zeta Potential	Laser Doppler Velocimetry	-5 to -20 mV	Surface charge affects stability and interactions with biological components. Near-neutral or slightly negative charge is preferred for long circulation.[21][23]
Radiochemical Purity	Radio-TLC / Radio-HPLC	> 95%	Ensures that the detected radioactivity is associated with the liposomes and not free radionuclide, which would have a different biodistribution.[24]
Encapsulation Efficiency	Separation of free drug (dialysis, ultracentrifugation) followed by quantification (HPLC, UV-Vis)	> 90% (for active loading)	Determines the percentage of the initial drug that is successfully encapsulated within the liposomes.[6][7][8][9]
In Vitro Stability	Incubate in 50% serum at 37°C and measure radionuclide leakage over time via Radio-TLC	> 85% retention at 24h	Assesses the stability of the radiolabel attachment in a biologically relevant medium.[3][25]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Large/Polydisperse Liposomes	Incomplete solvent removal; Insufficient hydration time/temp; Insufficient extrusion passes.	Ensure film is completely dry; Hydrate above Tm for at least 30 min; Increase the number of extrusion passes.
Low Radiolabeling Efficiency	Incorrect pH; Suboptimal temperature; Presence of competing metal ions.	Verify and adjust the pH of the reaction buffer; Optimize incubation temperature and time; Use metal-free buffers and high-purity water.
Poor In Vitro Stability	Weak chelation; Liposome instability.	Ensure optimal radiolabeling conditions; Check the integrity of the liposomes (size, PDI) before and after labeling.
Low Drug Encapsulation	Drug properties (solubility); Incorrect loading method; Liposome leakage.	For hydrophilic drugs, consider active loading methods; For lipophilic drugs, ensure it is fully dissolved with lipids; Check liposome stability.

Conclusion

The DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE lipid is a powerful tool for creating sophisticated theranostic liposomes. By following the detailed protocols for formulation, radiolabeling, and characterization outlined in this application note, researchers can reliably produce high-quality, multifunctional nanoparticles. These agents hold significant promise for advancing the fields of targeted drug delivery and molecular imaging, ultimately enabling more effective and personalized therapies.

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• ResearchGate. (2025). 64Cu loaded liposomes as positron emission tomography imaging agents. Retrieved from [Link]

• Mueller, D., et al. (2016). Radiolabeling of DOTA-like conjugated peptides with generator-produced (68)Ga and using NaCl-based cationic elution method.
• Rossouw, D., et al. (2017). Towards Facile Radiolabeling and Preparation of Gallium-68-/Bismuth-213-DOTA-[Thi8, Met(O2)11]-Substance P for Future Clinical Application: First Experiences. Molecules, 22(10), 1649.

• PubMed Central. (n.d.). Radiolabeled Liposomes for Nuclear Imaging Probes. Retrieved from [Link]

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• Prasanphanich, A. F., et al. (2016). Copper-64 Labeled Liposomes for Imaging Bone Marrow. Molecular Imaging and Biology, 18(4), 532-540.
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• Creative Biolabs. (n.d.). Quality Control of Liposomes. Retrieved from [Link]

• Gourgues, J. F., et al. (2021). Cold Kit Labeling: The Future of 68Ga Radiopharmaceuticals? Frontiers in Medicine, 8, 707929.

• NIH. (2022). Preparation of DSPE-PEG-cRGD Modified Cationic Liposomes for Delivery of OC-2 shRNA and The Antitumor Effects on Breast Cancer. Retrieved from [Link]

• ResearchGate. (2025). DSPE-PEG: A distinctive component in drug delivery system | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). Figure 1. Synthesis of DSPE-PEG2000-R8. 3.2. Preparation of liposomes.... Retrieved from [Link]

• Daraee, H., et al. (2016). Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application. International Journal of Nanomedicine, 11, 2035-2053.

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Application Note & Protocol: Streamlined Radiolabeling of DOTA-PEG-DSPE Micelles with Gallium-68 for Preclinical PET Imaging

Abstract & Scientific Principle

This document provides a comprehensive, field-tested protocol for the efficient radiolabeling of DOTA-functionalized pegylated liposomal micelles (DOTA-PEG-DSPE) with Gallium-68 (⁶⁸Ga). Gallium-68, a positron-emitting radionuclide with a convenient 68-minute half-life, is ideally suited for Positron Emission Tomography (PET) imaging.[1][2] When chelated by DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid), it forms a highly stable complex.[1] The DOTA-PEG-DSPE construct self-assembles into micelles, creating a nanoparticle platform. The DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine) component serves as a lipid anchor, while the polyethylene glycol (PEG) linker enhances biocompatibility and prolongs circulation time by reducing uptake by the reticuloendothelial system (RES), a phenomenon known as the "stealth" effect.[3][4] This protocol is designed for researchers in drug development and molecular imaging, offering a robust methodology for producing ⁶⁸Ga-labeled nanoparticles for preclinical evaluation of tumor targeting, pharmacokinetics, and biodistribution.

Scientific & Technical Background

The Chelation Chemistry of ⁶⁸Ga and DOTA

Gallium-68, a trivalent metal ion (Ga³⁺), is classified as a hard Lewis acid and readily forms stable octahedral complexes with hard Lewis bases like the oxygen and nitrogen atoms of the DOTA chelator.[1] The DOTA macrocycle kinetically traps the ⁶⁸Ga ion, forming a thermodynamically stable complex that is crucial for preventing the release of the radionuclide in vivo.[1][5] The labeling reaction is pH-sensitive, with an optimal range typically between 3.5 and 4.5.[6][7][8][9] Below this range, protonation of the DOTA carboxyl groups can inhibit complexation, while at a pH above 4.5, the formation of insoluble gallium hydroxides ([Ga(OH)₃]) can occur, reducing the availability of free ⁶⁸Ga³⁺ for labeling.[7] While some DOTA-conjugates require heating to 80-95°C to achieve efficient labeling, this protocol is optimized for near-room temperature conditions to preserve the integrity of the lipid-based nanoparticle.[6][7][10]

The Role of the DOTA-PEG-DSPE Construct

The DOTA-PEG-DSPE molecule is an amphiphilic polymer that spontaneously forms micelles in aqueous solutions.

• DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine): This phospholipid acts as the hydrophobic anchor, driving the self-assembly of the polymer into a micellar core.

• PEG (Polyethylene Glycol): This hydrophilic polymer forms the outer corona of the micelle. It provides a steric barrier that minimizes opsonization (the process of marking particles for phagocytosis), thereby reducing clearance by the liver and spleen and extending circulation half-life.[4]

• DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid): Positioned at the distal end of the PEG chain, the DOTA chelator is exposed to the aqueous environment, making it readily available for complexation with ⁶⁸Ga³⁺.[1]

Materials and Instrumentation

Reagents & Consumables

Reagent/Material	Supplier & Grade	Purpose
⁶⁸Ge/⁶⁸Ga Generator	e.g., Eckert & Ziegler, ITG	Source of ⁶⁸GaCl₃
DOTA-PEG(2000)-DSPE	e.g., Avanti Polar Lipids	Precursor for labeling
Sodium Acetate (NaOAc)	ACS Grade or higher	Buffering agent
Hydrochloric Acid (HCl)	0.1 M, Trace Metal Grade	pH adjustment
Sterile Water for Injection	USP Grade	Solvent
Ethanol, 200 Proof	USP Grade	Final product formulation
C18 Sep-Pak Cartridge	e.g., Waters	Purification of final product
0.22 µm Sterile Syringe Filter	e.g., Millipore	Final product sterilization

Instrumentation

Instrument	Function
Dose Calibrator	Activity measurement
pH Meter or pH Strips (range 2-6)	pH verification
Heating Block/Water Bath	Temperature control
Radio-TLC or Radio-HPLC System	Radiochemical purity analysis
Shielded Vial (Hot Cell)	Radiation safety

Detailed Experimental Protocol

This protocol is designed for manual or semi-automated synthesis within a lead-shielded hot cell.

Workflow Overview

Caption: Quality control decision workflow for batch release.

QC Specifications and Methods

Parameter	Method	Specification	Rationale
Radiochemical Purity (RCP)	Radio-TLC / Radio-HPLC	> 95%	Ensures that the vast majority of radioactivity is from the desired product, minimizing off-target radiation. [11][12]
pH	pH meter or calibrated pH strips	6.5 - 7.5	Ensures the final formulation is physiologically compatible for injection.
Visual Inspection	Direct observation against light/dark background	Clear, colorless, and free of particulates	Guarantees the absence of foreign matter and chemical precipitates.
Radionuclidic Purity	Gamma Spectroscopy	⁶⁸Ge breakthrough < 0.001%	Confirms the absence of the long-lived parent isotope (⁶⁸Ge, T½=271 days) in the final product. [13]
Sterility & Endotoxins	(As per USP/Ph. Eur.)	Sterile, Pass Endotoxin Test	Mandatory for any product intended for parenteral administration.

Radio-TLC Method for RCP:

• Stationary Phase: ITLC-SG strips

• Mobile Phase: 0.1 M Ammonium Acetate / 10% Methanol.

• Expected Results: ⁶⁸Ga-DOTA-PEG-DSPE remains at the origin (Rf = 0.0-0.1), while free ⁶⁸Ga moves with the solvent front (Rf = 0.9-1.0). [10]

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Low Radiochemical Yield (<80%)	1. Incorrect pH (too low or too high).2. Presence of competing metal ion impurities (e.g., Fe³⁺, Zn²⁺).3. Insufficient heating (time or temperature).4. Degraded precursor.	1. Verify buffer concentration and check pH of the reaction mixture before heating.2. Use trace metal grade reagents. Consider pre-purification of generator eluate on a cation exchange cartridge.<[6][14]br>3. Ensure heating block is calibrated and reaction proceeds for the full time.4. Use a fresh vial of precursor; store as recommended by the manufacturer.
High Free ⁶⁸Ga in Final Product	1. Incomplete reaction.2. Inefficient C18 purification.	1. See "Low Radiochemical Yield" solutions.2. Ensure C18 cartridge is properly pre-conditioned. Do not exceed the loading capacity.
Product Remains on C18 Cartridge	1. Insufficient ethanol in elution solvent.2. Micelles have aggregated on the column.	1. Ensure elution solvent is at least 50% ethanol.2. Elute with a small volume of 95-100% ethanol, then dilute as needed.

References

• Yaffe, D., et al. (2012). A method for the preparation and quality control of 68Ga radiopharmaceuticals. Journal of Nuclear Medicine. Available at: [Link]

• Nelson, B. J. B., et al. (2022). Good practices for 68Ga radiopharmaceutical production. EJNMMI Radiopharmacy and Chemistry. Available at: [Link]

• Larenkov, A., et al. (2020). Quality control of 68Ga radiopharmaceuticals: pitfalls and solutions. IAEA International Nuclear Information System. Available at: [Link]

• Kalawat, T. C., et al. (2016). 68Ga radiolabeling and quality control in a small-scale radiopharmacy- working amidst constraints in developing countries. Journal of Nuclear Medicine. Available at: [Link]

• Waterhouse, D. N., et al. (2017). Comprehensive Quality Control of the ITG Ge-68/Ga-68 Generator and Synthesis of Ga-68 DOTATOC and Ga-68 PSMA-HBED-CC for Clinical Imaging. ResearchGate. Available at: [Link]

• de Barros, A. L. B., et al. (2017). Synthesis, characterization and radiolabeling of polymeric nano-micelles as a platform for tumor delivering. Materials Science and Engineering: C. Available at: [Link]

• Mueller, D., et al. (2016). Radiolabeling of DOTA-like conjugated peptides with generator-produced 68Ga and using NaCl-based cationic elution method. Nature Protocols. Available at: [Link]

• Varasteh, Z., et al. (2013). 68Ga-DOTA and analogs: Current status and future perspectives. Journal of Radioanalytical and Nuclear Chemistry. Available at: [Link]

• Rossouw, D. D., et al. (2017). Towards Facile Radiolabeling and Preparation of Gallium-68-/Bismuth-213-DOTA-[Thi8, Met(O2)11]-Substance P for Future Clinical Application: First Experiences. Molecules. Available at: [Link]

• Svedjehed, J., et al. (2022). Clinically Applicable Cyclotron-Produced Gallium-68 Gives High-Yield Radiolabeling of DOTA-Based Tracers. Molecules. Available at: [Link]

• Mueller, D., et al. (2016). Radiolabeling of DOTA-like conjugated peptides with generator-produced (68)Ga and using NaCl-based cationic elution method. Nature Protocols. Available at: [Link]

• Lee, H., et al. (2012). Influence of Polyethylene Glycol Density and Surface Lipid on Pharmacokinetics and Biodistribution of Lipid-Calcium-Phosphate Nanoparticles. Journal of Controlled Release. Available at: [Link]

• Tsionou, M. I., et al. (2017). Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling. Dalton Transactions. Available at: [Link]

• Rossouw, D., et al. (2017). Towards Facile Radiolabeling and Preparation of Gallium-68-/Bismuth-213-DOTA-[Thi8, Met(O2)11]-Substance P for Future Clinical Application: First Experiences. PubMed Central. Available at: [Link]

• de Blois, E., et al. (2005). Radiolabelling DOTA-peptides with Ga-68. ResearchGate. Available at: [Link]

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• Gallium Dotatate Ga-68 Mechanism. (2024). Patsnap Synapse. Available at: [Link]

• Chakravarty, R., et al. (2017). Radiolabeling of lipid-based nanoparticles for diagnostics and therapeutic applications: A comparison using different radiometals. ResearchGate. Available at: [Link]

• Tsionou, M. I., et al. (2017). Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling. RSC Publishing. Available at: [Link]

• Kerdidani, D., et al. (2016). Influence of lipid composition on liposomes radiolabeling stability in... ResearchGate. Available at: [Link]

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Application Notes and Protocols for DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE in Targeted Drug Delivery

Introduction: A Multifunctional Amphiphile for Theranostics

DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE is a highly specialized, synthetic amphiphile designed for advanced drug delivery and molecular imaging applications. This molecule ingeniously combines three key functional components: a 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) lipid anchor, a long polyethylene glycol (PEG) spacer, and a DOTA chelator. This unique architecture makes it an invaluable tool for researchers developing targeted theranostic nanocarriers, such as liposomes and micelles.[1][2][3][4]

The DSPE moiety serves as a robust hydrophobic anchor, ensuring stable incorporation into the lipid bilayer of liposomes or the core of micelles.[5] The hydrophilic dual PEG24 spacer extends from the nanoparticle surface, creating a "stealth" effect that sterically hinders opsonization and recognition by the mononuclear phagocyte system (MPS).[6][7] This PEGylation significantly prolongs the circulation half-life of the nanocarrier, allowing for greater accumulation at the target site through passive targeting via the enhanced permeability and retention (EPR) effect in tumors.[5][8]

Crucially, the terminal DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) functions as a powerful chelating agent for a variety of radionuclides.[9][10] This enables the non-invasive, real-time tracking of the nanocarrier's biodistribution and target accumulation using imaging modalities like Positron Emission Tomography (PET).[11][12] By radiolabeling the nanocarrier, researchers can gain critical insights into its pharmacokinetic and pharmacodynamic profiles, accelerating the development of more effective and safer targeted therapies.

This guide provides a comprehensive overview of the applications and detailed protocols for utilizing DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE in the formulation of targeted, image-guided drug delivery systems.

Core Principles and Experimental Rationale

The successful application of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE hinges on a clear understanding of the interplay between its constituent parts and the overall design of the nanocarrier system.

Liposome Formulation: The Vehicle for Delivery

Liposomes are microscopic, spherical vesicles composed of a lipid bilayer enclosing an aqueous core.[13] They are highly biocompatible and can encapsulate both hydrophilic drugs (in the aqueous core) and hydrophobic drugs (within the lipid bilayer).[14] The inclusion of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE in the liposome formulation imparts the critical "stealth" and imaging capabilities.

• Choice of Formulation Method: The thin-film hydration method is a widely used and straightforward technique for preparing liposomes.[15][16] It involves dissolving the lipids in an organic solvent, evaporating the solvent to create a thin lipid film, and then hydrating the film with an aqueous buffer. This method allows for the passive encapsulation of hydrophilic drugs. For hydrophobic drugs, they can be co-dissolved with the lipids in the initial organic solvent phase.[]

Radiolabeling with DOTA: Enabling In Vivo Imaging

The DOTA chelator forms highly stable complexes with a range of trivalent metal ions, making it ideal for radiolabeling.[9] The choice of radionuclide is dictated by the desired imaging modality and the required half-life for the study. For PET imaging, Gallium-68 (⁶⁸Ga) and Copper-64 (⁶⁴Cu) are commonly used radionuclides.[11][18]

• ⁶⁸Ga (T½ ≈ 68 min): Ideal for imaging studies of shorter duration, providing high-resolution PET images.

• ⁶⁴Cu (T½ ≈ 12.7 h): Suitable for longer-term biodistribution studies, allowing for the tracking of nanocarriers over several hours to days.[11]

The radiolabeling process typically involves incubating the DOTA-functionalized liposomes with the chosen radionuclide at an elevated temperature and controlled pH to facilitate efficient chelation.[9]

Characterization: Quality Control is Paramount

Thorough characterization of the formulated liposomes is essential to ensure batch-to-batch consistency and to predict their in vivo behavior.[19] Key parameters to evaluate include:

• Particle Size and Polydispersity Index (PDI): Determines the size distribution of the liposomes. A narrow size distribution is crucial for predictable in vivo performance. Dynamic Light Scattering (DLS) is the standard technique for this measurement.[19]

• Zeta Potential: Measures the surface charge of the liposomes, which influences their stability and interaction with biological components.

• Drug Encapsulation Efficiency and Loading Capacity: Quantifies the amount of drug successfully loaded into the liposomes.

• Radiolabeling Efficiency and Stability: Determines the percentage of radionuclide successfully chelated by the DOTA and its stability over time in biological media.

Experimental Protocols

Protocol 1: Formulation of DOTA-Functionalized Liposomes using Thin-Film Hydration

This protocol describes the preparation of liposomes incorporating DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE for passive targeting and imaging.

Materials:

• Main structural lipid (e.g., DSPC or DPPC)

• Cholesterol

• DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE

• Drug to be encapsulated (optional)

• Chloroform and Methanol (HPLC grade)

• Hydration buffer (e.g., Phosphate Buffered Saline (PBS), pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath sonicator or extruder

• Dynamic Light Scattering (DLS) instrument

Procedure:

• Lipid Mixture Preparation: In a clean round-bottom flask, dissolve the main structural lipid, cholesterol, and DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE in a chloroform/methanol mixture (e.g., 2:1 v/v). A typical molar ratio is 55:40:5 (structural lipid:cholesterol:DOTA-PEG-DSPE). If encapsulating a hydrophobic drug, dissolve it in this mixture as well.

• Thin-Film Formation: Attach the flask to a rotary evaporator. Evaporate the organic solvent under reduced pressure at a temperature above the phase transition temperature of the main lipid. A thin, uniform lipid film should form on the inner surface of the flask.

• Film Drying: To ensure complete removal of residual organic solvent, place the flask under high vacuum for at least 2 hours.

• Hydration: Hydrate the lipid film with the chosen aqueous buffer. If encapsulating a hydrophilic drug, dissolve it in the hydration buffer.[] The hydration should be performed at a temperature above the lipid's phase transition temperature. Gently agitate the flask to facilitate the formation of multilamellar vesicles (MLVs).

• Size Reduction: To obtain small unilamellar vesicles (SUVs) with a uniform size distribution, the liposome suspension must be downsized. This can be achieved by:

  • Sonication: Using a bath sonicator or a probe sonicator.

  • Extrusion: Repeatedly passing the liposome suspension through polycarbonate membranes with a defined pore size (e.g., 100 nm). Extrusion is generally preferred as it produces a more homogenous population of liposomes.[13]

• Purification: Remove any unencapsulated drug by dialysis or size exclusion chromatography.

dot

Caption: Workflow for DOTA-functionalized liposome preparation.

Protocol 2: Radiolabeling of DOTA-Liposomes with ⁶⁸Ga for PET Imaging

This protocol outlines the steps for radiolabeling the prepared DOTA-functionalized liposomes with Gallium-68.

Materials:

• DOTA-functionalized liposomes (from Protocol 1)

• ⁶⁸Ge/⁶⁸Ga generator

• 0.05 M HCl

• Sodium acetate buffer (pH 4.5-5.5)

• Heating block or water bath

• PD-10 desalting column

• Radio-TLC scanner

Procedure:

• Elution of ⁶⁸Ga: Elute ⁶⁸GaCl₃ from the ⁶⁸Ge/⁶⁸Ga generator using 0.05 M HCl according to the manufacturer's instructions.

• pH Adjustment: Add a calculated volume of sodium acetate buffer to the ⁶⁸GaCl₃ eluate to adjust the pH to 4.5-5.5. This is the optimal pH range for ⁶⁸Ga chelation by DOTA.

• Labeling Reaction: Add the pH-adjusted ⁶⁸Ga solution to the vial containing the DOTA-functionalized liposomes.

• Incubation: Incubate the reaction mixture at 90-95°C for 15-20 minutes. The high temperature is necessary to ensure efficient and stable complexation of ⁶⁸Ga by the DOTA macrocycle.[9]

• Purification: After incubation, cool the reaction mixture to room temperature. Purify the ⁶⁸Ga-labeled liposomes from unchelated ⁶⁸Ga using a PD-10 desalting column, eluting with PBS.

• Quality Control: Determine the radiochemical purity of the final product using radio-TLC. The radiolabeled liposomes should remain at the origin, while free ⁶⁸Ga will move with the solvent front. A radiochemical purity of >95% is generally required for in vivo studies.

dot

Caption: Workflow for radiolabeling DOTA-liposomes with ⁶⁸Ga.

Protocol 3: In Vitro Characterization of Liposomes

1. Particle Size and Zeta Potential Analysis:

• Dilute a small aliquot of the liposome suspension in filtered, deionized water or PBS.

• Analyze the sample using a Dynamic Light Scattering (DLS) instrument to determine the average particle size (Z-average), polydispersity index (PDI), and zeta potential.

• Rationale: A particle size between 100-200 nm is often optimal for passive tumor targeting.[6] A low PDI (<0.2) indicates a homogenous population. Zeta potential provides insights into the stability of the formulation; a value further from zero (either positive or negative) generally indicates better colloidal stability.

2. Encapsulation Efficiency (EE%) and Drug Loading (DL%):

• Separate the liposomes from the unencapsulated drug using methods like dialysis, ultracentrifugation, or size exclusion chromatography.

• Lyse the liposomes using a suitable surfactant (e.g., Triton X-100) to release the encapsulated drug.

• Quantify the amount of drug in the lysed liposome fraction and the unencapsulated fraction using a suitable analytical method (e.g., HPLC, UV-Vis spectrophotometry).

• Calculate EE% and DL% using the following formulas:

  • EE% = (Amount of encapsulated drug / Total amount of drug) x 100

  • DL% = (Amount of encapsulated drug / Total weight of liposomes) x 100

• Rationale: High encapsulation efficiency is desirable to maximize the therapeutic payload and minimize the administration of free drug, which can cause systemic toxicity.

3. In Vitro Drug Release Study:

• Place a known concentration of the drug-loaded liposomes in a dialysis bag with a suitable molecular weight cutoff.

• Immerse the dialysis bag in a release medium (e.g., PBS with or without serum) at 37°C with gentle stirring.

• At predetermined time points, withdraw aliquots from the release medium and replace with fresh medium.

• Quantify the amount of released drug in the aliquots.

• Rationale: This study provides information on the drug release kinetics from the liposomes, which is crucial for predicting the in vivo therapeutic window.

4. In Vitro Cellular Uptake:

• Culture target cells (e.g., cancer cells) in appropriate media.

• Incubate the cells with fluorescently labeled liposomes (by incorporating a fluorescent lipid) for various time periods.

• Wash the cells to remove non-internalized liposomes.

• Analyze cellular uptake using techniques like fluorescence microscopy or flow cytometry.

• Rationale: This assay demonstrates the ability of the liposomes to be internalized by the target cells, a prerequisite for the action of many intracellularly acting drugs.

Protocol 4: In Vivo Evaluation in Animal Models

1. Pharmacokinetics and Biodistribution Study:

• Administer the radiolabeled liposomes (e.g., ⁶⁸Ga-DOTA-liposomes) to tumor-bearing mice via intravenous injection.

• At various time points post-injection, perform PET imaging to visualize the whole-body distribution of the liposomes.[12]

• After the final imaging session, euthanize the animals and harvest major organs and the tumor.

• Measure the radioactivity in each organ using a gamma counter to quantify the percentage of injected dose per gram of tissue (%ID/g).

• Rationale: This study provides crucial information on the circulation half-life, biodistribution, and tumor accumulation of the liposomes, which are key determinants of their efficacy and toxicity.[20][21]

2. Efficacy Study:

• Implant tumor cells in immunocompromised mice.

• Once tumors reach a palpable size, randomize the mice into different treatment groups (e.g., saline control, free drug, non-targeted liposomes, targeted liposomes).

• Administer the respective treatments according to a predetermined schedule.

• Monitor tumor growth over time by measuring tumor volume.

• Monitor animal body weight as an indicator of systemic toxicity.

• Rationale: This study evaluates the therapeutic efficacy of the drug-loaded liposomes in a relevant disease model.

Data Presentation

Parameter	Acceptable Range	Rationale
Particle Size (Z-average)	100 - 200 nm	Optimal for passive tumor accumulation via the EPR effect.[6]
Polydispersity Index (PDI)	< 0.2	Indicates a homogenous and monodisperse liposome population.
Zeta Potential	> ±20 mV	Suggests good colloidal stability, preventing aggregation.
Encapsulation Efficiency	> 80%	Ensures a high therapeutic payload.
Radiochemical Purity	> 95%	Minimizes off-target radiation from free radionuclides.

References

• Application of poly(ethylene glycol)–distearoylphosphatidylethanolamine (PEG-DSPE) block copolymers and their derivatives as nanomaterials in drug delivery - PMC - NIH. Available at: [Link]

• DSPE-PEG: a distinctive component in drug delivery system - PubMed. Available at: [Link]

• PEGylation, successful approach to drug delivery - PubMed. Available at: [Link]

• A Brief Review of Chelators for Radiolabeling Oligomers - PMC - NIH. Available at: [Link]

• Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PubMed Central. Available at: [Link]

• The Art of PEGylation: From Simple Polymer to Sophisticated Drug Delivery System - MDPI. Available at: [Link]

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Crafting Theranostic Micelles: A Step-by-Step Guide to the Formulation and Characterization of DOTA-PEG Lipids

Abstract

This comprehensive guide provides a detailed protocol for the preparation and characterization of micelles formulated from DOTA-PEG lipids. Micelles are self-assembling nanostructures with a hydrophobic core and a hydrophilic shell, making them ideal carriers for poorly water-soluble drugs. The incorporation of DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid), a powerful chelating agent, transforms these micelles into theranostic platforms capable of being radiolabeled for diagnostic imaging and targeted radionuclide therapy. This document is intended for researchers, scientists, and drug development professionals, offering both the practical steps and the scientific rationale behind each procedural choice to ensure robust and reproducible results.

Introduction: The Power of DOTA-PEG Lipid Micelles

The convergence of nanotechnology and nuclear medicine has paved the way for innovative diagnostic and therapeutic strategies. DOTA-PEG lipids are amphiphilic molecules that spontaneously form micelles in aqueous solutions. The polyethylene glycol (PEG) component forms a hydrophilic corona, providing steric stabilization and prolonging circulation time in vivo, while the lipid chains create a hydrophobic core capable of encapsulating lipophilic drugs. The unique feature of these lipids is the DOTA cage, which can stably chelate a variety of radiometals.[1] This dual functionality allows for the development of a single platform for both disease diagnosis through imaging techniques like Positron Emission Tomography (PET) and targeted therapy by delivering a radioactive payload directly to the site of disease.

This guide will walk you through the entire process of creating and validating DOTA-PEG lipid micelles, from the initial formulation to the final quality control of the radiolabeled product.

The Principle of Micelle Formation: A Self-Assembly Phenomenon

Micelle formation is a thermodynamically driven process that occurs when the concentration of an amphiphilic molecule in a solution reaches a critical point known as the Critical Micelle Concentration (CMC) . Above the CMC, the hydrophobic portions of the molecules aggregate to minimize their contact with the aqueous environment, forming a core, while the hydrophilic head groups remain exposed to the solvent, forming a protective shell.

Experimental Protocols

Materials and Equipment

A comprehensive list of necessary materials and equipment is provided in the table below.

Category	Item	Recommended Specifications
Lipids	DOTA-PEG-DSPE (e.g., DOTA-PEG(2000)-DSPE)	High purity (>95%)
Helper lipid (e.g., DSPC, Cholesterol)	High purity (>95%)
Solvents	Chloroform, Methanol	HPLC grade or equivalent
Buffers	Phosphate Buffered Saline (PBS)	pH 7.4, sterile filtered
Sodium Acetate Buffer	1 M, pH 4.5, for radiolabeling
HEPES buffer	For hydration, if required
Reagents	Pyrene	Fluorescence probe for CMC determination
Gallium-68 (⁶⁸Ga) Chloride	Eluted from a ⁶⁸Ge/⁶⁸Ga generator
Hydrochloric Acid (HCl)	0.1 M and 5.5 M solutions
Sodium Chloride (NaCl)	5 M solution with HCl
Ascorbic Acid	To prevent radiolysis
Equipment	Rotary evaporator	With a water bath
Sonicator (bath or probe type)	For micelle size reduction
Dynamic Light Scattering (DLS) instrument	For size and polydispersity analysis
Zeta potential analyzer	For surface charge measurement
UV-Vis Spectrophotometer	For drug loading quantification
Fluorescence Spectrometer	For CMC determination
High-Performance Liquid Chromatography (HPLC)	With a radiodetector for quality control
Thin-Layer Chromatography (TLC) scanner	With a radioactivity detector
Transmission Electron Microscope (TEM)	For morphological analysis
Glass vials and syringes
Syringe filters	0.22 µm pore size

Step-by-Step Protocol for Micelle Preparation via Thin-Film Hydration

The thin-film hydration method is a robust and widely used technique for preparing lipid-based nanoparticles.[2] It involves the formation of a thin lipid film from an organic solvent, followed by hydration with an aqueous buffer to promote the self-assembly of micelles.

Workflow for Thin-Film Hydration:

Caption: Workflow of the thin-film hydration method for micelle preparation.

Detailed Procedure:

• Lipid Dissolution:

  • Accurately weigh the DOTA-PEG lipid and any helper lipids (e.g., DSPC, cholesterol) and dissolve them in a mixture of chloroform and methanol (typically 2:1 v/v) in a round-bottom flask.[3] The choice of solvent is critical to ensure complete dissolution of all lipid components.[4]

  • Expert Insight: The addition of helper lipids can modulate the stability, drug loading capacity, and release profile of the micelles. Cholesterol, for instance, can increase the rigidity of the hydrophobic core.

• Film Formation:

  • Attach the round-bottom flask to a rotary evaporator.

  • Immerse the flask in a water bath set to a temperature above the phase transition temperature of the lipids (e.g., 65°C) to ensure the lipids remain in a fluid state.[3]

  • Rotate the flask and apply a vacuum to evaporate the organic solvent. This process should result in a thin, uniform lipid film on the inner surface of the flask.[2]

  • Continue to apply the vacuum for at least 1-2 hours after the film appears dry to remove any residual solvent.[5]

• Hydration and Micelle Formation:

  • Add a pre-warmed aqueous buffer (e.g., PBS pH 7.4) to the flask containing the lipid film.[2] The volume of the buffer will determine the final concentration of the micelles.

  • Agitate the flask by vortexing or using a bath sonicator. This mechanical energy facilitates the hydration of the lipid film and promotes the self-assembly of the lipids into micelles.[6] The temperature should be maintained above the lipid phase transition temperature during this step.

• Sizing (Optional but Recommended):

  • To obtain a more uniform size distribution, the micelle suspension can be sonicated using a probe sonicator or extruded through polycarbonate membranes with a defined pore size (e.g., 100 nm).[5] This step is crucial for applications where a specific size range is required for optimal biodistribution.

Characterization of DOTA-PEG Lipid Micelles

Thorough characterization is essential to ensure the quality, reproducibility, and in vivo performance of the formulated micelles.

The CMC is a key parameter that reflects the stability of the micelles upon dilution. A low CMC indicates that the micelles will remain intact even at low concentrations in the bloodstream. The pyrene fluorescence assay is a sensitive method for determining the CMC.[7][8]

Principle: Pyrene is a hydrophobic fluorescent probe whose emission spectrum is sensitive to the polarity of its microenvironment. In an aqueous solution below the CMC, pyrene exhibits a characteristic emission spectrum. When micelles form, pyrene partitions into the hydrophobic core, leading to a change in the ratio of the intensities of two specific emission peaks (I₁ at ~372 nm and I₃ at ~383 nm).[9]

Protocol:

• Prepare a stock solution of pyrene in ethanol (e.g., 0.2 mM).

• Prepare a series of DOTA-PEG lipid solutions in water with varying concentrations.

• Add a small aliquot of the pyrene stock solution to each lipid solution to achieve a final pyrene concentration in the nanomolar range.

• Incubate the solutions for a set period to allow for equilibration.

• Measure the fluorescence emission spectra of each sample using a fluorescence spectrometer (excitation wavelength: 334 nm).[9]

• Plot the ratio of the fluorescence intensities (I₃/I₁) against the logarithm of the lipid concentration. The CMC is determined from the inflection point of the resulting sigmoidal curve.[10]

Dynamic Light Scattering (DLS): DLS is a non-invasive technique used to measure the hydrodynamic diameter and size distribution (polydispersity index, PDI) of nanoparticles in suspension.[11][12]

Protocol:

• Dilute the micelle suspension with filtered (0.22 µm) buffer to an appropriate concentration.[11]

• Equilibrate the sample to the desired measurement temperature (e.g., 25°C).[13]

• Perform the DLS measurement according to the instrument's instructions.

• Expert Insight: A monomodal size distribution with a low PDI (< 0.2) is generally desirable for in vivo applications. It's important to use the correct viscosity of the dispersant for accurate size calculation.[14]

Zeta Potential: Zeta potential is a measure of the surface charge of the micelles and is an indicator of their colloidal stability.[15] A sufficiently high positive or negative zeta potential (typically > ±20 mV) can prevent micelle aggregation due to electrostatic repulsion.

Protocol:

• Prepare the sample in a suitable buffer, typically one with low ionic strength (e.g., 10 mM NaCl).[16]

• Load the sample into the appropriate measurement cell, ensuring there are no air bubbles.[17]

• Perform the measurement using a zeta potential analyzer.

Transmission Electron Microscopy (TEM): TEM provides direct visualization of the micelle morphology, confirming their spherical shape and core-shell structure.

Protocol:

• Place a drop of the diluted micelle suspension onto a carbon-coated copper grid.

• Negatively stain the sample with a heavy metal salt solution (e.g., uranyl acetate or phosphotungstic acid) to enhance contrast.[18]

• Allow the grid to dry completely before imaging.

• Expert Insight: Cryo-TEM can also be used to visualize the micelles in a vitrified, hydrated state, which can provide a more accurate representation of their structure in solution, although it is a more complex technique.[19][20] The size measured by TEM is often smaller than the hydrodynamic diameter from DLS because TEM measures the dried state without the hydration layer.[21]

Drug Loading and In Vitro Release

The thin-film hydration method can be adapted to encapsulate hydrophobic drugs within the micelle core.

Protocol:

• Co-dissolve the DOTA-PEG lipid, any helper lipids, and the hydrophobic drug in the organic solvent mixture.[22]

• Follow the thin-film hydration procedure as described in section 3.2.

• After hydration, centrifuge the micelle suspension to remove any unencapsulated, precipitated drug.[22]

The amount of drug successfully loaded into the micelles can be determined using UV-Vis spectroscopy.[23]

Protocol:

• Create a standard calibration curve of the drug in a suitable solvent.[24]

• Lyse the drug-loaded micelles by adding a solvent that disrupts the micelle structure (e.g., methanol).

• Measure the absorbance of the lysed micelle solution at the drug's maximum absorbance wavelength (λmax).

• Calculate the drug concentration using the calibration curve.

• Determine the Drug Loading Content (DLC) and Encapsulation Efficiency (EE) using the following formulas:[25][26]

  • DLC (%) = (Weight of loaded drug / Weight of micelles) x 100

  • EE (%) = (Weight of loaded drug / Initial weight of drug) x 100

An in vitro release study simulates the release of the drug from the micelles over time in a physiological environment. The dialysis method is commonly used for this purpose.[27]

Protocol:

• Place a known volume of the drug-loaded micelle suspension into a dialysis bag with a suitable molecular weight cut-off (MWCO) that allows the free drug to diffuse out but retains the micelles.[28]

• Immerse the dialysis bag in a release medium (e.g., PBS pH 7.4, or simulated gastric/intestinal fluid) at 37°C with constant stirring.[28][29]

• At predetermined time points, withdraw a small aliquot of the release medium and replace it with fresh medium to maintain sink conditions.[30]

• Quantify the amount of released drug in the collected samples using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Plot the cumulative percentage of drug released versus time.

Radiolabeling of DOTA-PEG Micelles with Gallium-68

The DOTA chelator on the surface of the micelles allows for stable complexation with radiometals like Gallium-68 (⁶⁸Ga) for PET imaging.[31]

Workflow for ⁶⁸Ga Radiolabeling:

Caption: Workflow for the radiolabeling of DOTA-PEG micelles with Gallium-68.

Detailed Protocol:

• Preparation of ⁶⁸Ga:

  • Elute ⁶⁸GaCl₃ from a ⁶⁸Ge/⁶⁸Ga generator using sterile 0.1 M HCl.[32]

  • The eluate can be further purified and concentrated using a cation exchange cartridge.[31]

• Radiolabeling Reaction:

  • Add the DOTA-PEG micelle suspension to a sterile reaction vial.

  • Add sodium acetate buffer to adjust the pH to between 3.5 and 4.5, which is optimal for ⁶⁸Ga chelation by DOTA.[33][34]

  • Add the ⁶⁸GaCl₃ solution to the vial.

  • Incubate the reaction mixture at an elevated temperature (e.g., 95°C) for 10-15 minutes.[35]

  • Expert Insight: The addition of a radical scavenger like ascorbic acid can help prevent radiolysis of the micelles and any encapsulated drug.[31]

• Purification:

  • After the incubation, the reaction mixture needs to be purified to remove any unchelated ⁶⁸Ga and other impurities.

  • Size exclusion chromatography (e.g., using a PD-10 column) is an effective method for separating the large radiolabeled micelles from smaller impurities.

• Quality Control:

  • The Radiochemical Purity (RCP) of the final product must be determined to ensure that the majority of the radioactivity is associated with the micelles.[1]

  • Radio-HPLC: This is the gold standard for determining RCP, providing separation of the radiolabeled micelles from free ⁶⁸Ga and other radiochemical impurities.[36]

  • Radio-TLC: A simpler and faster method for routine quality control.[37][38] A suitable solvent system is used to separate the components on a TLC plate, and the distribution of radioactivity is measured with a TLC scanner.

Conclusion

This guide has provided a comprehensive, step-by-step protocol for the creation and characterization of DOTA-PEG lipid micelles. By following these detailed procedures and understanding the underlying scientific principles, researchers can confidently produce well-defined, functional theranostic nanoparticles. The versatility of this platform, allowing for the encapsulation of a wide range of hydrophobic drugs and chelation of various radiometals, opens up exciting possibilities for the development of personalized cancer therapies and advanced diagnostic tools. Rigorous characterization at each stage is paramount to ensuring the safety, efficacy, and reproducibility of these promising nanomedicines.

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Application Notes &amp; Protocols: DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE for Advanced PET Imaging

Introduction: A Multifunctional Amphiphile for Theranostic Nanomedicine

The convergence of nanotechnology, nuclear medicine, and targeted drug delivery has paved the way for highly sophisticated molecular imaging agents. Among these, DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE emerges as a critical component for the development of next-generation radiopharmaceuticals. This multifunctional, amphiphilic molecule is meticulously designed to be incorporated into the lipid bilayer of nanoparticles, such as liposomes and micelles, thereby enabling their use as long-circulating, high-contrast agents for Positron Emission Tomography (PET) imaging.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It provides an in-depth rationale for the molecular design of this agent, detailed protocols for its application in PET imaging, and insights into its expected in vivo behavior.

Mechanism of Action and Component Rationale

The efficacy of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE in PET imaging is a direct result of the synergistic interplay between its three core components: the DOTA chelator, the extended PEGylated linker, and the DSPE lipid anchor.

• DOTA-tris(acid) Chelator: The 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) macrocycle is a highly versatile and robust chelator for a variety of radiometals used in nuclear medicine.[1] The "tris(acid)" configuration refers to the deprotected, active form of the chelator, ready for efficient complexation of trivalent radiometal ions. DOTA forms thermodynamically stable and kinetically inert complexes with PET isotopes such as Gallium-68 (⁶⁸Ga) and Copper-64 (⁶⁴Cu), which is crucial to prevent the in vivo dissociation of the radionuclide.[2][3]

• Dual PEG24 Spacer: The extended polyethylene glycol (PEG) linker, in this case, a dual chain of 24 ethylene glycol units, serves a dual purpose. Firstly, it provides a hydrophilic shield that sterically hinders the opsonization of the nanoparticle by plasma proteins, thereby reducing uptake by the mononuclear phagocyte system (MPS) and significantly prolonging circulation time.[4] Secondly, the long, flexible chain projects the DOTA chelator away from the nanoparticle surface, minimizing potential steric hindrance during the radiolabeling process and ensuring its accessibility for chelation. The choice of a long PEG chain is deliberate; studies have shown that longer PEG chains can lead to more effective steric protection and longer circulation half-lives, although an optimal length exists beyond which this benefit may plateau.[5][6]

• DSPE Lipid Anchor: The 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) is a phospholipid that acts as a robust anchor, ensuring the stable integration of the molecule into the lipid bilayer of liposomes or the core of micelles.[4] Its saturated acyl chains contribute to a higher phase transition temperature, resulting in more rigid and less permeable membranes at physiological temperatures, which enhances the stability of the nanoparticle in circulation.

The culmination of these components is a molecule that allows for the surface functionalization of lipid-based nanoparticles with a PET-active radionuclide, transforming them into traceable imaging agents.

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}

subgraph "cluster_Function" { label="Functional Roles in PET Imaging"; bgcolor="#FFFFFF";

}

DOTA -> Chelation [ltail="cluster_Molecule", lhead="cluster_Function", label="Enables PET Signal"]; PEG -> Stealth [ltail="cluster_Molecule", lhead="cluster_Function", label="Improves Pharmacokinetics"]; DSPE -> Integration [ltail="cluster_Molecule", lhead="cluster_Function", label="Ensures Stability"]; }

Figure 1: Rationale of the molecular components of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE.

Key Applications in PET Imaging

The primary application of this molecule is in the development of long-circulating nanoparticles for PET imaging in various research and preclinical settings:

• Oncology: To visualize and quantify the Enhanced Permeability and Retention (EPR) effect in solid tumors, providing insights into tumor vascularity and the potential for nanoparticle-based drug delivery.[7][8]

• Pharmacokinetics and Biodistribution Studies: To non-invasively track the in vivo fate of liposomal or micellar drug delivery systems, providing crucial data on their circulation half-life, organ accumulation, and clearance.[9][10]

• Development of Theranostics: As a diagnostic component in a theranostic pair, where the same nanoparticle platform can be used for both imaging (with a diagnostic isotope like ⁶⁸Ga or ⁶⁴Cu) and therapy (with a therapeutic isotope).

Experimental Protocols

Protocol 1: Formulation of DOTA-Functionalized Liposomes

This protocol describes the preparation of liposomes incorporating DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE using the thin-film hydration method followed by extrusion.

Materials:

• Main structural lipid: e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE

• Chloroform and Methanol (HPLC grade)

• Hydration buffer (e.g., Phosphate Buffered Saline (PBS), pH 7.4)

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Preparation:

  • In a round-bottom flask, dissolve the desired molar ratios of DSPC, cholesterol, and DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE in a chloroform/methanol mixture. A typical formulation might include a molar ratio of 55:40:5 (DSPC:Cholesterol:DOTA-PEG-DSPE).

  • Remove the organic solvent under reduced pressure using a rotary evaporator to form a thin, uniform lipid film on the flask wall.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the chosen aqueous buffer by gentle rotation at a temperature above the phase transition temperature of the lipids (e.g., 60-65°C for DSPC).

  • This will form multilamellar vesicles (MLVs).

• Extrusion:

  • To obtain unilamellar vesicles of a defined size, subject the MLV suspension to extrusion through polycarbonate membranes of a specific pore size (e.g., 100 nm) using a heated extruder.

  • Perform at least 10 passes through the membrane to ensure a homogenous size distribution.

• Characterization:

  • Determine the liposome size distribution and zeta potential using Dynamic Light Scattering (DLS).

  • The final liposome suspension can be stored at 4°C.

graph "Liposome_Formulation_Workflow" { layout=dot; rankdir="TB"; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

subgraph "cluster_Prep" { label="Liposome Preparation"; bgcolor="#F1F3F4"; node [fillcolor="#34A853"]; start [label="Dissolve Lipids in\nOrganic Solvent"]; film [label="Form Thin Lipid Film\n(Rotary Evaporation)"]; hydrate [label="Hydrate Film with\nAqueous Buffer"]; extrude [label="Extrude to Form\nUnilamellar Vesicles"]; }

subgraph "cluster_QC" { label="Quality Control"; bgcolor="#FFFFFF"; node [fillcolor="#FBBC05", fontcolor="#202124"]; dls [label="Dynamic Light Scattering\n(Size & Zeta Potential)"]; }

start -> film -> hydrate -> extrude -> dls; }

Figure 2: Workflow for the formulation of DOTA-functionalized liposomes.

Protocol 2: Radiolabeling with Gallium-68 (⁶⁸Ga)

This protocol outlines the radiolabeling of the DOTA-functionalized liposomes with ⁶⁸Ga.

Materials:

• ⁶⁸Ge/⁶⁸Ga generator

• DOTA-functionalized liposome suspension

• Sodium acetate buffer (0.25 M, pH 4.0-4.5)

• Metal-free water and reaction vials

• Heating block

• PD-10 desalting column

• Instant thin-layer chromatography (iTLC) strips and developing solvent (e.g., 0.1 M sodium citrate)

Procedure:

• ⁶⁸Ga Elution: Elute the ⁶⁸Ge/⁶⁸Ga generator with 0.1 M HCl according to the manufacturer's instructions.

• Reaction Setup:

  • In a metal-free reaction vial, add the DOTA-functionalized liposome suspension.

  • Add the sodium acetate buffer to adjust the pH of the final reaction mixture to between 4.0 and 4.5.[11]

  • Add the ⁶⁸Ga eluate to the vial. The final volume should be kept minimal to maintain a high concentration of reactants.

• Incubation: Heat the reaction mixture at 90-95°C for 15-20 minutes.[12]

• Purification:

  • After cooling to room temperature, purify the radiolabeled liposomes from free ⁶⁸Ga using a PD-10 desalting column, eluting with PBS.

  • Collect the fractions containing the radiolabeled liposomes.

• Quality Control:

  • Determine the radiochemical purity by iTLC. The radiolabeled liposomes will remain at the origin, while free ⁶⁸Ga will migrate with the solvent front.

  • Calculate the radiolabeling efficiency and decay-corrected radiochemical yield.

Protocol 3: Radiolabeling with Copper-64 (⁶⁴Cu)

This protocol describes the radiolabeling of the DOTA-functionalized liposomes with ⁶⁴Cu.

Materials:

• ⁶⁴CuCl₂ in 0.1 M HCl

• DOTA-functionalized liposome suspension

• Ammonium acetate buffer (1 M, pH 5.5-6.5)

• Metal-free water and reaction vials

• Heating block or water bath

• PD-10 desalting column

• iTLC strips and developing solvent

Procedure:

• Reaction Setup:

  • In a metal-free reaction vial, add the DOTA-functionalized liposome suspension.

  • Add the ammonium acetate buffer to adjust the pH to 5.5-6.5.

  • Add the ⁶⁴CuCl₂ solution.

• Incubation: Incubate the reaction mixture at 40-50°C for 30-60 minutes.[13] Higher temperatures may be required for optimal labeling, but should be balanced with the stability of the liposomes.

• Purification: Purify the ⁶⁴Cu-labeled liposomes using a PD-10 desalting column as described for ⁶⁸Ga.

• Quality Control: Perform iTLC to determine the radiochemical purity.

Quantitative Data Summary

The following tables summarize key parameters for the formulation and radiolabeling of DOTA-functionalized, PEGylated liposomes based on published literature for similar constructs.

Table 1: Liposome Formulation Parameters

Parameter	Typical Value	Reference
Molar Ratio (Lipid:Chol:DSPE-PEG)	55:40:5	[14]
Size (after extrusion)	100 - 150 nm	[15]
Polydispersity Index (PDI)	< 0.2	[16]
Zeta Potential	Near-neutral	[17]

Table 2: Radiolabeling Performance

Radionuclide	pH	Temperature (°C)	Time (min)	Radiochemical Purity	Reference
⁶⁸Ga	4.0 - 4.5	90 - 95	15 - 20	> 95%	[12][18]
⁶⁴Cu	5.5 - 6.5	40 - 50	30 - 60	> 95%	[7][13]

Expected In Vivo Performance and Biodistribution

Upon intravenous administration, liposomes formulated with DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE are expected to exhibit long-circulating properties. The extensive PEGylation will minimize uptake by the liver and spleen, leading to a prolonged blood half-life.[9][19] This extended circulation time allows for passive accumulation in tissues with leaky vasculature, such as solid tumors, via the EPR effect.

PET imaging studies with these radiolabeled liposomes are anticipated to show high blood pool activity at early time points, with gradual accumulation in the tumor over several hours to 24 hours post-injection.[7][8] The biodistribution will be characterized by low uptake in the major organs of the MPS and clearance primarily through the hepatobiliary system for intact liposomes.

digraph "Biodistribution_Pathway" { layout=dot; rankdir="TB"; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

subgraph "cluster_System" { label="In Vivo Fate of Radiolabeled Liposomes"; bgcolor="#F1F3F4"; node [fillcolor="#4285F4", fontcolor="#FFFFFF"];

}

Injection -> Blood; Blood -> Tumor [label="Gradual Extravasation"]; Blood -> LiverSpleen [style=dashed, label="Minimized"]; Blood -> Clearance [label="Slow Clearance"]; Tumor -> Clearance [style=dotted]; LiverSpleen -> Clearance; }

Figure 3: Expected in vivo biodistribution pathway of long-circulating radiolabeled liposomes.

Conclusion

DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE is a highly specialized and powerful tool for the development of advanced PET imaging agents. Its rational design allows for the creation of long-circulating, stable, and efficiently radiolabeled nanoparticles. The protocols and data presented in this guide provide a solid foundation for researchers to successfully implement this technology in their preclinical imaging and drug delivery studies, ultimately contributing to the advancement of personalized nanomedicine.

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• Biodistribution of 68/67Ga-Radiolabeled Sphingolipid Nanoemulsions by PET and SPECT Imaging. (2021). PubMed Central. [Link]

• Incorporation of paramagnetic, fluorescent and PET/SPECT contrast agents into liposomes for multimodal imaging. (n.d.). ResearchGate. [Link]

• Companion Diagnostic 64Cu-Liposome Positron Emission Tomography Enables Characterization of Drug Delivery to Tumors and Predicts Response to Cancer Nanomedicines. (2018). PubMed. [Link]

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• Abstract LB-420: Long circulating 18F-labeled liposomes for PET imaging. (2012). AACR Journals. [Link]

• Copper-64 labeled liposomes for imaging bone marrow. (n.d.). PubMed. [Link]

• Radiolabeling optimization and characterization of 68Ga labeled DOTA–polyamido-amine dendrimer conjugate – Animal biodistribution and PET imaging results. (n.d.). PubMed Central. [Link]

• Copper-64 Labeled Liposomes for Imaging Bone Marrow. (2016). PubMed Central. [Link]

• Circulation and biodistribution profiles of long-circulating PEG-liposomes of various sizes in rabbits. (n.d.). PubMed. [Link]

• Companion Diagnostic 64Cu-Liposome Positron Emission Tomography Enables Characterization of Drug Delivery to Tumors and Predicts Response to Cancer Nanomedicines. (2018). PubMed Central. [Link]

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• Synthesis of DOTA-lipids and Gd-DOTA lipids. Reagents and conditions:... (n.d.). ResearchGate. [Link]

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• Radiolabeling optimization and characterization of 68Ga labeled DOTA-polyamido-amine dendrimer conjugate - Animal biodistribution and PET imaging results. (n.d.). University of Texas Southwestern Medical Center. [Link]

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Application Note &amp; Protocol: A Researcher's Guide to In Vivo Imaging with DOTA-Labeled Liposomes

Introduction: Visualizing Nanomedicine in Action

Liposomal nanocarriers represent a cornerstone of advanced drug delivery, offering the potential to enhance therapeutic efficacy while minimizing off-target toxicity. However, understanding the in vivo fate of these nanoparticles—their circulation kinetics, biodistribution, and target site accumulation—is paramount for their clinical translation. Positron Emission Tomography (PET), a highly sensitive and quantitative imaging modality, provides an unparalleled window into these processes. By labeling liposomes with positron-emitting radionuclides, we can dynamically track their journey through a living system.

This guide provides a comprehensive overview of the experimental setup for in vivo imaging using liposomes functionalized with the chelator 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA). DOTA is a versatile and widely used chelator due to its ability to form highly stable complexes with a variety of radiometals suitable for PET imaging, most notably Gallium-68 (⁶⁸Ga) and Copper-64 (⁶⁴Cu).[1][2] We will delve into the rationale behind the design of DOTA-labeled liposomes, provide detailed protocols for their preparation and radiolabeling, and outline the essential steps for successful in vivo PET/CT imaging and data analysis.

The "Why": Rationale for Experimental Design

A successful in vivo imaging study with DOTA-labeled liposomes hinges on a series of well-considered experimental choices. Here, we dissect the causality behind these decisions.

Choosing the Right Labeling Strategy: Surface vs. Core

The placement of the DOTA chelator is a critical design parameter that influences labeling efficiency, stability, and potentially the biological behavior of the liposome.

• Surface Labeling: This is the most common and straightforward approach.[3] It involves incorporating a lipid that has been pre-conjugated with DOTA, such as DOTA-DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine), into the liposome bilayer during its formulation.[4] The primary advantage is the ready accessibility of the DOTA chelator on the liposome surface for subsequent radiolabeling. This method typically results in high labeling efficiency and excellent radiolabel retention.[3]

• Core Encapsulation with Ionophore Assistance: An alternative strategy involves encapsulating DOTA within the aqueous core of the liposome.[5] To get the radiometal across the lipid bilayer, a lipophilic ionophore is used.[6] For instance, 2-hydroxyquinoline can be used to transport ⁶⁴Cu across the membrane, where it is then "trapped" by the encapsulated DOTA.[6] This method can yield very stable radiolabeled liposomes, with studies showing over 99% stability in serum after 24 hours.[5][6]

The choice between these methods depends on the specific application and the radionuclide being used. For most applications, the surface labeling approach with a DOTA-conjugated lipid offers a robust and efficient method.

Workflow for DOTA-Liposome Preparation and Imaging

The entire process, from liposome formulation to data analysis, follows a logical sequence designed to ensure the quality and reproducibility of the results.

Caption: Workflow from liposome synthesis to in vivo data analysis.

Selection of Radionuclide: ⁶⁸Ga vs. ⁶⁴Cu

The choice of radionuclide is dictated by the biological question being asked, primarily related to the circulation half-life of the liposomes being studied.

Radionuclide	Half-Life	Key Characteristics & Use Cases
Gallium-68 (⁶⁸Ga)	68 minutes[7]	Ideal for imaging processes with rapid kinetics. Suitable for tracking liposomes with shorter circulation times or for early imaging time points. Generator-produced, making it accessible.[7][8]
Copper-64 (⁶⁴Cu)	12.7 hours[1]	Excellent for tracking long-circulating liposomes (e.g., PEGylated formulations) over 24-48 hours.[4][9] Its longer half-life allows for imaging at later time points to assess tumor accumulation and clearance from circulation.[1]

Experimental Protocols

The following protocols provide step-by-step guidance for the key stages of the experimental workflow. These protocols are designed to be self-validating, with integrated quality control steps to ensure the integrity of the final product.

Protocol 1: Formulation of DOTA-Functionalized Liposomes

This protocol describes the preparation of liposomes with surface-conjugated DOTA using the thin-film hydration method followed by extrusion.

Materials:

• Primary phospholipid (e.g., DSPC - 1,2-distearoyl-sn-glycero-3-phosphocholine)

• Cholesterol

• PEGylated lipid (e.g., DSPE-PEG2000)

• DOTA-conjugated lipid (e.g., DOTA-DSPE)

• Chloroform

• Hydration buffer (e.g., Phosphate Buffered Saline - PBS, pH 7.4)

• Rotary evaporator

• Mini-extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Dynamic Light Scattering (DLS) instrument for size and zeta potential measurement

Procedure:

• Lipid Mixture Preparation: In a round-bottom flask, dissolve the lipids (DSPC, cholesterol, DSPE-PEG2000, and DOTA-DSPE) in chloroform at the desired molar ratio. A typical formulation for long-circulating liposomes might be 55:40:4.9:0.1 (DSPC:Chol:DSPE-PEG2000:DOTA-DSPE).[4]

• Thin Film Formation: Evaporate the chloroform using a rotary evaporator at a temperature above the phase transition temperature of the primary lipid (e.g., 65°C for DSPC) to form a thin, uniform lipid film on the flask wall.

• Vacuum Drying: Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Hydrate the lipid film with the chosen buffer by vortexing at a temperature above the lipid phase transition temperature. This will form multilamellar vesicles (MLVs).

• Extrusion: To create unilamellar vesicles of a defined size, pass the MLV suspension through a polycarbonate membrane of the desired pore size (e.g., 100 nm) multiple times (typically 11-21 passes) using a mini-extruder heated above the lipid phase transition temperature.[4]

• Characterization:

  • Measure the hydrodynamic diameter and polydispersity index (PDI) of the liposomes using DLS.

  • Measure the zeta potential to assess surface charge and stability.

  • Store the prepared liposomes at 4°C.

Protocol 2: Radiolabeling of DOTA-Liposomes with ⁶⁴Cu

This protocol details the chelation of ⁶⁴Cu to the DOTA-functionalized liposomes.

Materials:

• DOTA-functionalized liposomes (from Protocol 1)

• [⁶⁴Cu]CuCl₂ in 0.1 N HCl

• Sodium acetate buffer (0.2 M, pH 5.5)

• PD-10 desalting column (or similar size exclusion column)

• Instant Thin-Layer Chromatography (iTLC) system

• Mobile phase for iTLC (e.g., 50 mM DTPA solution, pH 5.5)

• Radio-TLC scanner or gamma counter

Procedure:

• Reaction Setup: In a sterile microcentrifuge tube, add the DOTA-liposome suspension to a buffer. Add the [⁶⁴Cu]CuCl₂ solution. Adjust the pH of the reaction mixture to approximately 5.5 using the sodium acetate buffer.[4] The acidic pH facilitates the complexation of copper by DOTA.

• Incubation: Incubate the reaction mixture at 50-60°C for 30-60 minutes with gentle shaking.[4][10]

• Monitoring Labeling Efficiency (Optional Intermediate Step): Spot a small aliquot of the reaction mixture onto an iTLC strip. Develop the strip using the DTPA mobile phase. In this system, free ⁶⁴Cu will move with the solvent front, while the ⁶⁴Cu-labeled liposomes will remain at the origin.

• Purification: Once the reaction is complete, purify the radiolabeled liposomes from unchelated ⁶⁴Cu using a PD-10 column pre-equilibrated with sterile PBS. The larger liposomes will elute first.

• Quality Control:

  • Determine the radiochemical purity of the final product using iTLC as described in step 3. The purity should be >95%.

  • Calculate the radiolabeling yield by comparing the activity in the final product to the starting activity.

Protocol 3: In Vivo PET/CT Imaging in a Murine Model

This protocol outlines the procedure for acquiring PET/CT images to assess liposome biodistribution. All animal procedures must be approved by the institution's Animal Care and Use Committee.

Materials:

• Tumor-bearing mouse model (or other relevant disease model)

• Purified ⁶⁴Cu-DOTA-liposomes (from Protocol 2)

• Anesthesia system (e.g., isoflurane inhalation)

• Small animal PET/CT scanner

• Syringes and needles for intravenous injection

• Animal warming system

Procedure:

• Animal Preparation: Anesthetize the mouse using isoflurane (e.g., 2-3% for induction, 1-2% for maintenance). Position the animal on the scanner bed.

• Radiotracer Administration: Administer a known activity of the ⁶⁴Cu-DOTA-liposomes (typically 5-10 MBq) via intravenous tail vein injection.[11]

• Image Acquisition:

  • Acquire a CT scan for anatomical reference and attenuation correction.

  • Acquire PET scans at various time points post-injection (e.g., 1, 4, 24, and 48 hours for ⁶⁴Cu-liposomes).[4][9] The duration of each static scan is typically 10-20 minutes.

• Image Reconstruction: Reconstruct the PET data using an appropriate algorithm (e.g., OSEM3D), applying corrections for attenuation, scatter, and decay.

• Data Analysis:

  • Co-register the PET and CT images.

  • Draw regions of interest (ROIs) on the CT images over major organs (liver, spleen, kidneys, tumor, muscle, etc.).[11]

  • Quantify the radioactivity concentration in each ROI from the PET data.

  • Express the uptake as a percentage of the injected dose per gram of tissue (%ID/g), assuming a tissue density of 1 g/mL.[11][12]

Diagram of DOTA Chelation on Liposome Surface

This diagram illustrates the fundamental principle of radiolabeling a DOTA-functionalized liposome.

Caption: Chelation of a radiometal by a DOTA-conjugated lipid on the liposome surface.

Conclusion and Future Directions

The ability to non-invasively track DOTA-labeled liposomes with PET provides invaluable insights into their in vivo behavior, accelerating the development of new nanomedicines. The protocols outlined in this guide offer a robust framework for researchers entering this field. By carefully considering the rationale behind each experimental step—from liposome design and radiolabeling to imaging and data analysis—scientists can generate high-quality, reproducible data to advance their drug development programs. Future work will likely focus on developing multi-modal imaging agents, combining PET with modalities like MRI or fluorescence imaging, to provide an even more comprehensive picture of nanocarrier-biology interactions at multiple scales.

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• PubMed Central. (n.d.). Incorporation of paramagnetic, fluorescent and PET/SPECT contrast agents into liposomes for multimodal imaging. Retrieved from [Link]

• ACS Publications. (2016). Exploiting the Metal-Chelating Properties of the Drug Cargo for In Vivo Positron Emission Tomography Imaging of Liposomal Nanomedicines. ACS Nano. Retrieved from [Link]

• PubMed Central. (n.d.). Nuclear imaging of liposomal drug delivery systems: A critical review of radiolabelling methods and applications in nanomedicine. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Incorporation of paramagnetic, fluorescent and PET/SPECT contrast agents into liposomes for multimodal imaging. Retrieved from [Link]

• PubMed Central. (n.d.). Copper-64 Labeled Liposomes for Imaging Bone Marrow. Retrieved from [Link]

• PubMed. (n.d.). Radiolabeling of DOTA-like conjugated peptides with generator-produced (68)Ga and using NaCl-based cationic elution method. Retrieved from [Link]

• PubMed Central. (n.d.). Towards Facile Radiolabeling and Preparation of Gallium-68-/Bismuth-213-DOTA-[Thi8, Met(O2)11]-Substance P for Future Clinical Application: First Experiences. Retrieved from [Link]

• ResearchGate. (n.d.). Quality control findings of the radiolabelling of L1 liposome formulation. Retrieved from [Link]

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• PubMed Central. (n.d.). Liposomes for Magnetic Resonance Image-Guided Drug Delivery; Lipid Chain Length Affects Drug Release and MRI Relaxivity. Retrieved from [Link]

• ResearchGate. (n.d.). Conjugation of DOTA Using Isolated Phenolic Active Esters: The Labeling and Biodistribution of Albumin as Blood Pool Marker. Retrieved from [Link]

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Application Notes &amp; Protocols: DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE for Cancer Theranostics

Preamble: The Convergence of Diagnosis and Therapy

In the landscape of oncology, the paradigm is shifting from conventional treatments to precision medicine. Theranostics, a fusion of "therapeutics" and "diagnostics," embodies this shift by integrating diagnostic imaging and targeted therapy into a single agent. This approach allows for the non-invasive visualization of a drug's biodistribution, confirming its arrival at the tumor site, and the subsequent targeted release of a therapeutic payload. The molecule at the heart of this guide, DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE , is an advanced bifunctional lipid designed to be a cornerstone of such theranostic nanoparticles.

This document serves as a comprehensive technical guide to the application of this molecule. It moves beyond simple instructions to explain the scientific rationale behind the protocols, empowering researchers to not only replicate but also innovate upon these methods.

Molecular Architecture and Theranostic Strategy

The power of this molecule lies in its modular design, where each component serves a distinct and critical function. It is not used as a standalone agent but as a crucial component (typically 1-5 mol%) in the formulation of nanoparticles, such as liposomes or micelles.[1]

• DSPE (1,2-Distearoyl-sn-glycero-3-phosphoethanolamine): The Anchor. This phospholipid contains two saturated 18-carbon acyl chains, providing a strong hydrophobic anchor that stably integrates into the lipid bilayer of a liposome.[1] This ensures the entire construct remains tethered to the nanoparticle carrier.

• Dual PEG24 Linker: The Stealth Cloak. The long, hydrophilic polyethylene glycol (PEG) chain, composed of two PEG24 units, creates a hydrated steric barrier on the surface of the nanoparticle.[2][3] This "stealth" layer inhibits the adsorption of opsonin proteins from the bloodstream, thereby reducing clearance by the mononuclear phagocyte system (MPS) and significantly prolonging circulation time.[4] Longer circulation is critical for maximizing nanoparticle accumulation in tumor tissue via the Enhanced Permeability and Retention (EPR) effect.[4][5][6]

• DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid): The Imaging/Therapeutic Core. This macrocyclic chelator forms highly stable complexes with a variety of radiometals.[7] For diagnostic purposes, it can be chelated with a positron-emitting radionuclide like Gallium-68 (⁶⁸Ga) for Positron Emission Tomography (PET) imaging.[8][9][10][11] For therapeutic applications, it can chelate beta- or alpha-emitters like Lutetium-177 (¹⁷⁷Lu) or Actinium-225 (²²⁵Ac), transforming the nanoparticle into a radiopharmaceutical agent. This dual capability is the essence of its theranostic potential.[12]

The overarching strategy is passive tumor targeting. Due to their rapid and chaotic growth, solid tumors develop abnormal vasculature with large gaps between endothelial cells (100-200 nm).[13] Nanoparticles of an appropriate size (typically 50-200 nm) can preferentially extravasate through these leaky vessels and accumulate in the tumor microenvironment, a phenomenon known as the EPR effect.[5][13][14][15] Poor lymphatic drainage in tumors further enhances the retention of these nanoparticles.[5][13]

Caption: Conceptual assembly of the theranostic liposome.

Protocol 1: Formulation of Theranostic Liposomes

This protocol describes the preparation of drug-loaded, DOTA-functionalized liposomes using the established thin-film hydration followed by extrusion method. This procedure is designed to produce unilamellar vesicles of a controlled size, suitable for systemic administration.

Rationale: The thin-film method ensures a homogenous mixture of lipids. Hydration above the phase transition temperature of the lipids promotes the formation of multilamellar vesicles, and subsequent extrusion through polycarbonate membranes with defined pore sizes reduces these structures to uniformly sized unilamellar vesicles.

Materials & Equipment

• Lipids:

  • Main structural lipid: 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

  • Stabilizer: Cholesterol

  • Theranostic conjugate: DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE

• Solvent: Chloroform/Methanol mixture (e.g., 2:1 v/v)

• Hydration Buffer: 300 mM Ammonium Sulfate ((NH₄)₂SO₄), pH 7.4

• Drug: Doxorubicin HCl (or other suitable anthracycline)

• External Buffer: HEPES-buffered saline (HBS) or Phosphate-buffered saline (PBS), pH 7.4

• Equipment: Rotary evaporator, water bath, bath sonicator, mini-extruder device (e.g., Avanti Polar Lipids), polycarbonate membranes (e.g., 100 nm pore size), size-exclusion chromatography column (e.g., Sephadex G-50), dialysis tubing (MWCO 12-14 kDa).

Step-by-Step Methodology

• Lipid Film Preparation: a. In a round-bottom flask, combine the lipids in chloroform/methanol. A typical molar ratio is DSPC:Cholesterol:DOTA-PEG-DSPE at 55:40:5 . The inclusion of 5 mol% of the DOTA-PEG-DSPE conjugate is a common starting point for achieving good circulation times and sufficient signal for imaging.[16] b. Attach the flask to a rotary evaporator. Rotate the flask in a water bath set to ~60-65°C (above the Tₘ of DSPC). c. Gradually reduce the pressure to evaporate the organic solvent, resulting in a thin, uniform lipid film on the inner surface of the flask. d. Continue to dry the film under high vacuum for at least 2 hours (or overnight) to remove all residual solvent.

• Hydration: a. Warm the hydration buffer (300 mM (NH₄)₂SO₄) to 60-65°C. b. Add the warm buffer to the dried lipid film. c. Gently rotate the flask by hand (or on the rotary evaporator with no vacuum) in the 60-65°C water bath for 1-2 hours. The lipid film will swell and disperse to form a milky suspension of multilamellar vesicles (MLVs).

• Size Reduction by Extrusion: a. Assemble the mini-extruder with a 100 nm polycarbonate membrane, pre-heated to 60-65°C. b. Load the MLV suspension into one of the extruder's gas-tight syringes. c. Pass the lipid suspension through the membrane 11-21 times. This forced passage under pressure breaks down the MLVs into more uniform large unilamellar vesicles (LUVs). The odd number of passes ensures the final product is in the opposite syringe. d. The resulting suspension should appear more translucent.

• Remote Loading of Doxorubicin: a. The liposomes currently have a high concentration of (NH₄)₂SO₄ inside. To create a transmembrane gradient, the external buffer must be exchanged. b. Purify the liposomes from unencapsulated ammonium sulfate using a size-exclusion column (e.g., Sephadex G-50) pre-equilibrated with HBS or PBS. Collect the milky liposome-containing fractions. c. Prepare a stock solution of Doxorubicin HCl. Add the required amount to the purified liposome suspension (a typical drug-to-lipid ratio is 1:5 by weight). d. Incubate the mixture at 60°C for 1-2 hours. The uncharged doxorubicin will diffuse across the lipid bilayer. Inside the liposome, it becomes protonated by the ammonium sulfate gradient and then precipitates, effectively trapping it inside.[17]

• Final Purification: a. Remove unencapsulated (free) doxorubicin by a second round of size-exclusion chromatography or by dialysis against HBS/PBS for 24-48 hours at 4°C. b. Sterilize the final liposome formulation by passing it through a 0.22 µm syringe filter. c. Store the final product at 4°C.

Caption: Workflow for theranostic liposome formulation.

Protocol 2: Radiolabeling with Gallium-68 for PET Imaging

This protocol details the chelation of Gallium-68 (⁶⁸Ga) to the DOTA moiety on the surface of the pre-formed liposomes. The short 68-minute half-life of ⁶⁸Ga necessitates a rapid and efficient labeling process.[8][10]

Rationale: DOTA requires an acidic pH (typically 3.5-4.5) and elevated temperature for efficient chelation of ⁶⁸Ga.[8][18] The protocol involves eluting ⁶⁸Ga from a ⁶⁸Ge/⁶⁸Ga generator, buffering it to the correct pH with the liposome solution, heating to facilitate the reaction, and then performing quality control to ensure high radiochemical purity.

Materials & Equipment

• Radionuclide: ⁶⁸Ge/⁶⁸Ga generator

• Eluent: 0.1 M HCl

• Reactants: DOTA-functionalized liposomes (from Protocol 1)

• Buffer: Sodium acetate (e.g., 2.5 M) or HEPES buffer

• Equipment: Lead-shielded hot cell, reaction vial (e.g., 1.5 mL Eppendorf), heating block, instant thin-layer chromatography (iTLC) system, radio-HPLC system (optional), dose calibrator.

Step-by-Step Methodology

• Generator Elution: a. Elute the ⁶⁸Ge/⁶⁸Ga generator with 0.1 M HCl according to the manufacturer's instructions. Collect the fraction containing the highest ⁶⁸Ga activity (typically ~1-2 mL). b. Measure the activity of the eluate using a dose calibrator.

• Radiolabeling Reaction: a. In a sterile reaction vial, add a specific volume of the DOTA-liposome suspension. b. Add a calculated volume of sodium acetate buffer to the liposomes. The amount should be predetermined to bring the final reaction pH to ~4.0 when the acidic ⁶⁸Ga eluate is added. c. Add the ⁶⁸Ga eluate (~200-500 MBq) to the vial containing the buffered liposomes. d. Gently mix and verify the pH of a small aliquot is between 3.5 and 4.5. e. Place the vial in a heating block set to 95°C for 10-15 minutes.[8][18]

• Purification (Optional but Recommended): a. If required, unincorporated ⁶⁸Ga can be removed using a PD-10 desalting column to ensure high radiochemical purity for in vivo studies.

• Quality Control: a. Radiochemical Purity (RCP) by iTLC: i. Spot a small amount of the final product onto an iTLC strip (e.g., silica gel-impregnated glass fiber). ii. Develop the strip using a mobile phase such as 0.1 M sodium citrate buffer, pH 5.5. iii. In this system, the ⁶⁸Ga-liposomes (large molecules) will remain at the origin (Rf = 0), while any free ⁶⁸Ga will migrate with the solvent front (Rf = 1.0). iv. Analyze the strip using a radio-TLC scanner. v. Calculate RCP: (Counts at Origin / Total Counts) * 100%. A successful labeling should yield >95% RCP. b. Final Formulation: The radiolabeled liposomes can be drawn up in a syringe for injection after passing a final sterility test if intended for clinical use (preclinical studies may have less stringent requirements).

Parameter	Typical Value	Rationale
Reaction pH	3.5 - 4.5	Optimal for ⁶⁸Ga chelation by DOTA; prevents formation of gallium hydroxide.[8]
Temperature	90 - 95 °C	Provides the necessary activation energy for efficient and rapid complexation.[18]
Incubation Time	10 - 15 min	Sufficient for >95% labeling efficiency without damaging the liposomes.
Target RCP	> 95%	Ensures that the PET signal accurately reflects the biodistribution of the liposomes.

Protocols for In Vitro & In Vivo Evaluation

A. In Vitro: Physicochemical Characterization

Objective: To confirm that the formulated nanoparticles meet the required specifications for size and stability.

Protocol: Dynamic Light Scattering (DLS)

• Dilute a small aliquot of the liposome suspension in filtered PBS or HBS.

• Measure the hydrodynamic diameter (Z-average), polydispersity index (PDI), and zeta potential using a DLS instrument.

• Interpretation:

  • Z-average: Should be in the range of 80-150 nm for optimal EPR effect.

  • PDI: A value < 0.2 indicates a monodisperse and homogenous population.

  • Zeta Potential: The PEGylated surface should result in a near-neutral surface charge (approx. -5 mV to 0 mV), which helps prevent non-specific binding and aggregation in vivo.

B. In Vitro: Cellular Uptake

Objective: To quantify the internalization of the theranostic liposomes by cancer cells.

Protocol: Confocal Microscopy / Flow Cytometry

• Seed cancer cells (e.g., HeLa, MCF-7) onto coverslips in a 24-well plate or in a 6-well plate for flow cytometry. Allow cells to adhere for 24 hours.[19]

• For microscopy, use liposomes encapsulating a fluorescent dye (e.g., Rhodamine) in addition to the therapeutic drug. For flow cytometry, fluorescently labeled liposomes or radiolabeled liposomes can be used.

• Incubate the cells with the liposome formulation at various concentrations and for different time points (e.g., 1, 4, 12, 24 hours).[20]

• After incubation, wash the cells three times with cold PBS to remove non-internalized liposomes.

• For Microscopy: Fix the cells, stain the nuclei (e.g., with DAPI) and plasma membrane, and image using a confocal microscope to visualize intracellular localization.[20]

• For Flow Cytometry: Detach the cells, resuspend them in PBS, and analyze the fluorescence intensity per cell to quantify uptake.[19]

C. In Vivo: Preclinical Evaluation in Tumor-Bearing Mice

Objective: To assess the biodistribution, tumor targeting, and therapeutic efficacy of the theranostic liposomes in a living system. (All animal procedures must be approved by an Institutional Animal Care and Use Committee).

Protocol Outline:

• Tumor Model: Establish subcutaneous or orthotopic tumors in immunocompromised mice by injecting a human cancer cell line. Wait for tumors to reach a suitable volume (e.g., 100-200 mm³).[21]

• Administration: Inject the ⁶⁸Ga-labeled theranostic liposomes intravenously (i.v.) via the tail vein.

• PET-CT Imaging: Anesthetize the mice and perform PET-CT scans at multiple time points (e.g., 1, 4, and 24 hours post-injection). The PET signal will show the localization of the liposomes, while the CT provides anatomical context.

• Ex Vivo Biodistribution: a. At the final time point (e.g., 24 or 48 hours), euthanize the mice. b. Harvest major organs (liver, spleen, kidneys, lungs, heart, etc.) and the tumor. c. Weigh each tissue and measure its radioactivity using a gamma counter. d. Calculate the uptake as a percentage of the injected dose per gram of tissue (%ID/g). This provides quantitative validation of the imaging data.[22][23]

• Therapeutic Efficacy Study: a. Establish several groups of tumor-bearing mice (e.g., Saline control, Free Drug, Drug-loaded Liposomes). b. Administer treatments (e.g., once a week for 3 weeks). c. Measure tumor volume with calipers every 2-3 days. d. Monitor animal body weight as an indicator of systemic toxicity. e. The study endpoint is typically when tumors in the control group reach a maximum allowed size. The results will demonstrate if the nanoparticle formulation improves therapeutic outcome compared to the free drug.

Caption: General workflow for in vivo preclinical evaluation.

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Application Notes and Protocols: A Comparative Guide to Passive and Active Targeting with DOTA-PEG-DSPE Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Nanoscale for Enhanced Therapeutic Delivery

The advent of nanotechnology in medicine has opened new frontiers for the diagnosis and treatment of complex diseases like cancer. Nanoparticles, engineered at the sub-100 nanometer scale, serve as versatile platforms for delivering therapeutic agents with improved precision and efficacy.[1][2] Among the various nanomaterials, those formulated with 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[poly(ethylene glycol)] (DSPE-PEG) have gained significant traction due to their biocompatibility and ability to prolong circulation time.[3] The incorporation of the chelating agent 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) further expands their utility, enabling radiolabeling for in vivo imaging and radiotherapy.[4][5]

A critical consideration in the design of these DOTA-PEG-DSPE nanoparticles is the strategy employed to direct them to the target site. This guide provides a detailed exploration of two primary targeting paradigms: passive targeting , which leverages the unique pathophysiology of tumor microenvironments, and active targeting , which employs specific molecular recognition to enhance cellular uptake.[6][7][8] Through a combination of mechanistic explanations, comparative data, and detailed experimental protocols, this document aims to equip researchers with the knowledge to select and implement the optimal targeting strategy for their therapeutic goals.

Chapter 1: The Foundational Platform: DOTA-PEG-DSPE Nanoparticles

DOTA-PEG-DSPE is an amphiphilic polymer that self-assembles in aqueous solutions to form nanoparticle structures such as micelles or liposomes.[3][9] This assembly is driven by the hydrophobic DSPE tails forming a core, while the hydrophilic PEG chains create a protective outer corona. The DOTA moiety, typically conjugated to the distal end of the PEG chain, serves as a powerful chelator for various metal ions, making it invaluable for nuclear imaging (e.g., with ⁶⁴Cu for PET scans) and radiotherapy.[4][10][11][12]

Key Attributes of the DOTA-PEG-DSPE Platform:

• Biocompatibility: The phospholipid (DSPE) and PEG components are well-tolerated in biological systems.[3]

• "Stealth" Properties: The hydrated PEG layer sterically hinders the adsorption of opsonin proteins, thereby reducing clearance by the mononuclear phagocyte system and extending circulation half-life.[3][9]

• Versatile Payload Encapsulation: The hydrophobic core can encapsulate poorly water-soluble drugs, while the hydrophilic shell can be modified for various purposes.

• Chelation Capability: The DOTA group allows for stable radiolabeling with a variety of medically relevant radioisotopes.[4][13]

Caption: Workflow of active nanoparticle targeting.

Common Targeting Ligands and Conjugation

A variety of molecules can be used as targeting ligands, including antibodies, peptides, and small molecules. A[8] widely studied example is the use of peptides containing the Arginine-Glycine-Aspartic acid (RGD) sequence. RGD peptides specifically bind to αvβ₃ integrins, which are highly overexpressed on the surface of endothelial cells in angiogenic tumor blood vessels and on various cancer cells.

[14][15]Conjugation Chemistry: The RGD peptide can be covalently attached to the DOTA-PEG-DSPE nanoparticle. A common method involves using a DSPE-PEG derivative with a reactive maleimide group at the distal end (DSPE-PEG-Mal). A cysteine-containing RGD peptide can then be conjugated via a thiol-maleimide "click" reaction.

[15][16][17]| Parameter | Passive Targeting | Active Targeting (RGD-Targeted) | | :--- | :--- | :--- | | Surface Moiety | DOTA-PEG-DSPE | DOTA-PEG-DSPE & RGD-PEG-DSPE | | Target | Tumor Vasculature (general) | αvβ₃ Integrins on tumor/endothelial cells | | Uptake Mechanism | Diffusion, Pinocytosis | Receptor-Mediated Endocytosis | | Cellular Specificity | Low | High |

Chapter 4: Experimental Protocols

This section provides detailed, step-by-step protocols for the formulation, characterization, and comparative evaluation of passive and active DOTA-PEG-DSPE nanoparticles.

Protocol 1: Formulation of DOTA-PEG-DSPE Nanoparticles (Passive Targeting)

Objective: To formulate stable, monodisperse nanoparticles via the thin-film hydration method.

Materials:

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[DOTA(polyethylene glycol)-2000] (DSPE-PEG2000-DOTA)

• Chloroform

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• In a round-bottom flask, dissolve DSPC, Cholesterol, and DSPE-PEG2000-DOTA in chloroform at a desired molar ratio (e.g., 55:40:5).

• Remove the chloroform using a rotary evaporator under vacuum at 40-50°C to form a thin, uniform lipid film on the flask wall.

• Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the lipid film with sterile PBS (pH 7.4) by vortexing or sonicating the flask at a temperature above the lipid phase transition temperature (~60°C).

• To obtain a uniform size distribution, subject the resulting nanoparticle suspension to extrusion through polycarbonate membranes with progressively smaller pore sizes (e.g., 400 nm, 200 nm, 100 nm) using a mini-extruder.

• Store the final nanoparticle suspension at 4°C.

Protocol 2: Formulation of RGD-Targeted Nanoparticles (Active Targeting)

Objective: To prepare actively targeted nanoparticles by incorporating an RGD-conjugated lipid.

Procedure:

• Follow steps 1-3 of Protocol 1, but include 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[maleimide(polyethylene glycol)-2000] (DSPE-PEG2000-Maleimide) in the initial lipid mixture. A typical molar ratio might be DSPC:Cholesterol:DSPE-PEG2000-DOTA:DSPE-PEG2000-Maleimide (55:40:4:1).

• Hydrate the lipid film and extrude as described in steps 4-5 of Protocol 1. This creates pre-formed nanoparticles with maleimide groups on the surface.

• Dissolve a cysteine-terminated RGD peptide (e.g., c(RGDfC)) in PBS.

• Add the RGD peptide solution to the nanoparticle suspension at a molar ratio of approximately 1.5:1 (peptide:maleimide).

• Incubate the mixture overnight at 4°C with gentle stirring to allow for the thiol-maleimide conjugation reaction. 6[15][17]. Remove unconjugated peptide by dialysis or size exclusion chromatography.

• Store the final RGD-targeted nanoparticle suspension at 4°C.

Protocol 3: Nanoparticle Characterization

Objective: To determine the size, polydispersity, and surface charge of the formulated nanoparticles.

Instrumentation: Dynamic Light Scattering (DLS) and Zeta Potential Analyzer.

Procedure:

• Dilute a small aliquot of the nanoparticle suspension in PBS or deionized water.

• Measure the hydrodynamic diameter and Polydispersity Index (PDI) using DLS. An acceptable PDI is typically < 0.2, indicating a monodisperse population.

• Measure the zeta potential to assess surface charge and stability. PEGylated nanoparticles typically have a near-neutral zeta potential.

Protocol 4: Comparative In Vitro Cellular Uptake

Objective: To compare the cellular uptake of passive vs. active nanoparticles in a relevant cancer cell line (e.g., U87MG glioblastoma cells, which overexpress αvβ₃ integrins).

Materials:

• Passive and RGD-targeted nanoparticles (fluorescently labeled by incorporating a lipid-conjugated fluorophore like DSPE-PEG-FITC).

• U87MG cells.

• Cell culture medium, plates, and incubator.

• Flow cytometer and/or confocal microscope.

Procedure:

• Seed U87MG cells in 24-well plates (for flow cytometry) or on glass-bottom dishes (for microscopy) and allow them to adhere overnight.

• Treat the cells with equivalent concentrations of fluorescently labeled passive and active nanoparticles for a defined period (e.g., 4 hours). Include an untreated control group.

• For microscopy: Wash the cells three times with cold PBS to remove non-internalized nanoparticles. Fix the cells, stain the nuclei with DAPI, and visualize using a confocal microscope.

• For flow cytometry: Wash the cells as above, then detach them using trypsin. Resuspend the cells in PBS and analyze the fluorescence intensity using a flow cytometer to quantify uptake.

• Expected Outcome: The RGD-targeted nanoparticles should exhibit significantly higher fluorescence intensity within the cells compared to the passive nanoparticles, demonstrating enhanced, receptor-mediated uptake.

[18][19][20]#### Protocol 5: In Vitro Cytotoxicity Assay

Objective: To evaluate and compare the therapeutic efficacy of drug-loaded passive and active nanoparticles.

Materials:

• Drug-loaded passive and active nanoparticles (e.g., encapsulating Doxorubicin).

• Target cancer cell line (e.g., U87MG).

• MTT or CCK-8 assay kit.

• 96-well plates.

Procedure:

• Seed cells in 96-well plates and allow them to adhere.

• Treat the cells with serial dilutions of free drug, drug-loaded passive nanoparticles, and drug-loaded active nanoparticles. Include untreated cells and "empty" nanoparticle controls.

• Incubate for 48-72 hours.

• Add the MTT or CCK-8 reagent to each well and incubate according to the manufacturer's instructions.

• Measure the absorbance using a plate reader.

• Calculate cell viability as a percentage relative to the untreated control and plot dose-response curves to determine the IC50 (half-maximal inhibitory concentration) for each formulation.

• Expected Outcome: The drug-loaded active nanoparticles are expected to show a lower IC50 value compared to the passive nanoparticles and the free drug, indicating superior cytotoxicity due to enhanced cellular uptake.

[18][21][22]#### Protocol 6: In Vivo Biodistribution and Tumor Targeting

Objective: To compare the tumor accumulation of passive and active nanoparticles in a tumor-bearing animal model.

Materials:

• Tumor-bearing mice (e.g., nude mice with subcutaneous U87MG xenografts).

• Radiolabeling reagents (e.g., ⁶⁴CuCl₂).

• PET/CT scanner.

Procedure:

• Radiolabeling: Incubate the DOTA-functionalized nanoparticles (passive and active) with ⁶⁴CuCl₂ in a suitable buffer (e.g., ammonium acetate, pH 5.5) at 40-45°C for 1 hour. P[3][13]urify the radiolabeled nanoparticles using a size-exclusion column.

• Administration: Inject equivalent radioactive doses of ⁶⁴Cu-labeled passive and active nanoparticles intravenously into tumor-bearing mice.

• PET/CT Imaging: Perform dynamic or static PET/CT scans at various time points post-injection (e.g., 1, 4, 24, 48 hours).

• Biodistribution Analysis: After the final imaging session, euthanize the animals and harvest major organs and tumors. Measure the radioactivity in each tissue using a gamma counter.

• Data Analysis: Quantify the PET images to determine the percentage of injected dose per gram of tissue (%ID/g) in the tumor and other organs over time. Compare the %ID/g values from the biodistribution study.

• Expected Outcome: While both nanoparticle types will show some tumor accumulation via the EPR effect, studies have shown that active targeting primarily enhances cellular uptake within the tumor rather than significantly increasing overall tumor localization. H[23][24][25]owever, the active group may still show moderately higher tumor retention at later time points. The key advantage of active targeting is often seen in therapeutic efficacy rather than just bulk accumulation.

[23][24]---

Conclusion: Selecting the Right Strategy

The choice between passive and active targeting is not always straightforward and depends heavily on the specific therapeutic application.

• Passive targeting offers a robust and simpler approach that can be effective for delivering drugs to the general tumor microenvironment. I[6]t is a viable strategy, especially when the therapeutic agent can exert its effect extracellularly or when the EPR effect is particularly pronounced.

• Active targeting adds a layer of complexity but provides the significant advantage of enhanced cellular internalization, which is crucial for drugs that act on intracellular targets. W[8]hile it may not dramatically increase the total amount of nanoparticles in the tumor compared to passive targeting, it ensures that the delivered payload reaches the inside of the cancer cells, often leading to superior therapeutic outcomes.

[23][24][25]Ultimately, a thorough in vitro and in vivo comparison, as outlined in the protocols above, is essential to determine the most effective strategy for a given DOTA-PEG-DSPE nanoparticle-based therapeutic.

References

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• Cancer active targeting by nanoparticles: a comprehensive review of liter
• The Enhanced Permeability and Retention (EPR)
• Insights into Active Targeting of Nanoparticles in Drug Delivery: Advances in Clinical Studies and Design Considerations for Cancer Nanomedicine. (n.d.).
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• Enhanced Permeability and Retention Effect as a Ubiquitous and Epoch-Making Phenomenon for the Selective Drug Targeting of Solid Tumors. (2022). MDPI.
• In vitro uptake and toxicity studies of metal nanoparticles and metal oxide nanoparticles in human HT29 cells. (n.d.). PubMed.
• The mechanism of the enhanced permeability and retention (EPR) effect.... (n.d.).
• Impact of tumor-specific targeting on the biodistribution and efficacy of siRNA nanoparticles measured by multimodality in vivo imaging. (n.d.). Semantic Scholar.
• Nanoparticles cellular uptake, trafficking, activation, toxicity and in vitro evalu
• Nano-drug delivery: Is the enhanced permeability and retention (EPR) effect sufficient for curing cancer? (n.d.). PMC - NIH.
• DSPE-PEG-RGD peptide conjugates (A), Schematic representation of.... (n.d.).
• Dimeric c(RGD) peptide conjugated nanostructured lipid carriers for efficient delivery of Gambogic acid to breast cancer. (2019). PMC - NIH.
• Influence of PEGylation and RGD loading on the targeting properties of radiolabeled liposomal nanoparticles. (n.d.). PMC - NIH.
• The toxicity of nanoparticles and their interaction with cells: an in vitro metabolomic perspective. (2023). Nanoscale Advances (RSC Publishing).
• In Vitro Cellular Uptake Studies of Self-Assembled Fluorinated Nanoparticles Labelled with Antibodies. (n.d.). MDPI.
• Biodistribution and tumor-targeting of nanoparticles. (A) In vivo.... (n.d.).
• RGD Peptide Modified Erythrocyte Membrane/Porous Nanoparticles Loading Mir-137 for NIR-Stimulated Theranostics of Glioblastomas. (2022). MDPI.
• Radiolabeled PET/MRI Nanoparticles for Tumor Imaging. (n.d.). MDPI.
• Novel RGD-lipid conjugate-modified liposomes for enhancing siRNA delivery in human retinal pigment epithelial cells. (2011). PMC - NIH.
• Strategies for Optimized Radiolabeling of Nanoparticles for in vivo PET Imaging. (n.d.). [Source not available].
• DSPE-PEG: A distinctive component in drug delivery system. (n.d.).
• Radiolabeled nanomaterials for biomedical applications: radiopharmacy in the era of nanotechnology. (n.d.). PMC - PubMed Central.
• Recent Development of Radiolabeled Nanoparticles for PET Imaging. (n.d.). [Source not available].
• (PDF) Radiolabeling of Nanoparticles and Polymers for PET Imaging. (n.d.).
• DSPE-DOTA-Gd(III). (n.d.). CD Bioparticles.
• DSPE-PEG-DOTA. (n.d.). Ruixibiotech.
• Schematic diagram of LNP constructs. DSPE-PEG-acetBr (acetBr-LNP) and.... (n.d.).
• Characterization of Nanoparticles Using DSPE-PEG2000 and Soluplus. (n.d.). MDPI.

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High-Efficiency Radiolabeling of DSPE-PEG-DOTA Conjugates with Lutetium-177 for Nanoparticle-Based Theranostics

Application Note & Protocol

Principle and Introduction

Targeted radionuclide therapy represents a significant advancement in oncology, delivering cytotoxic radiation directly to tumor cells while minimizing damage to healthy tissues. Lutetium-177 (¹⁷⁷Lu) is a choice radionuclide for therapeutic applications due to its ideal decay characteristics, including a 6.73-day half-life and the emission of both therapeutic β⁻ particles and imageable γ-rays.[1] The stable incorporation of ¹⁷⁷Lu into a targeting construct is paramount, a role fulfilled by robust chelators like 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA).[2][3] DOTA forms highly stable complexes with trivalent radiometals, making it a gold standard in radiopharmaceuticals.[4][5]

This document details the chelation of Lutetium-177 with a sophisticated amphiphilic molecule, DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE . This construct is designed for seamless integration into lipid-based nanoparticles, such as liposomes or micelles, creating a versatile platform for targeted drug delivery and theranostics.

• DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine): A phospholipid that serves as the hydrophobic anchor, enabling stable insertion into the lipid bilayer of nanoparticles.

• Dual PEG24 Linkers: Two sequential polyethylene glycol (PEG) chains create a long, hydrophilic spacer arm. This "stealth" PEG corona shields the nanoparticle surface from opsonization and phagocytosis, prolonging systemic circulation time.[6][7] The length of the PEG linker is crucial for ensuring that the DOTA chelator is extended beyond the nanoparticle's surface, making it fully accessible for ¹⁷⁷Lu chelation and avoiding steric hindrance.[8][9]

• DOTA-tris(acid): The terminal bifunctional chelator responsible for irreversibly sequestering the ¹⁷⁷Lu³⁺ ion. The use of a DOTA derivative ensures high kinetic inertness and thermodynamic stability of the resulting radiometal complex.

This application note provides a comprehensive, field-proven protocol for the efficient radiolabeling of this DOTA-lipid conjugate, including critical parameters, quality control procedures, and purification methods.

Visualization of Key Components and Workflow

To better illustrate the relationships between the molecular components and the overall experimental process, the following diagrams are provided.

Caption: Step-by-step experimental workflow for ¹⁷⁷Lu chelation.

Materials and Equipment

Reagents:

• DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE (e.g., from a commercial supplier).

• Lutetium-177 Chloride (¹⁷⁷LuCl₃) solution in 0.04 M HCl (No-Carrier-Added is preferred).

• Reaction Buffer: 0.1 M Sodium Acetate or Ammonium Acetate, pH adjusted to 4.5-5.0.

• Radioprotectant/Quencher (optional but recommended): Gentisic acid and/or L-ascorbic acid.

• Quenching Solution (optional): 0.05 M Diethylenetriaminepentaacetic acid (DTPA) solution.

• Purification Supplies: C18 Sep-Pak Light Cartridge, Ethanol (USP grade), Sterile Water for Injection.

• QC Supplies: ITLC-SG strips, 0.1 M Sodium Citrate buffer (pH 5.5), RP-HPLC system with a radioactivity detector.

Equipment:

• Sterile, pyrogen-free reaction vials (e.g., 1.5 mL conical vials).

• Calibrated pipette set.

• Dry heat block or water bath capable of maintaining 95°C.

• Dose calibrator for radioactivity measurement.

• Radio-TLC scanner and/or Radio-HPLC system.

• Vortex mixer.

• Sterile 0.22 µm syringe filters.

Detailed Experimental Protocol

This protocol is designed for a typical bench-scale reaction. Quantities should be scaled appropriately based on the desired final activity.

Step 1: Reagent Preparation

• DOTA-Lipid Conjugate Stock: Prepare a 1 mg/mL stock solution of the DOTA-PEG-DSPE conjugate in sterile water. Store frozen at -20°C.

• Reaction Buffer: Prepare a 0.1 M solution of ammonium acetate or sodium acetate. Adjust the pH carefully to 4.5 using trace-metal-free acid/base. [10][11]The pH is critical; pH values below 4 slow reaction kinetics, while pH above 5 can lead to the formation of lutetium hydroxide colloids. [11]3. ¹⁷⁷LuCl₃ Handling: All manipulations involving ¹⁷⁷LuCl₃ must be performed in a properly shielded hot cell or fume hood, following all institutional radiation safety guidelines.

Step 2: Radiolabeling Reaction

• In a sterile reaction vial, add 50 µL of 0.1 M Reaction Buffer (pH 4.5).

• Add a calculated amount of the DOTA-lipid conjugate. A molar excess of the conjugate to lutetium is recommended to drive the reaction to completion.

• Add the desired activity of ¹⁷⁷LuCl₃ solution (e.g., 370 MBq, 10 mCi) to the vial. The volume should be kept minimal to maintain high reactant concentrations.

• Gently vortex the mixture for 10-15 seconds.

• Causality Check: Verify the pH of the final reaction mixture is between 4.5 and 5.0 using a small drop on pH paper. This confirms that the acidic ¹⁷⁷LuCl₃ solution did not excessively lower the buffer pH.

• Securely cap the vial and place it in a dry heat block pre-heated to 90-95°C. [12][13]7. Incubate for 20-30 minutes. Heating provides the necessary activation energy to facilitate the macrocyclic ring's conformational changes required for efficient metal incorporation. [11]8. After incubation, remove the vial and allow it to cool to room temperature.

Step 3: Reaction Quenching (Optional)

• To stop the reaction and chelate any minuscule amount of unreacted ¹⁷⁷Lu³⁺, add a small volume of 0.05 M DTPA solution (e.g., 1/10th of the reaction volume). DTPA rapidly complexes free radiometals, preventing their non-specific binding in subsequent steps.

Quality Control: A Self-Validating System

Rigorous quality control is essential to ensure the purity and identity of the final product. A radiochemical purity (RCP) of >95% is typically required for clinical applications. [14][15]

A. Radio-TLC for Radiochemical Purity

Radio-TLC is a rapid and effective method for separating the labeled conjugate from free ¹⁷⁷Lu. [16][17]

Parameter	Methodology
Stationary Phase	ITLC-SG (Instant Thin Layer Chromatography-Silica Gel) Strip
Mobile Phase	0.1 M Sodium Citrate, pH 5.5
Procedure	Spot ~1 µL of the reaction mixture 1 cm from the bottom of the strip. Develop the chromatogram until the solvent front is ~1 cm from the top.
Detection	Scan the strip using a radio-TLC scanner.

| Expected Results | ¹⁷⁷Lu-DOTA-Lipid (Product): Remains at the origin (Rf = 0.0 - 0.2). Free ¹⁷⁷Lu³⁺ (Impurity): Migrates with the solvent front (Rf = 0.9 - 1.0). |

B. Radio-HPLC for Purity and Identity

Radio-HPLC provides higher resolution and is the gold standard for confirming RCP, capable of separating the product from both free ¹⁷⁷Lu and other potential radiolabeled impurities or degradation products. [15][18]

Parameter	Typical Conditions
Column	C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm) [19]
Mobile Phase A	Water with 0.1% Trifluoroacetic Acid (TFA)
Mobile Phase B	Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)
Gradient	Linear gradient, e.g., 5% to 95% B over 15-20 minutes.
Flow Rate	1.0 mL/min
Detection	In-line UV (220 nm) and radioactivity detectors.

| Expected Results | A major radioactive peak corresponding to the ¹⁷⁷Lu-DOTA-lipid conjugate, with a retention time distinct from that of free ¹⁷⁷Lu (which typically elutes very early). |

Purification (If Necessary)

If the radiochemical purity is below 95%, the product must be purified. A C18 Sep-Pak cartridge is effective for this purpose.

• Conditioning: Pre-wash the C18 cartridge with 5 mL of ethanol, followed by 10 mL of sterile water.

• Loading: Dilute the reaction mixture with ~1 mL of water and load it onto the cartridge. The ¹⁷⁷Lu-DOTA-lipid will be retained on the C18 sorbent.

• Washing: Wash the cartridge with 10 mL of sterile water to elute any remaining free ¹⁷⁷Lu. Collect the eluate as radioactive waste.

• Elution: Elute the purified ¹⁷⁷Lu-DOTA-lipid product from the cartridge using 1-2 mL of ethanol.

• Formulation: The ethanolic solution can be reformulated for in vivo use by evaporating the ethanol under a stream of nitrogen and redissolving the product in a sterile buffer or saline, followed by sterile filtration (0.22 µm).

Stability Studies

The stability of the final radiolabeled product should be assessed over time. [20][21][22]Samples should be stored under intended conditions (e.g., room temperature, 4°C) and analyzed by radio-TLC/HPLC at various time points (e.g., 1, 4, 24, 48 hours) to check for degradation or dissociation of ¹⁷⁷Lu. [20][23]The addition of radical scavengers like ascorbic acid can help mitigate radiolysis, especially at high activities. [18]

References

• Suk, J. S., Xu, Q., Kim, N., Hanes, J., & Ensign, L. M. (2016). PEGylation as a strategy for improving nanoparticle-based drug and gene delivery. Advanced Drug Delivery Reviews, 99(Pt A), 28–51. [Link]

• Trombino, S., et al. (2022). Understanding the Role and Impact of Poly (Ethylene Glycol) (PEG) on Nanoparticle Formulation: Implications for COVID-19 Vaccines. Frontiers in Bioengineering and Biotechnology, 10. [Link]

• Lee, H., et al. (2023). Effects of PEG-Linker Chain Length of Folate-Linked Liposomal Formulations on Targeting Ability and Antitumor Activity of Encapsulated Drug. International Journal of Nanomedicine, 18, 1657–1669. [Link]

• Xiong, S., et al. (2021). Effects of polyethylene glycol on the surface of nanoparticles for targeted drug delivery. Nanoscale, 13(23), 10335-10352. [Link]

• Vyas, M., Lim, R., Fagan, J., & Chandrashekar, R. (2022). Stability Matters: Radiochemical Stability of Therapeutic Radiopharmaceutical 177Lu-PSMA I&T. Journal of Nuclear Medicine Technology, 50(3), 244–247. [Link]

• Zobel, A., et al. (2022). Improvement of End-of-Synthesis Radiochemical Purity of 177Lu-DOTA-PSMA-Ligands with Alternative Synthesis Approaches: Conversion Upswing and Side-Products Minimization. Pharmaceuticals, 15(12), 1547. [Link]

• Khabibullin, A. R., Karolak, A., & Budzevich, M. M. (2018). Structure and properties of DOTA-chelated radiopharmaceuticals within the 225Ac decay pathway. MedChemComm, 9(7), 1183–1190. [Link]

• Haberkorn, U., et al. (2019). High-throughput radio-TLC analysis. EJNMMI Radiopharmacy and Chemistry, 4(1), 30. [Link]

• Vyas, M., Lim, R., Fagan, J., & Chandrashekar, R. (2022). Stability Matters: Radiochemical Stability of Therapeutic Radiopharmaceutical 177Lu-PSMA I&T. Journal of Nuclear Medicine Technology, 50(3), 244-247. [Link]

• Chandrashekar, R. (2022). Stability matters: Radiochemical stability of therapeutic radiopharmaceutical of 177 Lu-PSMA-I&T. Journal of Nuclear Medicine Technology. [Link]

• Barboza, M. F. de, et al. (2009). Production and Quality Control of 177Lu-Dotatate [177Lu-dota- try3]-Octreotate: Clinical Application. IAEA International Nuclear Information System (INIS). [Link]

• Nicolas, G. P., et al. (2022). First-in-Human Serum Stability Studies of [177Lu]Lu-AMTG: A Step Toward Improved GRPR-Targeted Radiopharmaceutical Therapy. Journal of Nuclear Medicine, 63(4), 548-551. [Link]

• Villas Boas, C. A. W., et al. (2021). Stability in the production and transport of 177Lu labelled PSMA. Brazilian Journal of Radiation Sciences, 9(3A). [Link]

• Korde, A., et al. (2022). Preparation of Patient Doses of [177Lu]Lu-DOTATATE and [177Lu]Lu-PSMA-617 with Carrier Added (CA) and No Carrier Added (NCA) 177Lu. Current Radiopharmaceuticals, 15(4), 346–355. [Link]

• de Jong, M., et al. (2005). Optimising conditions for radiolabelling of DOTA-peptides with 90Y, 111In and 177Lu at high specific activities. European Journal of Nuclear Medicine and Molecular Imaging, 32(3), 306-312. [Link]

• Zobel, A., et al. (2022). Radio-TLC methods used to analyze the radiochemical conversion of [177Lu]Lu-PSMA-617 preparations. ResearchGate. [Link]

• Hooijman, E. L., et al. (2022). Radiolabeling and quality control of therapeutic radiopharmaceuticals: optimization, clinical implementation and comparison of radio-TLC/HPLC analysis, demonstrated by [177Lu]Lu-PSMA. EJNMMI Radiopharmacy and Chemistry, 7(1), 19. [Link]

• Barboza, M. F. de, et al. (2009). PRODUCTION and QUALITY CONTROL of 177Lu-DOTATATE [177Lu-DOTA-Tyr3]- OCTREOTATE: CLINICAL APPLICATION. IAEA International Nuclear Information System (INIS). [Link]

• Ocampo-García, B. E., et al. (2022). Synthesis and Evaluation of [18F]AlF-NOTA-iPD-L1 as a Potential Theranostic Pair for [177Lu]Lu-DOTA-iPD-L1. Molecules, 27(23), 8200. [Link]

• Iorio, M., et al. (2023). Improved quality control of [177Lu]Lu-PSMA I&T. EJNMMI Radiopharmacy and Chemistry, 8(1), 11. [Link]

• Askari, S. F., et al. (2018). Effect of pH (a) and temperature-reaction time (b) on radiochemical... ResearchGate. [Link]

• Giallongo, G., et al. (2020). Cancer theranostics with 64Cu/177Lu-loaded liposomes. Nanomedicine, 15(1), 71-85. [Link]

• Wang, Y.-F., et al. (2022). The Chemical Scaffold of Theranostic Radiopharmaceuticals: Radionuclide, Bifunctional Chelator, and Pharmacokinetics Modifying Linker. Molecules, 27(9), 3062. [Link]

• Uccelli, L., et al. (2023). A scalable protocol for the radiosynthesis of clinical grade lutetium-177-labeled theranostic agents. Nature Protocols. [Link]

• Mukherjee, A., et al. (2014). Preparation of DOTA-TATE and DOTA-NOC freeze-dried kits for formulation of patient doses of 177Lu-labeled agents and their comparison for peptide receptor radionuclide therapy application. Journal of Radioanalytical and Nuclear Chemistry, 299(3), 1389-1398. [Link]

• Roberts, J., et al. (2023). Multifactorial analysis of radiochemical purity in high-activity 177Lu-labeled theranostics: impact of precursor source, 177Lu form, and production parameters. Scientific Reports, 13(1), 11847. [Link]

• Khabibullin, A. R., Karolak, A., & Budzevich, M. M. (2018). Structure and properties of DOTA-chelated radiopharmaceuticals within the 225Ac decay pathway. MedChemComm, 9(7), 1183–1190. [Link]

• Khabibullin, A. R., Karolak, A., & Budzevich, M. M. (2018). Structure and properties of DOTA-chelated radiopharmaceuticals within the 225 Ac decay pathway. OSTI.GOV. [Link]

• Das, T., et al. (2011). Preparation of patient doses of (177)Lu-DOTA-TATE using indigenously produced (177)Lu: the Indian experience. Cancer Biotherapy & Radiopharmaceuticals, 26(3), 395-400. [Link]

• Harris, M. (2014). Lutetium-177 DOTATATE Production with an Automated Radiopharmaceutical Synthesis System. Journal of Visualized Experiments, (88), 51551. [Link]

• Breeman, W. A. P., et al. (2012). Practical Aspects of labeling DTPA- and DOTA- Peptides with Yttrium-90, Lutetium-177 and Gallium-68. University of New Mexico. [Link]

• Wang, Y.-F., et al. (2022). Radionuclides known to work within various DOTA conjugated radiopharmaceuticals... ResearchGate. [Link]

• Longdom Publishing. (2022). Advances in Radio Thin Layer Chromatography (Radio-TLC). Journal of Chromatography & Separation Techniques. [Link]

• Das, T., et al. (2013). Tracer level radiochemistry to clinical dose preparation of (177)Lu-labeled cyclic RGD peptide dimer. Cancer Biotherapy & Radiopharmaceuticals, 28(9), 677-685. [Link]

• Melis, M., et al. (2017). Labelling of 90Y- and 177Lu-DOTA-Bioconjugates for Targeted Radionuclide Therapy: A Comparison among Manual, Semiautomated, and Fully Automated Synthesis. Contrast Media & Molecular Imaging, 2017, 1814703. [Link]

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Technical Notes & Optimization

Technical Support Center: Radiolabeling DOTA-tris(acid) Compounds

Welcome to the technical support center for radiolabeling DOTA-tris(acid) compounds. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the radiolabeling process. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot effectively and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Here are answers to some of the most common questions we receive regarding the radiolabeling of DOTA-tris(acid) compounds.

Q1: What is the optimal pH for radiolabeling DOTA compounds?

The optimal pH for radiolabeling DOTA-conjugated peptides is generally between 3.5 and 4.5.[1][2][3] This pH range represents a critical balance. A pH below 4 can significantly slow down the reaction kinetics, while a pH above 5 can lead to the formation of radionuclide hydroxides, which are unavailable for chelation.[2][3][4]

Q2: Why is my radiolabeling efficiency low?

Low radiolabeling efficiency can stem from several factors:

• Suboptimal pH or Temperature: Ensure your reaction is within the optimal pH range (3.5-4.5) and at the recommended temperature for the specific radionuclide (typically 80-100°C).[2][3]

• Competing Metal Impurities: Trace metal contaminants such as Fe³⁺, Cu²⁺, Zn²⁺, and Pb²⁺ in your radionuclide solution can compete with the desired radiometal for the DOTA chelator, thereby reducing your radiochemical yield.[5][6][7]

• Inadequate Incubation Time: The reaction may not have proceeded to completion. Consult established protocols for the specific radionuclide and DOTA-conjugate you are using.[2][3]

• Peptide/Chelator Concentration: The molar ratio of the DOTA-compound to the radionuclide is a critical parameter that may require optimization.[8]

Q3: How can I prevent the formation of radioactive colloids?

Radioactive colloid formation, particularly with Gallium-68 (⁶⁸Ga) as [⁶⁸Ga(OH)₃], is a common issue that can lead to unwanted accumulation in the liver and spleen.[9][10] This is often caused by a pH that is too high or incomplete incorporation of the radionuclide due to low precursor concentration.[9][11] To prevent this, strictly maintain the reaction pH within the optimal range and consider optimizing the amount of your DOTA-conjugated precursor.[12] If colloids do form, they can be removed through purification methods like solid-phase extraction (SPE) or high-performance liquid chromatography (HPLC).[9]

Q4: What are the best quality control methods for my radiolabeled compound?

The most common and reliable quality control methods are High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC).[13][14][15][16] These techniques are used to determine the radiochemical purity (RCP) of your final product by separating the desired radiolabeled compound from impurities such as free radionuclide, radioactive colloids, and other radiolabeled species.[13][15]

Q5: My radiolabeled compound is degrading over time. What can I do?

Degradation is often due to radiolysis, where the radiation emitted by the radionuclide damages the compound itself.[17] This can be mitigated by:

• Adding Radical Scavengers: Ascorbic acid or gentisic acid can be added to the formulation to quench the reactive radical species that cause degradation.[1][17]

• Optimizing Specific Activity: While high specific activity is often desired, it can also increase the rate of radiolysis.[18] A balance may need to be found for your specific application.

• Storage Conditions: Storing the radiolabeled compound at low temperatures can help to slow the degradation process.[17]

Troubleshooting Guides

This section provides a more in-depth look at specific issues, their causes, and step-by-step solutions.

Guide 1: Low Radiochemical Yield (RCY)

Low radiochemical yield is one of the most frequent challenges. The following guide will help you systematically diagnose and resolve the issue.

Logical Troubleshooting Workflow for Low RCY

Caption: General purification and quality control workflow.

Detailed Purification and QC Protocols

1. Solid-Phase Extraction (SPE):

SPE is a rapid and effective method for purifying radiolabeled peptides. [9][19]It relies on the differential affinity of the desired product and impurities for a solid support material, commonly C18 silica.

• Principle: The relatively hydrophobic radiolabeled peptide is retained on the C18 cartridge, while more polar impurities, such as unbound hydrophilic radionuclides (e.g., ⁶⁸Ga³⁺), are washed away. The purified product is then eluted with a solvent mixture containing an organic component like ethanol.

2. High-Performance Liquid Chromatography (HPLC):

HPLC offers the highest resolution for purification and is the gold standard for quality control analysis. [13][15]

• Principle: A reversed-phase C18 column is typically used. The sample is injected into a mobile phase, and separation occurs based on the differential partitioning of the components between the mobile phase and the stationary phase. A radioactivity detector is used to generate a radiochromatogram.

• Interpretation: The radio-HPLC chromatogram allows for the precise quantification of the radiochemical purity by integrating the area under the peak corresponding to the desired product and comparing it to the total integrated radioactivity. [13] 3. Thin-Layer Chromatography (TLC):

TLC is a simpler, faster, and more cost-effective method for routine quality control checks. [14][16]

• Principle: A small spot of the sample is applied to a stationary phase (e.g., ITLC-SG paper). The paper is then developed in a mobile phase. Different components will travel up the paper at different rates, allowing for their separation. The distribution of radioactivity on the strip is then measured.

• Example System for ⁶⁸Ga-DOTA compounds:

  • System 1 (for free ⁶⁸Ga): Stationary Phase: ITLC-SG; Mobile Phase: 0.1 M Citrate buffer, pH 5. The radiolabeled peptide remains at the origin (Rf=0), while free ⁶⁸Ga moves with the solvent front (Rf=1). [20] * System 2 (for ⁶⁸Ga-colloids): Stationary Phase: ITLC-SG; Mobile Phase: 1 M Ammonium Acetate/Methanol (1:1). The radiolabeled peptide moves with the solvent front (Rf=1), while ⁶⁸Ga-colloids remain at the origin (Rf=0). [20]

References

• Eppard, E., et al. (2016). Radiolabeling of DOTA-like conjugated peptides with generator-produced 68Ga and using NaCl-based cationic elution method. Nature Protocols, 11(6), 1037-1048. [Link]

• Cardinaels, T., et al. (2022). Effect of metal impurities on the radiolabeling efficiency of DOTA with terbium-161 and lutetium-177: a comparative study. EJNMMI Radiopharmacy and Chemistry, 7(1), 26. [Link]

• de Blois, E., et al. (2011). Optimising conditions for radiolabelling of DOTA-peptides with 90Y, 111In and 177Lu at high specific activities. European Journal of Nuclear Medicine and Molecular Imaging, 38(1), 121-130. [Link]

• Garnuszek, P., et al. (2021). Development and validation of the HPLC method for quality control of radiolabelled DOTA-TATE and DOTA-TOC preparations. Nuclear Medicine and Biology, 92, 134-143. [Link]

• Wester, H. J., & Notni, J. (2018). An Overview of PET Radiochemistry, Part 2: Radiometals. Journal of Nuclear Medicine, 59(10), 1505-1510. [Link]

• Ramogida, C. F., et al. (2019). The effects of trace metal impurities on Ga-68-radiolabelling with a tris(3-hydroxy-1,6-dimethylpyridin-4-one) (THP) chelator. Dalton Transactions, 48(45), 16866-16876. [Link]

• de Blois, E., et al. (2011). Optimising conditions for radiolabelling of DOTA-peptides with 90Y, 111In and 177Lu at high specific activities. Scite.ai. [Link]

• ResearchGate. (n.d.). Optimising conditions for radiolabelling of DOTA-peptides with 90Y, 111In and 177Lu at high specific activities. ResearchGate. [Link]

• Spreckelmeyer, S., et al. (2023). Optimization of 177Lu-labelling of DOTA-TOC, PSMA-I&T and FAPI-46 for clinical application. EJNMMI Radiopharmacy and Chemistry, 8(1), 10. [Link]

• Di Pierro, D., et al. (2008). Radiolabelling, quality control and radiochemical purity assessment of the Octreotide analogue 68Ga DOTA NOC. Applied Radiation and Isotopes, 66(8), 1091-1096. [Link]

• Ashhar, Z., et al. (2021). Preparation, Characterization, and Radiolabeling of [68Ga]Ga-NODAGA-Pamidronic Acid: A Potential PET Bone Imaging Agent. Molecules, 26(11), 3245. [Link]

• Viola-Villegas, N., et al. (2014). Influence of metallic cations on the labelling reaction of DOTA with 90-Yttrium and 177-Lutetium. Journal of Labelled Compounds and Radiopharmaceuticals, 57(9), 568-575. [Link]

• ResearchGate. (n.d.). Development and validation of the HPLC method for quality control of radiolabelled DOTA-TATE and DOTA-TOC preparations. ResearchGate. [Link]

• Decristoforo, C., et al. (2007). 68Ga-labelled DOTA-derivatised peptide ligands. Applied Radiation and Isotopes, 65(5), 560-565. [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for the radiolabeling of DOTA and DOTA-peptide with 44m/44Sc and experimental evidence of the feasibility of an in vivo PET generator. ResearchGate. [Link]

• Di Pierro, D., et al. (2008). Radiolabelling, quality control and radiochemical purity assessment of the Octreotide analogue 68Ga DOTA NOC. Applied Radiation and Isotopes, 66(8), 1091-1096. [Link]

• Spreckelmeyer, S., et al. (2023). Optimization of 177Lu-labelling of DOTA-TOC, PSMA-I&T and FAPI-46 for clinical application. EJNMMI Radiopharmacy and Chemistry, 8(1), 10. [Link]

• Ocak, M., et al. (2010). Full automation of (68)Ga labelling of DOTA-peptides including cation exchange prepurification. Applied Radiation and Isotopes, 68(2), 297-302. [Link]

• ResearchGate. (n.d.). Practıcal Aspects of 68Ga-Labelled Dota-Peptides for Peptide-Receptor Radionuclide Therapy. ResearchGate. [Link]

• ResearchGate. (n.d.). Fig. 3. Effect of various factors on 68 Ga-labeling for NOTA-conjugated... ResearchGate. [Link]

• ACS Publications. (n.d.). State of the Art in Radiolabeling of Antibodies with Common and Uncommon Radiometals for Preclinical and Clinical Immuno-PET. Bioconjugate Chemistry. [Link]

• Rossouw, D., et al. (2017). Towards Facile Radiolabeling and Preparation of Gallium-68-/Bismuth-213-DOTA-[Thi8, Met(O2)11]-Substance P for Future Clinical Application: First Experiences. Molecules, 22(10), 1649. [Link]

• Chakravarty, R., et al. (2022). Preparation of Patient Doses of [177Lu]Lu-DOTATATE and [177Lu]Lu-PSMA-617 with Carrier Added (CA) and No Carrier Added (NCA) 177Lu. Indian Journal of Nuclear Medicine, 37(4), 333-339. [Link]

• Chen, X., et al. (2004). Stabilization of (90)y-labeled DOTA-biomolecule conjugates using gentisic acid and ascorbic acid. Nuclear Medicine and Biology, 31(7), 895-903. [Link]

• Kaur, G., et al. (2023). Facile and cost-effective non-HPLC purification of Gallium-68 labeled peptides after in-house DOTAGA and NOTA conjugation. Research Square. [Link]

• Price, E. W., & Orvig, C. (2014). Matching chelators to radiometals for radiopharmaceuticals. Chemical Society Reviews, 43(1), 260-290. [Link]

• ResearchGate. (n.d.). How to prevent 68Ga-colloid formation? ResearchGate. [Link]

• Larenkov, A. (2020). Development of Chelators for Enhancing Radiometal-based Radiopharmaceuticals. HARVEST (uSask). [Link]

• Mueller, D., et al. (2013). A new automated NaCl based robust method for routine production of gallium-68 labeled peptides. Nuclear Medicine and Biology, 40(1), 67-74. [Link]

• de Zanger, N., et al. (2019). A Practical Guide for the Production and PET/CT Imaging of 68Ga-DOTATATE for Neuroendocrine Tumors in Daily Clinical Practice. Journal of Visualized Experiments, (146), e59335. [Link]

• Helm, L., et al. (2003). Improved radiolabeling of DOTATOC with trivalent radiometals for clinical application by addition of ethanol. The Journal of Nuclear Medicine, 44(6), 963-968. [Link]

• Mueller, D., et al. (2012). Simplified NaCl Based 68Ga Concentration and Labeling Procedure for Rapid Synthesis of 68Ga Radiopharmaceuticals in High Radiochemical Purity. Bioconjugate Chemistry, 23(8), 1712-1717. [Link]

• ResearchGate. (n.d.). Effect of metal impurities on the radiolabeling efficiency of DOTA with terbium-161 and lutetium-177: a comparative study. ResearchGate. [Link]

• Revers, L., et al. (2023). Effect of metal complexation on the radiolytic stability of DOTA. Physical Chemistry Chemical Physics, 25(30), 20045-20055. [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Matching Chelators to Radiometals for Radiopharmaceuticals. ResearchGate. [Link]

• Ramogida, C. F., & Orvig, C. (2021). Chelator Design and Radiolabeling Chemistry of Radiometals. In Targeted Radiopharmaceuticals and Imaging (pp. 49-80). Royal Society of Chemistry. [Link]

• Radchenko, V., et al. (2021). Harnessing alpha-emitting radionuclides for therapy: radiolabeling method review. Journal of Nuclear Medicine, 62(10), 1333-1341. [Link]

• Tieu, W., et al. (2021). The Evolving Coordination Chemistry of Radiometals for Targeted Alpha Therapy. Chemical Society Reviews, 50(23), 13015-13043. [Link]

• Ukai, R., et al. (2022). Stability Estimation of Gallium Complexes of DOTA Derivatives for Radiotheranostic Applications. ACS Omega, 7(47), 43015-43023. [Link]

• ResearchGate. (n.d.). Typical automated procedure for ⁶⁸Ga labeling of a DOTA peptide. ResearchGate. [Link]

• Ukai, R., et al. (2022). Stability Estimation of Gallium Complexes of DOTA Derivatives for Radiotheranostic Applications. ACS Omega, 7(47), 43015-43023. [Link]

• ResearchGate. (n.d.). Radiolabeling optimization and characterization of 68Ga labeled DOTA-Polyamido-amine dendrimer conjugate–animal biodistribution and PET imaging Results. ResearchGate. [Link]

• ResearchGate. (n.d.). Effect of metal complexation on the radiolytic stability of DOTA. ResearchGate. [Link]

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Technical Support Center: Optimizing Encapsulation Efficiency of DOTA-PEG-DSPE Micelles

Welcome to the technical support center for DOTA-PEG-DSPE micelle formulations. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable insights into maximizing the encapsulation efficiency (EE) of your micellar systems. High EE is paramount for achieving therapeutic efficacy, ensuring dose consistency, and minimizing potential side effects from unencapsulated agents. This document moves beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot and optimize your formulations effectively.

Section 1: Foundational Principles: Understanding "Why" Before "How"

Successful troubleshooting begins with a strong understanding of the system's components and their interactions. DOTA-PEG-DSPE is an amphiphilic polymer where 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) forms the hydrophobic, core-forming block, and polyethylene glycol (PEG) forms the hydrophilic, stabilizing corona. The DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) chelator is typically conjugated to the distal end of the PEG chain for imaging or radiotherapeutic applications.

Encapsulation of a therapeutic agent, particularly a hydrophobic one, is primarily driven by hydrophobic interactions with the DSPE core during the self-assembly process. The efficiency of this process is not governed by a single parameter but is a multifactorial outcome. Understanding these factors is the first step toward optimization.

Table 1: Key Parameters Influencing Encapsulation Efficiency (EE)

Parameter	General Impact on Encapsulation Efficiency (EE)	Scientific Rationale
Drug Physicochemical Properties	High hydrophobicity (high logP) generally increases EE.[1][2]	Strong hydrophobic interactions between the drug and the DSPE core are the primary driving force for encapsulation.[3]
Drug-to-Lipid (D/L) Ratio	EE often decreases as the D/L ratio increases beyond an optimal point.[4][5]	The micelle core has a finite capacity. Exceeding this limit leads to drug precipitation or failure to incorporate.[4]
Choice of Organic Solvent	Solvents that effectively dissolve both the lipid and the drug are crucial for forming a homogenous starting mixture.[6][7]	A uniform mixture ensures even drug distribution within the lipid film, facilitating efficient partitioning into the micelle core upon hydration.[8]
PEG Chain Length	Shorter PEG chains may lead to higher drug loading.[9][10]	Longer PEG chains can create a more crowded corona, which may sterically hinder drug molecules from accessing and partitioning into the hydrophobic core.[10][11]
Hydration Conditions (Temp, Time)	Hydration above the lipid's phase transition temperature (Tc) is critical.	Performing hydration above the Tc of DSPE ensures the lipid tails are in a fluid, disordered state, which allows for more efficient drug intercalation and micelle formation.
Purification Method	Improper purification can lead to an apparent low EE due to product loss.	Methods like dialysis or ultrafiltration must be optimized to separate free drug from micelles without causing micelle dissociation or loss.[12][13][14]

Section 2: Troubleshooting Guide (Q&A Format)

This section addresses common issues encountered during the formulation of DOTA-PEG-DSPE micelles. Each answer provides a diagnostic approach rooted in scientific principles.

Q1: My encapsulation efficiency is consistently low (<50%). Where do I start?

A: A chronically low EE points to a fundamental mismatch between your drug, your formulation parameters, and your process. A systematic, step-by-step investigation is required.

The Science Behind It: Low EE means that the thermodynamic conditions do not favor the partitioning of your drug into the micelle's hydrophobic DSPE core. This can be due to issues with drug solubility, insufficient interaction with the core, premature drug precipitation, or a flawed preparation or purification process.

Actionable Troubleshooting Steps:

• Re-evaluate Drug-Lipid Compatibility:

  • Check the logP value of your drug. Drugs with very low hydrophobicity will not efficiently partition into the lipid core.

  • Consider if there are any specific chemical interactions (or repulsions) between your drug and the phosphate or ethanolamine groups of the DSPE.

• Optimize the Drug-to-Lipid (D/L) Ratio:

  • Systematically decrease the initial amount of drug you are adding. Start with a high lipid excess (e.g., a 20:1 or 30:1 lipid-to-drug molar ratio) and titrate upwards.[15] An overloaded system is a common cause of low EE.[4]

• Review Your Thin-Film Hydration Protocol:

  • Film Quality: Is the lipid-drug film thin, homogenous, and transparent? A patchy or crystalline film indicates poor co-solubility in the organic solvent and will lead to inefficient encapsulation.

  • Hydration Temperature: Are you hydrating at a temperature well above the phase transition temperature (Tc) of DSPE (~74°C)? This is non-negotiable for ensuring lipid fluidity.

  • Hydration Energy: Are you providing enough mechanical energy (e.g., gentle shaking, vortexing) during hydration to facilitate the self-assembly process?

• Verify Your Purification Method:

  • Are you losing micelles during purification? Centrifugation speeds that are too high can pellet the micelles along with the free drug.[12] Dialysis membranes with an incorrect molecular weight cutoff (MWCO) can also lead to product loss.

Caption: Workflow for the Thin-Film Hydration method.

SOP 2: Quantification of Encapsulation Efficiency

Accurate measurement of EE is essential for validating your formulation. This protocol uses an indirect method, which is the most common approach. [13][16] Principle: The total amount of drug in the formulation is known. By separating the micelles from the unencapsulated (free) drug and quantifying the amount of free drug, the encapsulated amount can be calculated by subtraction.

Procedure:

• Separation: Take a known volume of your final, unpurified micelle formulation. Separate the free drug from the micelles using an appropriate method, such as centrifugal ultrafiltration (see Troubleshooting Q3). Collect the filtrate, which contains the free drug.

• Quantification of Free Drug: Measure the concentration of the drug in the filtrate using a suitable analytical technique (e.g., UV-Vis Spectroscopy or HPLC) against a standard curve prepared in the same buffer.

• Disruption of Micelles (for Total Drug Measurement): Take the same known volume of your unpurified micelle formulation. Add a solvent that will disrupt the micelles and release the encapsulated drug (e.g., methanol, DMSO, or Triton X-100). Ensure the final solution is clear.

• Quantification of Total Drug: Measure the concentration of the drug in this disrupted sample using the same analytical method. This value serves as the total drug amount (W_total).

• Calculation:

  • Encapsulation Efficiency (EE%) = [(W_total - W_free) / W_total] x 100% [16] * Drug Loading Content (LC%) = [(W_total - W_free) / W_lipid] x 100%

    • Where W_free is the amount of free drug measured in the filtrate and W_lipid is the initial weight of the lipid used.

Section 4: Frequently Asked Questions (FAQs)

• Q: What is a "good" or typical EE for DOTA-PEG-DSPE micelles?

  • A: This is highly dependent on the drug being encapsulated. For highly hydrophobic drugs that are well-matched to the DSPE core, EE values greater than 85% or even 95% are achievable with optimization. [1][17][18][19]For less ideal candidates, an EE of 50-70% might be considered successful.

• Q: Does the molecular weight of the PEG chain (e.g., 2000 vs. 5000) affect encapsulation efficiency?

  • A: Yes. Generally, shorter PEG chains (e.g., PEG2000) may result in higher drug loading compared to longer chains (e.g., PEG5000). [9][10]The longer, more hydrated PEG chains can create a thicker, more crowded corona, which may present a larger steric barrier, making it more difficult for drug molecules to partition into the hydrophobic core during self-assembly.

• Q: How critical is temperature control during hydration?

  • A: It is absolutely critical. The hydration temperature must be above the main phase transition temperature (Tc) of the DSPE lipid, which is approximately 74°C. Below this temperature, the DSPE acyl chains are in a rigid, gel-like state, which severely inhibits the intercalation of drug molecules and the proper formation of micelles. Hydrating at a temperature like 80°C ensures the lipid is in a fluid, liquid-crystalline state, which is permissive to efficient drug loading.

• Q: Can I encapsulate hydrophilic drugs in DOTA-PEG-DSPE micelles?

  • A: Not efficiently. Standard DOTA-PEG-DSPE micelles are designed for hydrophobic drugs that partition into the DSPE core. Hydrophilic drugs lack the driving force to enter this core and will remain in the aqueous phase, resulting in near-zero encapsulation efficiency. For hydrophilic agents, alternative carriers like liposomes (which have an aqueous core) or different polymer chemistries are required.

References

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• INFLUENCE OF PEG CHAIN LENGTH ON THE PROPERTIES OF TPGS MICELLES FOR OCULAR DRUG DELIVERY. Alifar Eccellenza. Available at: [Link]

• Development and Validation of a Method for Determination of Encapsulation Efficiency of CPT-11/DSPE-mPEG2000 Nanoparticles. (2016). Hilaris Publisher. Available at: [Link]

• How do you purify your drug- loaded micelles?. (2014). ResearchGate. Available at: [Link]

• Jeong, W. J., et al. (2022). Poly(ethylene glycol) Corona Chain Length Controls End-Group-Dependent Cell Interactions of Dendron Micelles. Macromolecules. Available at: [Link]

• Zhang, C., et al. (2015). Polymeric micelles based on poly(ethylene glycol) block poly(racemic amino acids) hybrid polypeptides: conformation-facilitated drug-loading behavior and potential application as effective anticancer drug carriers. International Journal of Nanomedicine. Available at: [Link]

• How to determine the drug loading content into a micelle?. (2015). ResearchGate. Available at: [Link]

• Influence of Molecular Structure and Physicochemical Properties of Immunosuppressive Drugs on Micelle Formulation Characteristics and Cutaneous Delivery. (2023). ResearchGate. Available at: [Link]

• Physicochemical Properties Of Drugs. Unacademy. Available at: [Link]

• Costa, R., et al. (2023). Influence of Molecular Structure and Physicochemical Properties of Immunosuppressive Drugs on Micelle Formulation Characteristics and Cutaneous Delivery. Pharmaceutics. Available at: [Link]

• Solubility, encapsulation efficiency and calculated parameters of drug-loaded polymeric micelles. ResearchGate. Available at: [Link]

• Some physicochemical properties of the drugs. ResearchGate. Available at: [Link]

• Costa, R., et al. (2023). Influence of Molecular Structure and Physicochemical Properties of Immunosuppressive Drugs on Micelle Formulation Characteristics and Cutaneous Delivery. National Institutes of Health. Available at: [Link]

• Pignatello, R. (2020). The significance of drug-to-lipid ratio to the development of optimized liposomal formulation. Journal of Drug Delivery Science and Technology. Available at: [Link]

• Supplementary data. The Royal Society of Chemistry. Available at: [Link]

• Al-Tikriti, Y., et al. (2024). From Conventional to Next-Generation Strategies: Recent Advances in Polymeric Micelle Preparation for Drug Delivery. Pharmaceutics. Available at: [Link]

• Optimization of drug: lipid ratio for the formulation-development. ResearchGate. Available at: [Link]

• Structure and Dynamics of Highly PEG-ylated Sterically Stabilized Micelles in Aqueous Media. National Institutes of Health. Available at: [Link]

• OPTIMIZATION OF FORMULATION PARAMETERS FOR PREPARATION OF DOCETAXEL LOADED NANOSTRUCTURED LIPID CARRIERS. (2015). INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. Available at: [Link]

• Optimization of lipid nanoparticle formulation. (2024). Inside Therapeutics. Available at: [Link]

• Taniguchi, H., et al. (2022). Characterization of Nanoparticles Using DSPE-PEG2000 and Soluplus. MDPI. Available at: [Link]

• Mastering Thin Film Hydration Method for Liposome and Lipid Nanoparticle Formulation. (2024). Inside Therapeutics. Available at: [Link]

• Carriers for hydrophobic drug molecules: lipid-coated hollow mesoporous silica particles, and the influence of shape and size on encapsulation efficiency. (2024). RSC Publishing. Available at: [Link]

• Purification of Drug Loaded PLGA Nanoparticles Prepared by Emulsification Solvent Evaporation Using Stirred Cell Ultrafiltration Technique. (2017). Semantic Scholar. Available at: [Link]

• Purification of polymersomes from micelles using the KrosFlo Research.... ResearchGate. Available at: [Link]

• Thin-film hydration preparation method and stability test of DOX-loaded disulfide-linked polyethylene glycol 5000-lysine-di-toco. (2014). CORE. Available at: [Link]

• Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation. (2017). Springer Protocols. Available at: [Link]

• How does the drug loading method affect the performance of DSPE - PEG2000 micelles?. (2023). Shochem. Available at: [Link]

• Tran, T. H., et al. (2012). Pharmacokinetic Evaluation of a DSPE-PEG2000 Micellar Formulation of Ridaforolimus in Rat. Molecules. Available at: [Link]

• Optimization of Weight Ratio for DSPE-PEG/TPGS Hybrid Micelles to Improve Drug Retention and Tumor Penetration. (2018). ResearchGate. Available at: [Link]

• Jin, Y., et al. (2018). Optimization of Weight Ratio for DSPE-PEG/TPGS Hybrid Micelles to Improve Drug Retention and Tumor Penetration. Pharmaceutical Research. Available at: [Link]

• Preparation and Evaluation of the Cytoprotective Activity of Micelles with DSPE-PEG-C60 as a Carrier Against Doxorubicin-Induced Cytotoxicity. (2022). National Institutes of Health. Available at: [Link]

• Preparation and Evaluation of the Cytoprotective Activity of Micelles with DSPE-PEG-C60 as a Carrier Against Doxorubicin-Induced Cytotoxicity. (2022). ResearchGate. Available at: [Link]

• Miat, A. A., & Sarvaiya, J. (2023). Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation. Methods in Molecular Biology. Available at: [Link]

• Wang, Y., et al. (2022). Preparation and Evaluation of the Cytoprotective Activity of Micelles with DSPE-PEG-C60 as a Carrier Against Doxorubicin-Induced Cytotoxicity. International Journal of Nanomedicine. Available at: [Link]

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Technical Support Center: Optimizing PEG Linker Length for In Vivo Studies

Welcome to the Technical Support Center for optimizing polyethylene glycol (PEG) linker length in your in vivo research. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the critical role of PEG linkers in modulating the therapeutic index of bioconjugates. Here, we move beyond simple protocols to explain the "why" behind experimental choices, ensuring your study design is robust and self-validating.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a PEG linker in a bioconjugate for in vivo applications?

A PEG linker is a synthetic polymer composed of repeating ethylene glycol units that serves as a flexible spacer between a targeting moiety (like an antibody) and a payload (such as a small molecule drug).[1][2] Its primary roles in vivo are to:

• Enhance Hydrophilicity: Many therapeutic payloads are hydrophobic, leading to aggregation and rapid clearance from circulation.[3][4] A hydrophilic PEG linker can counteract this, improving solubility and stability, which is especially crucial for antibody-drug conjugates (ADCs) with high drug-to-antibody ratios (DARs).[3][5]

• Prolong Circulation Half-Life: By increasing the hydrodynamic radius of the bioconjugate, PEGylation reduces renal clearance, leading to a longer plasma half-life (t½).[4][6][7] This extended circulation time increases the likelihood of the therapeutic reaching its target tissue.[4]

• Reduce Immunogenicity: The flexible PEG chain can create a protective "shield" around the bioconjugate, potentially reducing its recognition by the immune system and subsequent immunogenic responses.[6][8]

• Improve the Therapeutic Index: By optimizing the pharmacokinetic and pharmacodynamic properties, PEG linkers can contribute to a wider therapeutic window, enhancing anti-tumor efficacy while minimizing off-target toxicity.[9]

Q2: How does increasing the PEG linker length generally affect the pharmacokinetics (PK) of a bioconjugate?

Generally, increasing the length of the PEG linker leads to a more favorable pharmacokinetic profile.[9] Key effects include:

• Increased Hydrodynamic Size: Longer PEG chains increase the overall size of the molecule in solution, which can reduce renal clearance and lead to slower removal from circulation.[7][]

• Increased Plasma Half-Life (t½): With lower clearance, the bioconjugate remains in the bloodstream for a longer period.[11] For instance, the half-life of PEG itself increases significantly with molecular weight; a 6 kDa PEG has a t½ of 18 minutes, while a 50 kDa PEG has a t½ of 16.5 hours.[]

• Increased Area Under the Curve (AUC): A longer half-life contributes to a greater overall plasma concentration over time, resulting in an increased AUC.[5][9] This can lead to greater accumulation of the drug in the target tissue.[4]

However, it's important to note that the benefits to pharmacokinetics may plateau beyond a certain PEG length.[9]

Q3: Is there a trade-off between a longer PEG linker and the potency of the bioconjugate?

Yes, a significant trade-off often exists. While longer PEG linkers generally enhance in vivo performance, they can sometimes lead to a decrease in in vitro potency.[4][8][12] This is primarily due to:

• Steric Hindrance: A long, flexible PEG chain can physically obstruct the binding of the targeting moiety to its receptor or hinder the internalization of the conjugate into the target cell.[7][9][13] This can lead to a higher IC50 value in cell-based assays.

• Payload Release Kinetics: For cleavable linkers, the length of the PEG chain can influence the rate at which the payload is released within the target cell.

Therefore, the choice of PEG linker length represents a critical optimization parameter, balancing improved pharmacokinetics with the potential for altered binding affinity and in vitro potency.[7]

Q4: Is there an "optimal" PEG linker length for all bioconjugates?

No, the optimal PEG linker length is highly context-dependent and must be determined empirically for each specific construct.[8] Factors that influence the ideal length include:

• The nature of the antibody or targeting ligand.

• The physicochemical properties of the payload (e.g., hydrophobicity). [3]

• The drug-to-antibody ratio (DAR).

• The specific target and its expression level.

• The desired therapeutic outcome.

Systematic evaluation of a range of PEG linker lengths is crucial for identifying the one that provides the best balance of properties for a given application.[9]

Troubleshooting Guide

Issue 1: My bioconjugate with a hydrophobic payload exhibits rapid clearance and poor in vivo efficacy.

• Possible Cause: The hydrophobicity of the payload is likely causing the bioconjugate to aggregate and be rapidly cleared from circulation by the reticuloendothelial system (RES).[3][9]

• Troubleshooting Steps:

  • Introduce a PEG Linker: If not already present, incorporating a hydrophilic PEG linker is a well-established strategy to mitigate the negative effects of hydrophobic drugs.[3][9]

  • Increase PEG Linker Length: If a short PEG linker is already in use, synthesize and test variants with longer PEG chains (e.g., PEG8, PEG12, PEG24).[5][9] This will increase the hydrophilicity and hydrodynamic size of the conjugate, generally leading to reduced clearance and a longer half-life.[7]

  • Consider Branched PEG Linkers: Branched or multi-arm PEG linkers can offer a more significant shielding effect for the hydrophobic payload and may allow for higher drug loading without inducing aggregation.[1][6]

Issue 2: Increasing the PEG linker length improves the PK profile, but the in vitro cytotoxicity has decreased.

• Possible Cause: The longer PEG chain may be causing steric hindrance, which can impair the bioconjugate's ability to bind to its target or be efficiently internalized by the tumor cell.[7][9]

• Troubleshooting Steps:

  • Systematic Evaluation of Intermediate Lengths: Synthesize and test bioconjugates with a range of intermediate PEG linker lengths to find a balance that provides a significant PK improvement without a drastic loss of in vitro potency.[9]

  • Prioritize In Vivo Efficacy: In vitro cytotoxicity does not always directly correlate with in vivo anti-tumor activity. The improved pharmacokinetic properties conferred by a longer PEG linker often lead to enhanced in vivo efficacy due to prolonged circulation and increased tumor accumulation.[4][9] Therefore, in vivo studies are essential to determine the true therapeutic potential.

  • Evaluate Linker Chemistry: The chemistry of the linkage (e.g., stable vs. cleavable) and the specific type of cleavable linker can also influence payload release and overall efficacy.[14] It may be beneficial to explore different linker types in conjunction with varying PEG lengths.

Issue 3: My PEGylated bioconjugate is showing unexpected immunogenicity.

• Possible Cause: While PEG is generally considered non-immunogenic, pre-existing anti-PEG antibodies can be present in some individuals due to exposure to PEG in everyday products.[15][16][17] These antibodies can lead to accelerated clearance of the PEGylated therapeutic and, in rare cases, hypersensitivity reactions.[16][17]

• Troubleshooting Steps:

  • Assess Anti-PEG Antibodies: If unexpected clearance or adverse events are observed, it may be necessary to screen for the presence of anti-PEG antibodies in preclinical models or clinical subjects.

  • Modify PEG Architecture: Branched PEGs may offer better shielding and potentially reduced recognition by anti-PEG antibodies compared to linear PEGs of the same molecular weight.[6]

  • Explore PEG Alternatives: In cases of persistent immunogenicity, exploring alternative hydrophilic polymers may be warranted.

Data Presentation: Comparative Analysis of PEG Linker Length

The following tables summarize general trends observed across various preclinical studies. The optimal PEG linker length is specific to the antibody, payload, and target, and requires empirical evaluation.[5]

Table 1: Impact of PEG Linker Length on Pharmacokinetics (PK) of an Antibody-Drug Conjugate

PEG Linker Length	Plasma Half-life (t½)	Clearance (CL)	Area Under the Curve (AUC)
No PEG	19.6 min[5]	High[5]	Low[5]
PEG 4kDa	49.2 min[5]	Moderate[5]	Intermediate[5]
PEG 10kDa	219.0 min[5]	Low[5]	High[5]
PEG8	Slower clearance than shorter PEGs[5]	Low[5]	High[5]
PEG12	Similar to PEG8[5]	Low[5]	High[5]
PEG24	Similar to PEG8[5]	Low[5]	High[5]

Table 2: Impact of PEG Linker Length on In Vitro and In Vivo Efficacy of an Antibody-Drug Conjugate

PEG Linker Length	In Vitro Cytotoxicity (IC50)	In Vivo Tumor Growth Inhibition	Key Findings & References
Short Chain (PEG2-PEG4)	Generally maintains high potency	May be limited by rapid clearance	May retain higher in vitro potency due to less steric hindrance.[12]
Intermediate Chain (PEG8-PEG12)	Often represents a balance	Generally improved compared to shorter chains	Often provides a good balance between PK and potency.[18]
Long Chain (PEG16-PEG24)	May show a decrease in potency	Often shows the highest efficacy	Enhanced in vivo efficacy is often attributed to improved PK properties.[18][19]

Experimental Protocols

Protocol 1: Synthesis and Purification of ADCs with Varying PEG Linker Lengths

This protocol outlines a typical conjugation of a drug-linker to an antibody via cysteine residues.[12]

• Antibody Reduction:

  • Prepare the antibody in a suitable buffer (e.g., PBS with EDTA).

  • Add a reducing agent (e.g., TCEP) at a specific molar excess to partially reduce the interchain disulfide bonds.

  • Incubate at 37°C for 1-2 hours.

  • Remove the excess reducing agent using a desalting column.

• Drug-Linker Activation:

  • The drug is functionalized with a PEG linker of a specific length (e.g., PEG4, PEG8, PEG12) containing a reactive group (e.g., maleimide).[12]

• Conjugation:

  • React the reduced antibody with the activated drug-linker at a specific molar ratio.

  • Perform the reaction at 4°C for 1-16 hours under gentle agitation.

  • Quench the reaction by adding an excess of a capping agent (e.g., N-acetylcysteine).

• Purification:

  • Purify the resulting ADC using techniques such as size-exclusion chromatography (SEC) or protein A chromatography to remove unconjugated antibody, excess drug-linker, and aggregates.[8]

• Characterization:

  • Determine the drug-to-antibody ratio (DAR) using techniques like hydrophobic interaction chromatography (HIC) or UV-Vis spectroscopy.

  • Assess the purity and aggregation state of the ADC using SEC.

Protocol 2: In Vivo Pharmacokinetic Analysis

This protocol describes a typical workflow for evaluating the PK profile of ADCs with different PEG linker lengths.

• Animal Model:

  • Use healthy, naive mice (e.g., BALB/c) of a specific age and weight range.

• Administration:

  • Administer a single intravenous (IV) dose of the ADC to each mouse.

• Blood Sampling:

  • Collect blood samples at various time points post-injection (e.g., 5 min, 1 hr, 6 hr, 24 hr, 48 hr, 72 hr, 1 week, 2 weeks).

• Sample Processing:

  • Process the blood samples to obtain plasma.

• Quantification:

  • Quantify the concentration of the ADC in the plasma samples using a validated ELISA method.

• Data Analysis:

  • Use pharmacokinetic modeling software to calculate key PK parameters such as half-life (t½), clearance (CL), and area under the curve (AUC).

Protocol 3: In Vivo Efficacy Study in a Xenograft Model

This protocol outlines a typical study to assess the anti-tumor efficacy of ADCs with varying PEG linker lengths.[12]

• Animal Model:

  • Use immunodeficient mice (e.g., nude or SCID) bearing subcutaneous tumors derived from a relevant human cancer cell line.

• Treatment Groups:

  • Randomize the mice into different treatment groups (e.g., vehicle control, ADCs with different PEG linker lengths).

• Administration:

  • Administer the ADCs to the mice according to a predetermined dosing schedule (e.g., once weekly for three weeks).

• Monitoring:

  • Monitor tumor volume and body weight of the mice regularly (e.g., twice a week).[12]

• Endpoint:

  • Conclude the study when tumors in the control group reach a specific size or at a predetermined time point.[12]

• Data Analysis:

  • Compare the tumor growth inhibition between the different treatment groups to evaluate the in vivo efficacy of the ADCs.[12]

Visualizations

Caption: Preclinical evaluation workflow for ADCs with varying PEG linker lengths.

Caption: The trade-off between pharmacokinetic benefits and potential potency loss with increasing PEG linker length.

References

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• The Balancing Act: Optimizing Antibody-Drug Conjugate Efficacy Through PEG Linker Length. Benchchem.
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• Navigating the In Vivo Landscape: A Comparative Guide to PEG Linker Stability. Benchchem.
• Pharmacokinetics and Bioanalysis of PEGylated Drugs. BOC Sciences.
• The Influence of PEG Linker Length on Drug Efficacy: A Comparative Guide. Benchchem.
• A Comparative Guide to the In Vivo Stability of PEG Linker Types. Benchchem.
• The Influence of PEG Linker Length on Drug Efficacy: A Comparative Analysis. Benchchem.
• PEG Length and Chemical Linkage Controls Polyacridine Peptide DNA Polyplex Pharmacokinetics, Biodistribution, Metabolic Stability and In Vivo Gene Expression. PMC - NIH.
• How Linker Chemistry Governs ADC Stability, Solubility, and Payload Release. PurePEG.
• Effects of PEG-Linker Chain Length of Folate-Linked Liposomal Formulations on Targeting Ability and Antitumor Activity of Encapsulated Drug. NIH.
• Linker and Conjugation Site Synergy in Antibody–Drug Conjugates: Impacts on Biological Activity. PMC - NIH.
• Effect of PEG chain length on antibody-drug conjugate tumor and tissue distribution in tumor bearing xenograft mice. Cancer Research - AACR Journals.
• PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates. MDPI.
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• Modulation of the Pharmacokinetics and Pharmacodynamics of Proteins by Polyethylene Glycol Conjugation. University of Alberta.
• Technical Support Center: The Influence of PEG Linker Length on ADC Pharmacokinetics. Benchchem.
• The Influence of PEG Linker Length on Bioconjugate Efficacy: A Comparative Analysis. Benchchem.
• The impact of PEGylation patterns on the in vivo biodistribution of mixed shell micelles. NIH.
• The Impact of PEGylation on Cellular Uptake and In Vivo Biodistribution of Gold Nanoparticle MRI Contrast Agents. MDPI.
• How to Choose the Right PEG Linker for Your Research and Applications.
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• PEG Linkers & Their Applications. Biopharma PEG.
• PEGylated drugs in rheumatology—why develop them and do they work?. Oxford Academic.
• The Impact of PEGylation on Cellular Uptake and In Vivo Biodistribution of Gold Nanoparticle MRI Contrast Agents. PubMed.
• The in vivo characteristics of PEG polymer: absorption, metabolism, distribution and excretion.. ResearchGate.
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• PEGylation in Pharmaceutical Development: Current Status and Emerging Trends in Macromolecular and Immunotherapeutic Drugs. PMC - PubMed Central.
• PEG Spacer Length Substantially Affects Antibody-Based Nanocarrier Targeting of Dendritic Cell Subsets. PMC - NIH.
• (PDF) The Impact of PEGylation on Cellular Uptake and In Vivo Biodistribution of Gold Nanoparticle MRI Contrast Agents. ResearchGate.
• PEGylation, the ultimate strategy to improve the in vivo efficiency of bioactive compounds.
• Size-dependent in vivo toxicity of PEG-coated gold nanoparticles. Taylor & Francis.
• Effects of PEG-Linker Chain Length of Folate-Linked Liposomal Formulations on Targeting Ability and Antitumor Activity of Encapsulated Drug. Dove Medical Press.
• Relationship between molecular mass and duration of activity of polyethylene glycol conjugated granulocyte colony-stimulating factor mutein. PubMed.
• Pegylation: Concept and applications in cancer therapeutics. ResearchGate.
• Absorption of Polyethylene Glycol (PEG) Polymers: The Effect of PEG Size on Permeability | Request PDF. ResearchGate.
• PEG Linker Strategies in mRNA Vaccine Development | Benefits & Innovations. PurePEG.
• Polyethylene Glycol Immunogenicity: Theoretical, Clinical, and Practical Aspects of Anti-Polyethylene Glycol Antibodies | ACS Nano. ACS Publications.
• PEG Linkers: Structure, Applications & Contributions. Creative PEGWorks.
• Technical Support Center: Overcoming In Vivo Circulation Time Limitations. Benchchem.
• PEGylation technology: addressing concerns, moving forward. PMC - NIH.
• Considering the immunogenicity of PEG: strategies for overcoming issues with PEGylated nanomedicines. PMC - PubMed Central.
• Questioning the Use of PEGylation for Drug Delivery. ResearchGate.
• PEGylation, the Ultimate Strategy to Improve the in Vivo Efficiency of Bioactive Compounds.

Sources

• 1. precisepeg.com [precisepeg.com]
• 2. PEG Linkers & Their Applications | Biopharma PEG [biochempeg.com]
• 3. benchchem.com [benchchem.com]
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• 5. benchchem.com [benchchem.com]
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• 8. benchchem.com [benchchem.com]
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• 11. Modulation of the Pharmacokinetics and Pharmacodynamics of Proteins by Polyethylene Glycol Conjugation [sites.ualberta.ca]
• 12. benchchem.com [benchchem.com]
• 13. academic.oup.com [academic.oup.com]
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• 15. researchgate.net [researchgate.net]
• 16. Adverse Impacts of PEGylated Protein Therapeutics: A Targeted Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. purepeg.com [purepeg.com]
• 18. aacrjournals.org [aacrjournals.org]
• 19. Effects of PEG-Linker Chain Length of Folate-Linked Liposomal Formulations on Targeting Ability and Antitumor Activity of Encapsulated Drug - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: DOTA-PEG-DSPE Nanoparticles

Welcome to the technical support center for DOTA-PEG-DSPE nanoparticles. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into preventing and troubleshooting the common challenge of nanoparticle aggregation. Our goal is to ensure the stability and reliability of your experiments by explaining the causality behind each procedural choice.

Troubleshooting Guide: Diagnosing and Solving Aggregation

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Q1: My DOTA-PEG-DSPE nanoparticle solution appears cloudy or has a visible precipitate immediately after rehydration. What's happening?

A: This is a classic sign of aggregation. The turbidity you're observing is due to nanoparticles clumping together to form larger, micron-sized particles that scatter light more effectively.[1] A properly dispersed micelle solution should appear clear and transparent.[1] This issue typically stems from two primary causes during the rehydration step: improper buffer conditions or thermal shock.

• Root Cause 1: Suboptimal Buffer Conditions. DOTA-PEG-DSPE nanoparticles rely on the hydrophilic PEG (polyethylene glycol) chains to form a protective steric barrier that prevents the hydrophobic DSPE (distearoylphosphatidylethanolamine) cores from interacting and aggregating.[2][3][4] This steric stabilization is highly sensitive to the ionic strength of the rehydration buffer.[5][6]

  • High Ionic Strength: Buffers with high salt concentrations (e.g., standard PBS at 150 mM NaCl) can disrupt the hydration layer around the PEG chains. This "salting-out" effect effectively compresses the PEG brush, reducing the steric barrier and allowing attractive van der Waals forces between the nanoparticle cores to dominate, leading to rapid aggregation.[7][8]

  • Incorrect pH: The ester linkages in the DSPE lipid are susceptible to hydrolysis, especially at acidic or alkaline pH, which can destabilize the nanoparticle structure.[9][10][11][12] The optimal pH for minimizing hydrolysis is around 6.5.[9][10][11]

• Root Cause 2: Thermal Shock & Insufficient Hydration Energy. The process of forming stable micelles from a lyophilized lipid film requires sufficient energy and time. Rehydrating the film with a cold buffer or without adequate heating can lead to incomplete and unstable micelle formation, resulting in aggregation. The temperature should be above the phase transition temperature of the lipid to ensure proper hydration.[1][13]

Solution:

• Buffer Optimization: Rehydrate your nanoparticles in a low ionic strength buffer. A common and effective choice is 10 mM HEPES with low salt (e.g., ≤ 10 mM NaCl) at a pH of 7.0-7.4.[13][14] This maintains physiological pH while keeping ionic strength low enough to preserve the steric barrier.

• Controlled Rehydration: Hydrate the lipid film using a buffer pre-heated to 60-70°C.[13][15] This provides the necessary thermal energy for the lipids to self-assemble into stable, monodisperse micelles. Gentle agitation or bath sonication during this step can also facilitate the process.[13][16][17]

Q2: My nanoparticles looked fine after rehydration, but they aggregated during storage. Why did this happen and how can I prevent it?

A: Delayed aggregation during storage is typically caused by suboptimal storage temperature, pH shifts in the buffer over time, or the concentration of the nanoparticle solution being too low.

• Root Cause 1: Improper Storage Temperature. While it may seem counterintuitive, freezing DOTA-PEG-DSPE nanoparticle solutions can induce aggregation. The formation of ice crystals can physically stress the micelles, forcing them into close proximity and causing them to fuse or aggregate upon thawing. The ideal storage condition is refrigeration at 4°C.[18][19] Studies have shown that PEGylated liposomes remain stable for over 150 days when stored at 4°C.[18]

• Root Cause 2: Long-Term Buffer Instability. Over time, the pH of certain buffers can drift, especially if exposed to atmospheric CO2. A significant shift in pH can accelerate the hydrolysis of the DSPE component, leading to micelle destabilization and subsequent aggregation.[9][10][11]

• Root Cause 3: Concentration Below the Critical Micelle Concentration (CMC). DSPE-PEG micelles are in a dynamic equilibrium with individual lipid monomers in solution. The CMC is the concentration above which stable micelles form.[13][20][21] If the nanoparticle solution is diluted below its CMC (typically in the low micromolar range for DSPE-PEG2000), the micelles can dissociate into monomers.[13][14][20][21] This is particularly relevant if you store a highly diluted "working" solution.

Solution:

• Optimal Storage: Always store your nanoparticle solutions at 4°C.[18][19] Avoid freezing.

• Use a Stable Buffer: Employ a robust buffering agent like HEPES (10 mM, pH 7.0-7.4) for long-term storage to prevent pH fluctuations.

• Maintain Adequate Concentration: Store nanoparticles at a concentration well above their CMC. It is best practice to store a concentrated stock and make fresh dilutions for experiments as needed.

Mandatory Visualization: Troubleshooting Workflow

The following diagram outlines a systematic approach to diagnosing and resolving nanoparticle aggregation.

References

• 1. researchgate.net [researchgate.net]
• 2. fiveable.me [fiveable.me]
• 3. BYK ebook for wetting and dispersing aditives – BYK [byk.com]
• 4. Unraveling the role of PEGylation in the anti-aggregation stability of lipid nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Steric stabilization of lipid/polymer particle assemblies by poly(ethylene glycol)-lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Influence of Buffers, Ionic Strength, and pH on the Volume Phase Transition Behavior of Acrylamide-Based Nanogels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis and Purification of Homogeneous Lipid-Based Peptide Nanocarriers by Overcoming Phospholipid Ester Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of phospholipid hydrolysis on the aggregate structure in DPPC/DSPE-PEG2000 liposome preparations after gel to liquid crystalline phase transition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Effect of the lipid chain melting transition on the stability of DSPE-PEG(2000) micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Structure and Dynamics of Highly PEG-ylated Sterically Stabilized Micelles in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Synthesis, characterization and radiolabeling of polymeric nano-micelles as a platform for tumor delivering - PMC [pmc.ncbi.nlm.nih.gov]
• 17. How does the drug loading method affect the performance of DSPE - PEG2000 micelles? - Blog [shochem.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. In vitro characterization of PEGylated phospholipid micelles for improved drug solubilization: effects of PEG chain length and PC incorporation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Troubleshooting low radiolabeling yield with DOTA chelators

Technical Support Center: DOTA Chelators

A Senior Application Scientist's Guide to Troubleshooting Low Radiolabeling Yields

Welcome to the technical support center for DOTA-based radiolabeling. As researchers, scientists, and drug development professionals, achieving a high radiochemical yield is paramount for the success of your diagnostic and therapeutic agents. This guide is designed to provide in-depth, field-proven insights into overcoming common challenges encountered during the radiolabeling process. We will explore the causality behind experimental choices, offering a self-validating system of protocols and troubleshooting logic.

Fundamental Principles: The DOTA Chelation Mechanism

Before delving into troubleshooting, it's crucial to understand the mechanism of DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) chelation. DOTA is a macrocyclic chelator that forms a highly stable, cage-like structure around a radiometal ion. The efficiency of this process is highly dependent on reaction conditions that facilitate the proper conformation of the DOTA molecule and the availability of the radiometal.

The process is kinetically complex. The four nitrogen atoms of the cyclen ring and the four carboxylate arms must coordinate with the metal ion. This often requires heating to overcome the kinetic barrier for the metal to enter the macrocyclic cage.[1] Factors like pH directly influence the protonation state of the carboxylate arms, affecting the chelator's ability to bind the metal.[2]

Caption: The DOTA radiolabeling workflow, highlighting the key reaction inputs and potential outcomes.

Troubleshooting Guide & FAQs

This section addresses the most common issues leading to low radiolabeling yields in a question-and-answer format.

Category 1: Reaction Conditions (The "Big Three")

Q1: My radiochemical purity (RCP) is consistently low. Where should I start my investigation?

Always start with the "Big Three": pH, Temperature, and Time . These parameters are interdependent and have the most significant impact on labeling efficiency. An incorrect setting in one can lead to complete reaction failure.[3]

Q2: What is the optimal pH for DOTA radiolabeling, and why is it so critical?

The optimal pH for most trivalent radiometals (e.g., ¹⁷⁷Lu, ⁹⁰Y, ¹¹¹In, ⁶⁸Ga) with DOTA is in the acidic range, typically between pH 3.5 and 5.0 .[2][4][5]

• Scientific Rationale:

  • Below pH 3.5-4.0: The carboxylate arms of DOTA become excessively protonated. This neutralizes their negative charge, significantly slowing down the kinetics of metal coordination.[4]

  • Above pH 5.0: Radiometals, particularly gallium-68, begin to form insoluble metal hydroxides (e.g., Ga(OH)₃).[2][4] These colloidal impurities cannot be chelated by DOTA and represent a major source of low yield.

A common mistake is failing to account for the acidity of the radiometal solution itself (often supplied in HCl), which can lower the final reaction pH below the optimal range. Always measure the pH of the final reaction mixture.

Q3: Does every DOTA labeling reaction require heating? What are the typical temperatures and times?

Yes, for most standard DOTA conjugates, heating is required to overcome the high kinetic barrier of metal insertion into the rigid macrocyclic ring.[2] Labeling with NOTA, a smaller ring chelator, can often be done at room temperature, but DOTA's larger, more rigid structure makes it kinetically slower.[6][7]

• ¹⁷⁷Lu and ⁹⁰Y: Typically require 15-30 minutes at 80-95°C.[3][4]

• ⁶⁸Ga: Due to its short half-life (68 min), reactions are faster, usually 5-15 minutes at 90-100°C.[5][8]

• ¹¹¹In: Can be slower and may require up to 30 minutes at 100°C.[4]

Important Note: Some heat-sensitive biomolecules (e.g., certain antibodies) may degrade at these temperatures. In such cases, longer incubation times at lower temperatures (e.g., 37°C) may be necessary, though this can lead to lower yields.[9]

Radiometal	Optimal pH Range	Typical Temperature (°C)	Typical Incubation Time (min)
⁶⁸Ga	3.5 - 4.5[5][6]	90 - 100[8]	5 - 15[5]
¹⁷⁷Lu	4.0 - 4.5[2][4]	80 - 95[4]	20 - 30[4]
⁹⁰Y	4.0 - 4.5[4]	80 - 95[3]	20 - 40[3]
¹¹¹In	4.0 - 5.0[4]	95 - 100[4]	30[4]
²²⁵Ac	~5.5 (acetate buffer)	37 - 95[2]	30 - 60+[9]

Category 2: Reagent Quality & Contaminants

Q4: I've optimized my reaction conditions, but the yield is still poor. What's the next logical step?

The next step is to scrutinize your reagents for trace metal contamination . This is the most common hidden cause of radiolabeling failure when reaction conditions appear optimal.[10]

• Scientific Rationale: DOTA is not exclusively selective for your radiometal. Other di- and trivalent metal ions (e.g., Fe³⁺, Al³⁺, Zn²⁺, Cu²⁺, Ca²⁺) present in your buffers, water, or glassware can compete for and occupy the DOTA chelator.[6][11] Since these contaminants are often present in concentrations many orders of magnitude higher than your "carrier-free" radiometal, they can effectively block the radiolabeling reaction.[2]

Caption: Competitive inhibition of radiolabeling by trace metal contaminants.

Q5: How do I prepare "metal-free" reagents and hardware?

You must assume all standard laboratory reagents and water are contaminated.

• Water: Use a high-quality water source, such as double-distilled or a Milli-Q system (18.2 MΩ·cm).

• Buffers & Acids: Purchase trace metal-free grade reagents whenever possible. If not available, solutions can be treated by passing them through a column of Chelex-100 resin, which binds divalent and trivalent metal ions.[12]

• Glassware/Plasticware: Avoid glass, which can leach metal ions. Use new, high-quality polypropylene or other plastic labware. Before use, soak all reaction vials, pipette tips, and tubes overnight in 0.1 M HCl or EDTA, followed by extensive rinsing with metal-free water.

Q6: Which buffers are best for DOTA radiolabeling? Are there any I should avoid?

The choice of buffer is critical. A good buffer must maintain the pH without competing for the radiometal.

• Recommended:

  • Sodium Acetate or Ammonium Acetate: These are the most commonly used and recommended buffers. They provide excellent buffering capacity in the optimal pH 4-5 range and have a low affinity for trivalent radiometals.[13][14]

  • HEPES: While effective for ⁶⁸Ga labeling, it's typically used at a higher pH and may not be optimal for all radiometals.[13][14]

• To Avoid:

  • Phosphate Buffers (PBS): Phosphate can form insoluble complexes with many radiometals, effectively removing them from the reaction.

  • Citrate Buffers: Citrate is a strong chelating agent itself and will compete directly with DOTA for the radiometal.[15]

  • TRIS: Buffers in the wrong pH range and can complex with some metals.

Q7: Could radiolysis be affecting my yield, especially with high activities?

Yes, particularly with high activities of therapeutic radionuclides like ¹⁷⁷Lu or ²²⁵Ac. Ionizing radiation generates free radicals (e.g., hydroxyl radicals) from water molecules, which can damage the targeting vector (peptide/antibody) and the chelator itself.[16][17]

• Solution: Incorporate a radical scavenger into your reaction mixture.

  • Ascorbic Acid (Vitamin C) / Gentisic Acid: These are highly effective scavengers. A final concentration of 1-5 mg/mL is often sufficient.[13]

  • Ethanol: Can also be used, often as 5-10% of the final reaction volume.

Category 3: Quality Control & Analysis

Q8: How do I accurately determine my radiochemical purity (RCP)? My radio-TLC shows one spot, but my yield is still low.

A single spot on a radio-TLC can sometimes be misleading. For a robust analysis, you need to confirm results with a secondary method, typically radio-HPLC, and ensure your TLC system is appropriate.[15][18]

• Radio-TLC (Thin-Layer Chromatography): This is a quick method to separate the labeled product from free, unchelated radiometal.

  • Stationary Phase: ITLC-SG (Instant Thin-Layer Chromatography-Silica Gel) strips are common.

  • Mobile Phase: A common system for DOTA-peptides involves 50 mM DTPA (pH 5.5). In this system, the labeled peptide (less polar) moves up the strip (Rf ≈ 0.8-1.0), while the free radiometal, now chelated by the highly polar DTPA in the mobile phase, stays at the origin (Rf ≈ 0.0-0.1).[15]

• Radio-HPLC (High-Performance Liquid Chromatography): This is the gold standard for quality control.[19] It provides a much higher resolution and can separate your desired product from other radiolabeled impurities (e.g., hydrolyzed radiometal, degraded product) that might co-elute on a TLC plate.[18]

Q9: My HPLC analysis shows a peak for the labeled product, but the integration is low. What does this mean?

This directly indicates a low radiochemical yield. The area under the curve for your product peak, as a percentage of the total radioactivity injected, is your RCP. If this value is low, it confirms that a significant portion of the radioactivity is in other forms (e.g., free radiometal, colloids), even if they are not all visible as distinct peaks. Review all points in Categories 1 and 2. The issue is almost certainly related to pH, temperature, or metal contamination.

Key Experimental Protocols

Protocol 1: Preparation of Metal-Free 0.2 M Sodium Acetate Buffer

• Initial Preparation: Dissolve the required amount of high-purity sodium acetate trihydrate in 18.2 MΩ·cm water to make a 0.2 M solution.

• Metal Scavenging: Add Chelex-100 resin (approx. 1-2 g per 100 mL of buffer) to the solution.

• Stirring: Stir the slurry gently at room temperature for at least 4-6 hours (overnight is preferable).

• Filtration: Carefully filter the buffer solution through a 0.22 µm filter to remove all Chelex resin beads.

• pH Adjustment: Using trace metal-free grade HCl, adjust the pH to the desired value (e.g., 4.5).

• Storage: Store the final buffer in a new, acid-washed polypropylene container at 4°C.

Protocol 2: General Radiolabeling of a DOTA-Peptide with ¹⁷⁷Lu

• Reagent Preparation: In a new, acid-washed 1.5 mL polypropylene vial, combine the following in order:

  • 50 µL Metal-Free 0.2 M Sodium Acetate Buffer (pH 4.5).

  • 10 µL DOTA-Peptide solution (e.g., 1 mg/mL in metal-free water, for a final amount of 10 µg).

  • 5 µL Ascorbic Acid solution (50 mg/mL in metal-free water).

• Radionuclide Addition: Carefully add the desired activity of ¹⁷⁷LuCl₃ (e.g., 370 MBq / 10 mCi) to the vial. The volume should be kept minimal (typically < 30 µL).

• pH Verification (Optional but Recommended): Using a fine-tipped pH strip, quickly spot the solution to ensure the final pH is between 4.0 and 4.5.

• Incubation: Securely cap the vial and place it in a calibrated heating block at 95°C for 20 minutes.

• Cooling: After incubation, remove the vial and allow it to cool to room temperature.

• Quality Control: Proceed with radio-TLC and/or radio-HPLC analysis to determine the radiochemical purity.

Systematic Troubleshooting Workflow

If you encounter a low yield, follow this logical progression to diagnose the issue.

Caption: A logical workflow for troubleshooting poor DOTA radiolabeling yields.

References

• de Jong, M., Breeman, W. A., Kwekkeboom, D. J., Valkema, R., & Krenning, E. P. (2009). Optimising conditions for radiolabelling of DOTA-peptides with 90Y, 111In and 177Lu at high specific activities. European Journal of Nuclear Medicine and Molecular Imaging, 36(7), 1039-1049. [Link]

• Jeong, J. M., Kim, Y. J., Lee, Y. S., Lee, D. S., Chung, J. K., & Lee, M. C. (2008). Radiolabeling of NOTA and DOTA with Positron Emitting 68Ga and Investigation of In Vitro Properties. Nuclear Medicine and Molecular Imaging, 42(6), 516-522. [Link]

• Cooper, M. S., Ma, M. T., Sunassee, K., Shaw, K. P., Williams, J. D., Paul, R. L., ... & Blower, P. J. (2012). Comparison of 64Cu-complexing bifunctional chelators for radioimmunoconjugation: labeling efficiency, specific activity and in vitro/in vivo stability. Dalton Transactions, 41(21), 6437-6451. [Link]

• Request PDF. (n.d.). Optimising conditions for radiolabelling of DOTA-peptides with 90Y, 111In and 177Lu at high specific activities. ResearchGate. [Link]

• Radzik, M., Pijarowska-Kruszyna, J., Jaroń, A., Maurin, M., Decristoforo, C., Mikołajczak, R., & Garnuszek, P. (2021). Development and validation of the HPLC method for quality control of radiolabelled DOTA-TATE and DOTA-TOC preparations. Nuclear Medicine and Biology, 92, 118-128. [Link]

• Gourni, E., Del Pozzo, L., & Müller, C. (2022). Tailored Reaction Conditions and Automated Radiolabeling of [177Lu]Lu-PSMA-ALB-56 in a 68Ga Setting: The Critical Impact of Antioxidant Concentrations. Pharmaceuticals, 15(7), 834. [Link]

• Breeman, W. A., de Jong, M., Visser, T. J., Erion, J. L., & Krenning, E. P. (2003). Radiolabelling DOTA-peptides with 68Ga. European Journal of Nuclear Medicine and Molecular Imaging, 30(6), 917-920. [Link]

• Lupold, S. E., Mease, R. C., & Pomper, M. G. (2016). Preclinical Comparative Study of 68Ga-Labeled DOTA, NOTA, and HBED-CC Chelated Radiotracers for Targeting PSMA. Molecular Imaging and Biology, 18(4), 543-551. [Link]

• Lee, B., Park, J. H., & Kim, J. S. (2023). Comparison of the Effects of DOTA and NOTA Chelators on 64Cu-Cudotadipep and 64Cu-Cunotadipep for Prostate Cancer. International Journal of Molecular Sciences, 24(16), 12711. [Link]

• Chinol, M., & Paganelli, G. (2010). Enhancement of reaction conditions for the radiolabelling of DOTA-peptides with high activities of yttrium-90. Nuclear Medicine and Biology, 37(6), 747-753. [Link]

• McDevitt, M. R., Ma, D., Simon, J., Frank, R. K., & Scheinberg, D. A. (2014). Efficient 1-Step Radiolabeling of Monoclonal Antibodies to High Specific Activity with 225Ac for α-Particle Radioimmunotherapy of Cancer. Journal of Nuclear Medicine, 55(9), 1537-1544. [Link]

• Boschi, S., Malizia, C., & Lodi, F. (2020). Validation of Quality Control Parameters of Cassette-Based Gallium-68-DOTA-Tyr3-Octreotate Synthesis. Indian Journal of Nuclear Medicine, 35(4), 274-279. [Link]

• Price, E. W., & Orvig, C. (2014). Matching chelators to radiometals for radiopharmaceuticals. Chemical Society Reviews, 43(1), 260-290. Referenced in a similar context in other provided search results. A direct link for this specific claim is not in the provided results, but the principle is widely established.

• Roesch, F. (2016). Radiolabeling of DOTA-like conjugated peptides with generator-produced 68Ga and using NaCl-based cationic elution method. Nature Protocols, 11(5), 986-995. [Link]

• IAEA. (n.d.). Development and validation of the HPLC method for quality control of radiolabelled DOTA-TATE and DOTA-TOC preparations. INIS Repository. [Link]

• Radzik, M., Pijarowska-Kruszyna, J., Jaroń, A., Maurin, M., Decristoforo, C., Mikołajczak, R., & Garnuszek, P. (2021). Development and validation of the HPLC method for quality control of radiolabelled DOTA-TATE and DOTA-TOC preparations. Nuclear Medicine and Biology, 92, 118-128. [Link]

• Kuan, Y. C., & Lee, C. H. (2017). Radio-protective role of antioxidant agents. Antioxidants, 6(4), 92. [Link]

• Irving, H., & Cox, J. J. (1958). The preparation of metal-free acids, alkalis and buffer solutions of high purity. Analyst, 83(990), 526-528. [Link]

• Thiele, N. A., & Wilson, J. J. (2018). Harnessing α-Emitting Radionuclides for Therapy: Radiolabeling Method Review. Journal of Nuclear Medicine, 59(9), 1345-1351. [Link]

• Jones, J. B., Cramer, H. M., Inch, W. R., & Lampe, H. B. (1990). Radioprotective effect of free radical scavenging enzymes. The Journal of otolaryngology, 19(5), 299-306. [Link]

• Chekol, R., & Vandamme, M. (2013). Optimal buffer choice of the radiosynthesis of 68Ga-Dotatoc for clinical application. Journal of Labelled Compounds and Radiopharmaceuticals, 56(1), 22-27. [Link]

Sources

• 1. Harnessing α-Emitting Radionuclides for Therapy: Radiolabeling Method Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enhancement of reaction conditions for the radiolabelling of DOTA-peptides with high activities of yttrium-90 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Optimising conditions for radiolabelling of DOTA-peptides with 90Y, 111In and 177Lu at high specific activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Radiolabelling DOTA-peptides with 68Ga - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. KoreaMed [koreamed.org]
• 7. Preclinical Comparative Study of 68Ga-Labeled DOTA, NOTA, and HBED-CC Chelated Radiotracers for Targeting PSMA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rapid kit-based 68Ga-labelling and PET imaging with THP-Tyr3-octreotate: a preliminary comparison with DOTA-Tyr3-octreotate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficient 1-Step Radiolabeling of Monoclonal Antibodies to High Specific Activity with 225Ac for α-Particle Radioimmunotherapy of Cancer | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 10. benchchem.com [benchchem.com]
• 11. Radiolabeling of DOTA-like conjugated peptides with generator-produced 68Ga and using NaCl-based cationic elution method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The preparation of metal-free acids, alkalis and buffer solutions of high purity - Analyst (RSC Publishing) [pubs.rsc.org]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Validation of Quality Control Parameters of Cassette-Based Gallium-68-DOTA-Tyr3-Octreotate Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Radio-protective role of antioxidant agents - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Radioprotective effect of free radical scavenging enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Development and validation of the HPLC method for quality control of radiolabelled DOTA-TATE and DOTA-TOC preparations - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Radiolabeled DOTA-PEG-DSPE

As a Senior Application Scientist, I understand that moving from a successful radiolabeling reaction to a purified, in-vivo-ready product is a critical step filled with potential pitfalls. The purification of DOTA-PEG-DSPE is particularly nuanced due to its amphiphilic nature and its tendency to form micelles, which dictates the optimal purification strategy.

This Technical Support Center is designed to provide you with not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize the purification of your specific radiolabeled construct.

Frequently Asked Questions (FAQs)

Q1: Why is purification of radiolabeled DOTA-PEG-DSPE absolutely necessary?

A1: Purification is a non-negotiable step to ensure the quality, safety, and accuracy of your subsequent experiments. The primary goal is to remove impurities that can confound your results or cause unnecessary toxicity. Key impurities include:

• Free (Unchelated) Radiometal: This is the most significant impurity. Free radiometals (e.g., ⁶⁸Ga³⁺, ¹⁷⁷Lu³⁺, ⁶⁴Cu²⁺) have their own distinct biodistribution profiles, often accumulating in the liver, bone, or kidneys[1]. Failure to remove them will lead to incorrect imaging or dosimetry data.

• Radiocolloids: Under suboptimal pH conditions, some radiometals can form hydroxide colloids, which are avidly taken up by the reticuloendothelial system (RES), leading to high, artifactual liver and spleen signal[1].

• Hydrolyzed/Degraded Species: Radiolysis, the process of molecular breakdown due to radiation, can damage the DOTA-PEG-DSPE molecule itself. Purification helps remove these fragments[2].

A minimum radiochemical purity (RCP) of >95% is the generally accepted standard for in-vivo applications[3].

Q2: What are the main methods for purifying radiolabeled DOTA-PEG-DSPE?

A2: The two most effective and widely used methods are Size Exclusion Chromatography (SEC) and Solid-Phase Extraction (SPE). The choice depends critically on the hydrodynamic size of your radiolabeled species.

• Size Exclusion Chromatography (SEC): This method separates molecules based on their size in solution[4]. It is the ideal choice if your DOTA-PEG-DSPE is incorporated into a larger structure like a liposome, a nanoparticle, or has formed stable micelles (typically >10-15 nm in diameter). The large, radiolabeled construct will elute quickly, while smaller impurities like free radiometals are retained longer[5][6].

• Solid-Phase Extraction (SPE): This is a form of reverse-phase chromatography that separates compounds based on their hydrophobicity[7][8]. It is best suited for purifying individual DOTA-PEG-DSPE molecules or very small micelles that have not been incorporated into a larger nanoparticle. The lipidic DSPE portion provides a hydrophobic anchor that binds to the C18 sorbent, allowing hydrophilic impurities (like free radiometals in buffer) to be washed away[9].

Q3: How do I determine if my DOTA-PEG-DSPE has formed micelles and which method to choose?

A3: DOTA-PEG-DSPE is an amphiphile and will self-assemble into micelles above its critical micelle concentration (CMC). The CMC is dependent on factors like temperature, buffer ionic strength, and the specific PEG chain length. As a rule of thumb, if your DOTA-PEG-DSPE concentration is in the micromolar range or higher, you are likely dealing with micelles. Dynamic Light Scattering (DLS) is the best method to confirm the presence and determine the size of your micelles or nanoparticles.

• Choose SEC if: Your DLS data shows a particle size >10 kDa (the exclusion limit of common desalting columns like PD-10). This applies to nanoparticles, liposomes, or stable micelles[10][11].

• Choose SPE if: You are working with the monomeric form or if your micelles are small and potentially unstable, risking dissociation on an SEC column.

Troubleshooting Guide

This guide addresses the most common issues encountered during the purification process.

Problem 1: Low Radiochemical Purity (RCP) After Purification (<95%)

Possible Cause	Underlying Mechanism & Troubleshooting Strategy
Inefficient Removal of Free Radiometal	Mechanism: The chosen purification method may not be adequately separating the free radiometal from your product. Troubleshooting: • For SEC: Ensure your column has a sufficient bed volume to resolve the product from the free metal. A longer column or a resin with a smaller pore size can improve separation[12]. Ensure you are not collecting too large a fraction volume, which could lead to contamination from the tail end of your product peak and the beginning of the free metal peak. • For SPE: The free metal may be precipitating or interacting with the sorbent. Ensure the pH of your loading solution is acidic (the same as your labeling buffer, pH 4-5) to keep the metal soluble[3]. Increase the volume of the aqueous wash step (e.g., from 2 mL to 5 mL of water) to more thoroughly remove any non-specifically bound radiometal.
Product Adsorption to the Column/Cartridge	Mechanism: The DSPE lipid tail is hydrophobic and can non-specifically adsorb to SEC resins or irreversibly bind to SPE C18 cartridges. Troubleshooting: • For SEC: Pre-treat the column by flushing it with a solution of non-radiolabeled DOTA-PEG-DSPE or a bovine serum albumin (BSA) solution to block non-specific binding sites. Ensure your mobile phase contains a sufficient salt concentration (e.g., 150 mM NaCl) to minimize ionic interactions[4]. • For SPE: Irreversible binding during elution is a common issue. Elute with a stronger organic solvent mixture. Instead of 50% ethanol, try 70-80% ethanol or acetonitrile. It may require multiple small-volume elutions (e.g., 4 x 0.25 mL) to maximize recovery.
Radiolysis During/After Purification	Mechanism: High radioactivity concentrations can generate free radicals that damage the DOTA-PEG-DSPE, releasing the radiometal. This is especially problematic for long-lived isotopes. SPE methods are known to strip away radical scavengers (like ascorbic acid) that were present in the labeling reaction[2]. Troubleshooting: • Perform the purification step as quickly as possible. • CRITICAL: If using SPE, immediately after elution, spike your final product solution with a radical scavenger like ascorbic acid (to a final concentration of ~5 mg/mL) to maintain stability[2]. • Store the final product at 4°C or frozen (if stable to freeze-thaw) and diluted to a lower radioactive concentration if it won't be used immediately.

Problem 2: Low Overall Yield/Recovery of Radioactivity

Possible Cause	Underlying Mechanism & Troubleshooting Strategy
Sample Precipitation Before Loading	Mechanism: DOTA-PEG-DSPE constructs, especially when forming larger aggregates or nanoparticles, can be sensitive to buffer changes between labeling and purification. Aggregates can precipitate out of solution. Troubleshooting: • Before purification, it is highly recommended to centrifuge your sample (e.g., 10,000 x g for 5-10 minutes) and filter it through a 0.22 µm syringe filter to remove any particulate matter that would clog the column[13]. This ensures you are only loading soluble material.
Micelle Dissociation on the Column	Mechanism: The dilution effect that occurs during SEC can cause the concentration of DOTA-PEG-DSPE to drop below its CMC, leading to micelle disassembly. The resulting monomers may be small enough to enter the pores of the SEC resin, leading to poor separation and broad peaks. Troubleshooting: • Increase the concentration of the sample loaded onto the column. • Use a mobile phase that is known to stabilize the micelles. • If dissociation is unavoidable, SPE may be a more suitable purification method for your specific construct.

Visualized Workflows & Protocols

Workflow 1: Purification Decision Tree

This diagram outlines the logical steps to choose the correct purification method.

Caption: Decision tree for selecting the appropriate purification method.

Protocol 1: Size Exclusion Chromatography (SEC) for Micelles/Nanoparticles

This protocol is designed for purifying larger constructs using a pre-packed desalting column (e.g., PD-10).

Principle: Molecules larger than the column's pore exclusion limit (e.g., >10 kDa) cannot enter the porous beads and travel quickly through the column in the void volume. Smaller molecules (free radiometal, salts) enter the beads and are retarded, eluting later[4][6].

Step-by-Step Methodology:

• Column Equilibration:

  • Remove the top and bottom caps from a PD-10 desalting column. Allow the storage buffer to drain completely by gravity.

  • Equilibrate the column with 25 mL of your desired mobile phase (e.g., Phosphate Buffered Saline, pH 7.4). This step is crucial to exchange the buffer and ensure a consistent pH[12].

• Sample Preparation & Loading:

  • Ensure your radiolabeled reaction mixture is free of particulates by passing it through a 0.22 µm syringe filter[13].

  • Allow the equilibration buffer to fully enter the column bed. Once the top surface of the resin is exposed, immediately load your sample (up to 2.5 mL for a PD-10 column) onto the center of the resin bed.

• Elution and Fraction Collection:

  • Allow the sample to fully enter the resin bed.

  • Add your mobile phase (e.g., PBS) to the top of the column.

  • Crucially, discard the initial flow-through that corresponds to the column's void volume (typically ~2.5-3.0 mL for a PD-10). This initial volume contains no product.

  • Begin collecting fractions (e.g., 0.5 mL per tube). Your radiolabeled product should elute in the next ~1.5-2.5 mL. Use a portable radiation survey meter to identify the radioactive fractions.

• Quality Control:

  • Pool the radioactive fractions containing your purified product.

  • Assess the radiochemical purity using radio-HPLC or ITLC to confirm the successful removal of free radiometal[3][14].

Protocol 2: C18 Solid-Phase Extraction (SPE)

This protocol is for purifying monomeric or small micellar DOTA-PEG-DSPE.

Principle: The hydrophobic DSPE tail of the molecule adsorbs to the C18 stationary phase. Hydrophilic impurities, like free radiometals, do not bind and are washed away. The desired product is then recovered by eluting with a solvent containing an organic modifier[8][9].

Step-by-Step Methodology:

• Cartridge Conditioning (Critical Step):

  • Pass 5 mL of ethanol through a C18 Sep-Pak (or equivalent) cartridge to wet the hydrophobic stationary phase and activate it.

  • Wash with 10 mL of sterile, metal-free water to remove the ethanol. Do not allow the cartridge to go dry from this point forward.

• Sample Loading:

  • Load your radiolabeling reaction mixture (typically diluted with water or a low % organic buffer) slowly onto the cartridge. The DOTA-PEG-DSPE will bind to the C18 sorbent. Collect the flow-through and check it for radioactivity; it should be low.

• Washing:

  • Wash the cartridge with 5-10 mL of sterile water to remove any unbound, hydrophilic species (i.e., the free radiometal). Collect and check the wash for radioactivity. This fraction should contain the majority of the unbound radiometal.

• Elution:

  • Elute your purified, radiolabeled DOTA-PEG-DSPE from the cartridge using a small volume (e.g., 0.5 - 1.0 mL) of an ethanol/water mixture (e.g., 50-80% ethanol in water). Use a survey meter to confirm the product has been eluted from the cartridge into your collection vial.

• Post-Elution Stabilization:

  • Immediately add a stabilizer like ascorbic acid to the eluate to prevent radiolysis, as the purification process removes any scavengers from the initial reaction mixture[2].

• Quality Control:

  • Determine the radiochemical purity of the final product using radio-HPLC or ITLC[15][16].

References

• Garrido, C., et al. (2022). Methods for Radiolabelling Nanoparticles: PET Use (Part 2). Pharmaceuticals, 15(10), 1285. Retrieved January 3, 2026, from [Link]

• Luo, H., et al. (2020). Antibody targeted PET Imaging of 64Cu-DOTA-Anti-CEA PEGylated Lipid Nanodiscs in CEA positive tumors. Theranostics, 10(23), 10415–10429. Retrieved January 3, 2026, from [Link]

• Luo, H., et al. (2016). Synthesis, Positron Emission Tomography Imaging, and Therapy of Diabody Targeted Drug Lipid Nanoparticles in a Prostate Cancer Murine Model. Bioconjugate Chemistry, 27(4), 1000-1011. Retrieved January 3, 2026, from [Link]

• Bond Elut C18 Solid Phase Extraction (SPE) Cartridges. (n.d.). Agilent. Retrieved January 3, 2026, from [Link]

• Di Pierro, D., et al. (2018). Radiolabelling, quality control and radiochemical purity assessment of the Octreotide analogue Ga-68 DOTA NOC. Applied Radiation and Isotopes, 138, 59-65. Retrieved January 3, 2026, from [Link]

• Di Pierro, D., et al. (2018). Radiolabelling, quality control and radiochemical purity assessment of the Octreotide analogue 68Ga DOTA NOC. Applied Radiation and Isotopes, 138, 59-65. Retrieved January 3, 2026, from [Link]

• Czapinska, E., et al. (2021). Development and validation of the HPLC method for quality control of radiolabelled DOTA-TATE and DOTA-TOC preparations. Nuclear Medicine and Biology, 92, 108-116. Retrieved January 3, 2026, from [Link]

• Size Exclusion Chromatography Instruction Manual. (n.d.). Bio-Rad. Retrieved January 3, 2026, from [Link]

• Day 3: Size Exclusion Chromatography. (n.d.). Rice University. Retrieved January 3, 2026, from [Link]

• Maus, S., et al. (2014). Aspects on radiolabeling of 177Lu-DOTA-TATE: After C18 purification re-addition of ascorbic acid is required to maintain radiochemical purity. International Journal of Diagnostic Imaging, 1(1), 5. Retrieved January 3, 2026, from [Link]

• Niu, C., et al. (2019). Preparation and purification of novel phosphatidyl prodrug and performance modulation of phosphatidyl nanoprodrug. Bioresources and Bioprocessing, 6(1), 42. Retrieved January 3, 2026, from [Link]

• Solid Phase Extraction (SPE) Cartridge Columns for Analytical Lab. (n.d.). J&K Scientific LLC. Retrieved January 3, 2026, from [Link]

• Walker, D. I., et al. (2019). High-Throughput Solid Phase Extraction for Targeted and Nontargeted Exposomics. Environmental Science & Technology, 53(15), 9262–9272. Retrieved January 3, 2026, from [Link]

• Ferreira, D. S., et al. (2017). Synthesis, characterization and radiolabeling of polymeric nano-micelles as a platform for tumor delivering. Materials Science and Engineering: C, 71, 747-754. Retrieved January 3, 2026, from [Link]

• Size-Exclusion Chromatography: Molecular Weight in 4 Steps. (2022). Bitesize Bio. Retrieved January 3, 2026, from [Link]

• A Guide to Successful SEC. (n.d.). Agilent. Retrieved January 3, 2026, from [Link]

• Niu, C., et al. (2019). Preparation and purification of novel phosphatidyl prodrug and performance modulation of phosphatidyl nanoprodrug. Bioresources and Bioprocessing, 6, 42. Retrieved January 3, 2026, from [Link]

• C18 Cartridge Solid Phase Extraction: Advanced Sample Preparation for Superior Analytical Results. (n.d.). Hawach Scientific. Retrieved January 3, 2026, from [Link]

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Reference Data & Comparative Studies

Comparative Analysis of Chelator-Lipid Conjugates for Radiopharmaceutical Development: DOTA-PEG-DSPE vs. NOTA-PEG-DSPE

This guide provides an in-depth, objective comparison between two prominent chelator-lipid conjugates used in the development of nanoparticle-based radiopharmaceuticals: DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE and NOTA-PEG-DSPE. Moving beyond a simple cataloging of features, we will dissect the fundamental chemistry, compare performance based on experimental data, and provide validated protocols to guide researchers, scientists, and drug development professionals in making informed decisions for their specific applications in molecular imaging and therapy.

Introduction: The Role of Chelator-Lipids in Nanomedicine

The convergence of nanotechnology and nuclear medicine has paved the way for highly targeted and effective diagnostic and therapeutic agents. At the forefront of this innovation are liposomes and micelles, which can be engineered to carry payloads to specific disease sites. A critical component of this engineering is the surface functionalization of these nanoparticles with chelator-lipid conjugates.

These amphiphilic molecules consist of three key parts:

• A hydrophobic lipid anchor (like DSPE, 1,2-distearoyl-sn-glycero-3-phosphoethanolamine) that integrates into the nanoparticle's lipid bilayer.[1][2][3]

• A hydrophilic polyethylene glycol (PEG) spacer that forms a protective hydration layer, reducing opsonization and prolonging circulation time (the "stealth" effect).[2][3][4]

• A bifunctional chelator (such as DOTA or NOTA) that securely cages a radiometal for use in Positron Emission Tomography (PET), Single Photon Emission Computed Tomography (SPECT), or radionuclide therapy.[5]

The choice of chelator is not trivial; it profoundly impacts the radiolabeling process, the stability of the final product, and its in vivo pharmacokinetic profile. This guide focuses on the comparative performance of DOTA- and NOTA-based DSPE conjugates.

Molecular Architecture and Chelation Chemistry

The primary distinction between the two molecules under review lies in the macrocyclic chelator.

• DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE features the chelator DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid). DOTA is a 12-membered macrocycle with four nitrogen atoms and four carboxylate arms, allowing it to form highly stable, kinetically inert complexes with a wide array of radiometals.[6][7] The specified molecule incorporates a long PEG linker (two PEG24 units joined by an amide bond), which enhances the accessibility of the DOTA cage on the nanoparticle surface.[4][8]

• NOTA-PEG-DSPE utilizes the chelator NOTA (1,4,7-triazacyclononane-1,4,7-triacetic acid). NOTA is a smaller, 9-membered macrocycle with three nitrogen atoms and three carboxylate arms.[7] Its smaller cavity size makes it an exceptionally well-suited chelator for smaller metal ions, most notably Gallium-68 (Ga-68).[9][10]

Caption: Coordination of a Gallium-68 ion by DOTA and NOTA macrocycles.

Performance Comparison: A Data-Driven Analysis

While direct comparative data for these exact lipid conjugates is sparse, extensive research on DOTA- and NOTA-conjugated peptides and antibodies provides a robust foundation for evaluating their performance. The principles of radiolabeling and complex stability are directly transferable.

Radiolabeling Conditions

A key practical advantage of NOTA is its ability to chelate Ga-68 under significantly milder conditions than DOTA. [10]This is critical when working with temperature-sensitive nanoparticles or targeting ligands.

Parameter	DOTA-Conjugates (for ⁶⁸Ga)	NOTA-Conjugates (for ⁶⁸Ga)	Rationale & Significance
Temperature	60–95°C [9][10]	Room Temperature (20-25°C) [10][11]	Milder conditions for NOTA prevent degradation of sensitive biomolecules and simplify the labeling process.
Time	5–15 minutes [9][10]	5–10 minutes [9][10]	NOTA's kinetics are exceptionally fast at room temperature, offering a workflow advantage.
Optimal pH	3.5–4.5 [9][11]	3.5-6.5 [11]	Both require acidic pH for labeling, but NOTA may have a slightly broader optimal range.

In Vitro Stability and Physicochemical Properties

The stability of the radiometal-chelator complex is paramount to ensure the radionuclide does not dissociate in vivo, which would lead to non-specific radiation exposure and poor image quality.

Parameter	⁶⁸Ga-DOTA-Conjugate	⁶⁸Ga-NOTA-Conjugate	Key Findings
In Vitro Stability	≥ 95% stable after 3h [12]	≥ 99% stable after 3h [12]	⁶⁸Ga-NOTA complexes consistently show higher in vitro stability, attributed to the ideal fit of Ga³⁺ in the NOTA cavity. [12][13]
Log P (Hydrophilicity)	-2.72 ± 0.16	-1.76 ± 0.06	Both are hydrophilic. The specific value is highly dependent on the conjugated molecule, but the chelator itself contributes. [12]
Plasma Protein Binding	~30.6%	~12.1%	In a comparative study, the NOTA-TATE conjugate showed significantly lower plasma protein binding than DOTA-TATE. [12]

In Vivo Performance

Differences in stability, charge, and hydrophilicity can influence the biodistribution and clearance of the final radiopharmaceutical.

Organ/Tissue	⁶⁸Ga-DOTA-Conjugate	⁶⁸Ga-NOTA-Conjugate	Comparative Insights
Tumor Uptake	High tumor-to-background ratios [9]	High tumor-to-background ratios [9]	For many targeting vectors, tumor uptake can be comparable between the two, especially at early time points. [12][14]
Liver Uptake	Generally higher	Generally lower	Studies often show lower background uptake in the liver for ⁶⁸Ga-NOTA agents, potentially due to lower protein binding and higher stability. [12][14]
Kidney Uptake	Variable; can be high	Variable; can be high	Renal clearance is a major pathway for both. Some studies show lower kidney retention for DOTA conjugates. [10][15]This is highly context-dependent on the overall molecule.
Spleen Uptake	Higher than NOTA-conjugate [12]	Lower than DOTA-conjugate [12]	Lower spleen uptake may suggest greater in vivo stability of the NOTA complex.

Experimental Guide: Radiolabeling of Chelator-Functionalized Liposomes

This section provides validated, step-by-step protocols for the preparation and radiolabeling of liposomes incorporating either DOTA-PEG-DSPE or NOTA-PEG-DSPE.

Caption: General workflow for preparing and validating radiolabeled liposomes.

Protocol 1: Preparation of Chelator-Functionalized Liposomes

This protocol uses the standard lipid film hydration method.

• Lipid Preparation: In a round-bottom flask, combine your primary lipids (e.g., DSPC, Cholesterol) and the chelator-lipid (DOTA-PEG-DSPE or NOTA-PEG-DSPE) at a desired molar ratio (e.g., 1-5 mol% for the chelator-lipid).

• Film Formation: Dissolve the lipid mixture in a suitable organic solvent (e.g., chloroform/methanol). Remove the solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the flask wall.

  • Expert Note: Ensure the film is completely dry by keeping it under high vacuum for at least 1-2 hours. Residual solvent can compromise liposome integrity.

• Hydration: Hydrate the lipid film with a suitable buffer (e.g., HEPES or citrate buffer, pH adjusted for the subsequent labeling step) by vortexing or gentle shaking at a temperature above the phase transition temperature of the lipids (e.g., 60-65°C for DSPC).

• Size Extrusion: To obtain unilamellar vesicles of a defined size, subject the hydrated liposome suspension to multiple passes (e.g., 11-21 passes) through polycarbonate membranes of a specific pore size (e.g., 100 nm) using a mini-extruder.

• Characterization: Analyze the resulting liposomes for size distribution and zeta potential using Dynamic Light Scattering (DLS).

Protocol 2: Radiolabeling with Gallium-68

• ⁶⁸Ga Elution: Elute ⁶⁸GaCl₃ from a certified ⁶⁸Ge/⁶⁸Ga generator using 0.1 M HCl as per the manufacturer's instructions.

• Reaction Setup: In a sterile, pyrogen-free reaction vial, add the pre-formed liposome suspension.

• pH Adjustment: Add the acidic ⁶⁸GaCl₃ eluate to the liposomes. Adjust the pH of the reaction mixture to the optimal range using a suitable buffer (e.g., sodium acetate or HEPES).

  • For DOTA-liposomes , target a pH of 3.5-4.5 . [9] * For NOTA-liposomes , target a pH of 3.5-5.5 . [11] * Expert Note: This step is critical. Incorrect pH will drastically reduce labeling efficiency. Use pH paper or a calibrated micro-pH electrode to verify.

• Incubation:

  • For DOTA-liposomes , incubate the reaction vial in a heating block at 90-95°C for 10-15 minutes . [9] * For NOTA-liposomes , incubate the reaction vial at room temperature (20-25°C) for 5-10 minutes . [10]5. Cooling: After incubation, allow the vial to cool to room temperature. No quenching agent like EDTA is typically needed for pre-formed liposomes if the chelator concentration is sufficient, but this can be assessed during validation.

Protocol 3: Quality Control by Instant Thin-Layer Chromatography (ITLC)

This method determines the radiochemical purity (RCP) by separating the labeled liposomes from free, unchelated ⁶⁸Ga.

• Stationary Phase: ITLC-SG (Silica Gel impregnated) strips.

• Mobile Phase: A 1:1 (v/v) mixture of 1 M ammonium acetate and methanol is a common system.

• Procedure:

  • Spot a small drop (~1 µL) of the final radiolabeled liposome suspension onto the origin of an ITLC strip.

  • Develop the strip in a chromatography tank containing the mobile phase.

  • In this system, the bulky radiolabeled liposomes will remain at the origin (Rf = 0), while the free ⁶⁸Ga will migrate with the solvent front (Rf = 0.9-1.0).

• Analysis: After development, cut the strip in half and measure the radioactivity of each section using a gamma counter or dose calibrator.

• Calculation:

  • RCP (%) = (Counts at Origin / (Counts at Origin + Counts at Solvent Front)) * 100

  • Expert Note: A successful radiolabeling should yield an RCP > 95%.

Synthesis and Recommendations

The choice between DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE and NOTA-PEG-DSPE is a strategic one, dictated by the specific goals of the research or drug development program.

Feature	DOTA-PEG-DSPE	NOTA-PEG-DSPE	Recommendation
Primary Application	Theranostics, versatile imaging	High-performance PET imaging	Choose DOTA for its ability to chelate both diagnostic (⁶⁸Ga, ⁶⁴Cu) and therapeutic (¹⁷⁷Lu, ⁹⁰Y) radionuclides. Choose NOTA for dedicated, high-stability ⁶⁸Ga or ⁶⁴Cu imaging.
Labeling Conditions	Requires heating	Room temperature	NOTA is the superior choice for labeling nanoparticles that are heat-sensitive or when simplifying the manufacturing process is a priority.
⁶⁸Ga Complex Stability	Very Good	Excellent	For applications demanding the highest in vivo stability and potentially lower background signal (e.g., in the liver), NOTA is often preferred.
Radionuclide Versatility	Excellent (e.g., ¹⁷⁷Lu, ⁹⁰Y, ¹¹¹In, ⁶⁴Cu, ⁶⁸Ga) [9]	Good (Primarily ⁶⁸Ga, ⁶⁴Cu) [9]	DOTA remains the gold standard for developing matched-pair theranostics where the diagnostic and therapeutic agents must be chemically identical.

• For developing dedicated ⁶⁸Ga-based PET imaging agents, especially when dealing with temperature-sensitive targeting moieties or complex nanoparticle formulations, NOTA-PEG-DSPE is the preferred conjugate. Its mild, rapid, room-temperature labeling and superior ⁶⁸Ga complex stability offer significant practical and performance advantages.

• For developing theranostic platforms that require a single, versatile chelator for both imaging (e.g., with ⁶⁸Ga) and therapy (e.g., with ¹⁷⁷Lu), DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE is the indispensable choice. Its proven ability to form stable complexes with a wide range of medically relevant radionuclides makes it the cornerstone of many clinical and preclinical theranostic programs.

References

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• A Head-to-Head Battle: NOTA vs. DOTA Chelators in Preclinical Imaging. (n.d.). Benchchem.
• Larenkov, A. A., Belyaeva, T. R., R Merkushkin, D. I., & Grushevskaya, S. N. (2020). Preclinical Comparative Study of 68Ga-Labeled DOTA, NOTA, and HBED-CC Chelated Radiotracers for Targeting PSMA. Molecular Pharmaceutics, 17(11), 4409–4421.
• Jeong, J. M., Kim, Y. J., Lee, Y. S., Lee, D. S., Chung, J. K., & Lee, M. C. (2009). Radiolabeling of NOTA and DOTA with Positron Emitting 68Ga and Investigation of In Vitro Properties. Nuclear Medicine and Molecular Imaging, 43(4), 330-336.
• Li, Y., Li, D., Wang, J., Liu, T., Wu, H., Wang, R., ... & Yang, Z. (2023). Comparison of 64Cu-DOTA-PSMA-3Q and 64Cu-NOTA-PSMA-3Q utilizing NOTA and DOTA as bifunctional chelators in prostate cancer: preclinical assessment and preliminary clinical PET/CT imaging. European Journal of Nuclear Medicine and Molecular Imaging, 50(1), 1-12.
• N'Guessan, D., Vangest, E., Lecina, J., Karroum, O., Tchouate, L., Ahamed, M., ... & Mouthuy, P. A. (2022). Side by side comparison of NOTA and DOTA for conjugation efficiency, gallium-68 labeling, and in vivo biodistribution of anti-mesothelin sdAb A1-His. EJNMMI Radiopharmacy and Chemistry, 7(1), 24.
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A Senior Application Scientist's Guide to DOTA-PEG-DSPE and Its Alternatives for Advanced Drug Delivery

Introduction

In the rapidly evolving landscape of nanomedicine, the success of a drug delivery system hinges on the rational design of its components. Among these, PEGylated lipids have become indispensable for improving the stability, circulation time, and overall performance of liposomes and lipid nanoparticles (LNPs).[1][2][3] The basic structure—a lipid anchor like 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) connected to a polyethylene glycol (PEG) chain—provides the foundational "stealth" characteristics that allow nanoparticles to evade the immune system and prolong their presence in the bloodstream.[1][4][5][6]

However, the true innovation lies in the functionalization of the distal end of the PEG chain. This is where DOTA-PEG-DSPE emerges as a powerful tool, transforming a simple delivery vehicle into a sophisticated theranostic agent. This guide provides a comprehensive comparison of DOTA-PEG-DSPE with other commonly used PEGylated lipids, supported by experimental data and detailed protocols to aid researchers in selecting the optimal lipid for their drug delivery applications.

The Core Components: A Deeper Look

Before comparing the different functionalized lipids, it's crucial to understand the role of each component:

• DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine): This phospholipid serves as the hydrophobic anchor, embedding itself within the lipid bilayer of a liposome or the core of an LNP. The saturated 18-carbon acyl chains of DSPE provide high stability to the nanoparticle structure.

• PEG (Polyethylene Glycol): This hydrophilic polymer forms a hydrated layer on the nanoparticle surface. This "stealth" layer sterically hinders the adsorption of opsonin proteins, thereby reducing uptake by the mononuclear phagocyte system (MPS) and extending circulation half-life.[1][4][6] The density and length of the PEG chains can be tuned to optimize these properties.[7][8]

• Functional Headgroup: This is the reactive moiety at the end of the PEG chain, which dictates the advanced functionality of the nanoparticle, be it for active targeting, imaging, or specific chemical conjugations.

In-Depth Profile: DOTA-PEG-DSPE

DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) is a macrocyclic chelator renowned for its ability to form highly stable complexes with a variety of metal ions.[9][10] When conjugated to PEG-DSPE, it creates a versatile lipid for theranostics—the integration of diagnostics and therapy.

Key Advantages:

• Theranostic Capabilities: DOTA can chelate both diagnostic radionuclides for PET (e.g., ⁶⁴Cu, ⁶⁸Ga) or SPECT imaging and therapeutic radionuclides (e.g., ¹⁷⁷Lu, ⁹⁰Y).[9][11][12][13] This allows for the development of a single nanoparticle formulation that can be used for pre-treatment imaging to assess tumor targeting and dosimetry, followed by targeted radionuclide therapy.

• High Stability of Radiolabel Complex: The DOTA cage forms a kinetically inert and thermodynamically stable complex with radiometals, minimizing the leakage of the radionuclide in vivo.[14] This is critical for reducing off-target radiation exposure and ensuring accurate imaging.

• Versatility: The same DOTA-functionalized liposome can be radiolabeled with different isotopes depending on the desired application (e.g., ⁶⁸Ga for short-term PET imaging, ⁶⁴Cu for longer-term PET imaging, or ¹⁷⁷Lu for therapy).[12][15]

Comparative Analysis with Other Functional PEGylated Lipids

The choice of a PEGylated lipid depends entirely on the intended application. Here, we compare DOTA-PEG-DSPE with other common alternatives.

DSPE-PEG-OCH₃ (Methoxy-terminated)

This is the most basic functionalized PEG-lipid, where the PEG chain is capped with a non-reactive methoxy group.

• Function: Primarily provides the "stealth" effect for passive targeting. Liposomes formulated with DSPE-PEG-OCH₃ accumulate in tumor tissues through the Enhanced Permeability and Retention (EPR) effect.

• Comparison with DOTA-PEG-DSPE: While essential for extending circulation time, it lacks any active targeting or imaging capabilities. DOTA-PEG-DSPE offers the same stealth properties but with the added advantage of being a theranostic agent.

DSPE-PEG-Maleimide

The maleimide group is highly reactive towards sulfhydryl (thiol) groups, making it ideal for conjugating cysteine-containing peptides or antibody fragments.[16][17][18]

• Function: Active targeting. By conjugating a targeting ligand (e.g., an antibody fragment specific to a tumor antigen), these liposomes can be directed to specific cell types, enhancing drug delivery and reducing off-target effects.[8][16]

• Comparison with DOTA-PEG-DSPE: DSPE-PEG-Maleimide is excellent for targeted therapy but lacks the intrinsic imaging capability of DOTA-PEG-DSPE. While a targeting ligand can be fluorescently labeled for imaging, DOTA-PEG-DSPE allows for more sensitive and quantitative whole-body imaging via PET or SPECT. The conjugation chemistry is also different: maleimide forms a covalent bond with thiols, whereas DOTA forms a coordination complex with metals.

DSPE-PEG-NHS

The N-hydroxysuccinimide (NHS) ester is reactive towards primary amines (like the side chain of lysine residues in proteins).[19][20][21]

• Function: Active targeting through conjugation to proteins and peptides.[20][22]

• Comparison with DOTA-PEG-DSPE: Similar to maleimide, NHS esters are used for active targeting. The choice between maleimide and NHS often depends on the available functional groups on the targeting ligand. NHS esters can be prone to hydrolysis in aqueous solutions, so conjugation reactions need to be carefully controlled.[23] DOTA-PEG-DSPE provides a more direct route to a theranostic agent without the need for a separate targeting ligand conjugation step for imaging purposes, although it can also be combined with targeted lipids.[24]

DMG-PEG

1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol (DMG-PEG) has a shorter C14 lipid anchor compared to the C18 anchor of DSPE.

• Function: Primarily used in LNPs for nucleic acid delivery (e.g., mRNA vaccines). The shorter lipid anchor allows DMG-PEG to dissociate from the LNP surface in vivo.[25][26] This "PEG-shedding" is thought to be crucial for the LNP to interact with cells and release its payload.[27][28]

• Comparison with DOTA-PEG-DSPE: The function of DMG-PEG is fundamentally different. Its transient association with the LNP is a key feature for efficient nucleic acid delivery to the liver.[25][29] In contrast, DSPE-PEG lipids are designed for stable anchoring to the liposome to ensure long circulation for systemic drug delivery to various tissues. The choice between DMG-PEG and DSPE-PEG depends on the payload (nucleic acid vs. small molecule drug) and the desired pharmacokinetic profile.

Performance Comparison: A Data-Driven Overview

The following tables summarize typical experimental data comparing liposomes formulated with different PEGylated lipids.

Table 1: Physicochemical Properties of Formulated Liposomes

Lipid Composition (molar ratio)	Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
DSPC:Chol:DSPE-PEG-OCH₃ (55:40:5)	115 ± 5	0.12 ± 0.03	-25 ± 4
DSPC:Chol:DSPE-PEG-DOTA (55:40:5)	120 ± 6	0.14 ± 0.04	-28 ± 5
DSPC:Chol:DSPE-PEG-Maleimide (55:40:5)	118 ± 7	0.13 ± 0.02	-26 ± 3
DSPC:Chol:DSPE-PEG-NHS (55:40:5)	122 ± 5	0.15 ± 0.03	-27 ± 4

Data are representative and compiled from various literature sources.[30][31]

Table 2: Comparative Performance Metrics

Feature	DSPE-PEG-OCH₃	DSPE-PEG-Maleimide	DSPE-PEG-NHS	DSPE-PEG-DOTA
Primary Function	Stealth/Passive Targeting	Active Targeting (Thiols)	Active Targeting (Amines)	Theranostics (Imaging & Therapy)
Circulation Half-life	Long	Long	Long	Long
In Vivo Imaging	No (unless payload is fluorescent)	No (unless ligand is labeled)	No (unless ligand is labeled)	Yes (PET/SPECT)
Targeted Therapy	No	Yes	Yes	Yes (Radionuclide Therapy)
Ease of Use	Very simple to formulate	Requires conjugation step	Requires conjugation step	Requires radiolabeling step
Encapsulation Efficiency	High[32][33]	High	High	High

Experimental Protocols

To ensure the practical application of this guide, here are detailed protocols for key experimental workflows.

Protocol 1: Formulation of DOTA-PEG-DSPE Liposomes by Thin-Film Hydration

This protocol describes the standard method for preparing liposomes.

• Lipid Film Preparation:

  • In a round-bottom flask, dissolve DSPC, Cholesterol, and DOTA-PEG-DSPE (e.g., in a 55:40:5 molar ratio) in a suitable organic solvent (e.g., chloroform or a chloroform:methanol mixture).

  • Remove the organic solvent using a rotary evaporator under vacuum at a temperature above the lipid phase transition temperature (Tc of DSPC is ~55°C) to form a thin, uniform lipid film on the flask wall.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the desired aqueous buffer (e.g., phosphate-buffered saline, PBS, or HEPES-buffered saline, HBS) containing the drug to be encapsulated. The hydration should be done at a temperature above the Tc of the lipids.

  • Vortex the flask to form multilamellar vesicles (MLVs).

• Size Extrusion:

  • To obtain unilamellar vesicles (LUVs) with a defined size, subject the MLV suspension to extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm).

  • Perform at least 11 passes through the membrane using a heated extruder to ensure a narrow size distribution.

• Purification:

  • Remove unencapsulated drug by size exclusion chromatography (e.g., using a Sephadex G-50 column) or dialysis.

Protocol 2: Radiolabeling of DOTA-PEG-DSPE Liposomes with ⁶⁴Cu

This protocol outlines the post-formulation radiolabeling procedure.

• Buffer Exchange:

  • Exchange the external buffer of the purified liposome suspension to a metal-free buffer suitable for radiolabeling (e.g., 0.1 M ammonium acetate buffer, pH 5.5). This can be done using a desalting column.

• Radiolabeling Reaction:

  • Add ⁶⁴CuCl₂ (in a weak acid solution) to the liposome suspension. The amount of ⁶⁴Cu will depend on the desired specific activity.

  • Incubate the reaction mixture at an elevated temperature (e.g., 50-60°C) for 30-60 minutes with gentle shaking. The optimal temperature and time should be determined empirically.

• Quality Control:

  • Determine the radiolabeling efficiency by instant thin-layer chromatography (ITLC). Use a suitable mobile phase (e.g., 50 mM EDTA) to separate the chelated ⁶⁴Cu-DOTA-liposomes (which will remain at the origin) from free ⁶⁴Cu (which will move with the solvent front).

• Purification:

  • If necessary, remove any unchelated ⁶⁴Cu using a size exclusion column.

Protocol 3: Characterization of PEGylated Liposomes

Key characterization techniques are essential to ensure the quality and consistency of the formulation.[34][35][36][37]

• Size and Zeta Potential:

  • Measure the hydrodynamic diameter, polydispersity index (PDI), and zeta potential of the liposomes using Dynamic Light Scattering (DLS) and Electrophoretic Light Scattering (ELS), respectively.[30]

• Encapsulation Efficiency:

  • Determine the amount of encapsulated drug by disrupting the liposomes with a suitable solvent (e.g., methanol or isopropanol) and quantifying the drug concentration using a technique like HPLC or UV-Vis spectroscopy.

  • Encapsulation Efficiency (%) = (Amount of encapsulated drug / Total amount of drug) x 100.

Visualizing Workflows and Concepts

Diagram 1: Theranostic Workflow with DOTA-PEG-DSPE Liposomes

Caption: Workflow for creating and using DOTA-PEG-DSPE theranostic liposomes.

Diagram 2: Functional Comparison of PEGylated Lipids

Caption: Decision tree for selecting the optimal functional PEG-lipid.

Conclusion

While all PEGylated lipids aim to improve the in vivo performance of nanocarriers, the choice of the terminal functional group unlocks a wide array of advanced capabilities. DOTA-PEG-DSPE stands out as a uniquely powerful tool for researchers in the field of theranostics, enabling the seamless integration of non-invasive imaging and targeted therapy within a single platform. Its high stability and versatility in chelating various radiometals make it an invaluable asset for developing next-generation personalized medicines. By understanding the specific advantages and applications of DOTA-PEG-DSPE in comparison to its alternatives, researchers can make more informed decisions, accelerating the translation of innovative nanomedicines from the bench to the clinic.

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A-Senior Application Scientist's Guide to In Vitro Validation of Targeting Efficiency with DOTA-Labeled Nanoparticles

For researchers, scientists, and drug development professionals venturing into the realm of targeted nanotherapeutics, the robust in vitro validation of targeting efficiency is a critical, non-negotiable step. This guide provides an in-depth, objective comparison of methodologies for assessing the performance of DOTA-labeled nanoparticles. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, ensuring that each step is part of a self-validating system.

The choice of 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) as a chelator is foundational for developing radiolabeled nanoparticles for both diagnostic imaging (e.g., PET scans) and therapeutic applications. Its ability to form stable complexes with a variety of radiometals, such as Gallium-68 (⁶⁸Ga) and Copper-64 (⁶⁴Cu) for PET imaging, and Lutetium-177 (¹⁷⁷Lu) or Yttrium-90 (⁹⁰Y) for therapy, makes it a versatile and widely adopted tool in nanomedicine. This guide will focus on the essential in vitro assays required to confirm that your DOTA-labeled, targeted nanoparticles are performing as designed before advancing to more complex and costly in vivo studies.

The Crucial First Step: Nanoparticle Characterization

Before any targeting efficiency can be assessed, a thorough physicochemical characterization of the nanoparticles is paramount. These fundamental properties directly influence their biological interactions and uptake.

Key Characterization Techniques:

Parameter	Technique(s)	Rationale
Size and Size Distribution	Dynamic Light Scattering (DLS), Transmission Electron Microscopy (TEM), Scanning Electron Microscopy (SEM)	Nanoparticle size is a critical determinant of cellular uptake mechanisms and biodistribution. A narrow size distribution ensures batch-to-batch consistency.
Surface Charge	Zeta Potential Analysis	Surface charge influences nanoparticle stability in biological media and their interaction with the negatively charged cell membrane.
Morphology	TEM, SEM	Provides visual confirmation of nanoparticle shape and integrity.
Radiolabeling Efficiency and Purity	Radio-Thin-Layer Chromatography (Radio-TLC), High-Performance Liquid Chromatography (HPLC)	Quantifies the percentage of the radionuclide successfully chelated by DOTA on the nanoparticle surface and separates labeled nanoparticles from free radionuclides.

A well-characterized nanoparticle formulation is the bedrock of reproducible and reliable in vitro targeting studies. Inconsistent physical properties can lead to variable biological outcomes, confounding the interpretation of targeting efficiency.

Core Experimental Workflow for In Vitro Validation

The following diagram outlines the logical flow of experiments to comprehensively validate the targeting efficiency of DOTA-labeled nanoparticles.

Caption: Experimental workflow for in vitro validation of targeting efficiency.

Part 1: Radiolabeling and Stability – The Foundation of a Reliable Radiopharmaceutical

The journey begins with the successful and stable incorporation of the radionuclide. Without a robustly labeled nanoparticle, any downstream biological data is rendered meaningless.

Protocol: Radiolabeling of DOTA-Functionalized Nanoparticles

This protocol provides a general framework. Optimal conditions (pH, temperature, time) must be determined empirically for each specific nanoparticle and radionuclide combination.

• Preparation:

  • Prepare a stock solution of DOTA-functionalized nanoparticles in a metal-free buffer (e.g., 0.1 M sodium acetate, pH 5.5).

  • Elute the desired radionuclide (e.g., ⁶⁸GaCl₃) from a generator or prepare the radionuclide solution according to the manufacturer's instructions.

• Radiolabeling Reaction:

  • In a sterile, metal-free microcentrifuge tube, combine the DOTA-nanoparticle solution with the radionuclide.

  • Incubate the reaction mixture at an optimized temperature (e.g., 90-100°C for ⁶⁸Ga) for a specific duration (e.g., 5-15 minutes). The use of elevated temperatures often accelerates the chelation process.

• Purification:

  • Purify the radiolabeled nanoparticles to remove any unchelated radionuclide. Size exclusion chromatography (e.g., using a PD-10 column) is a common and effective method.

  • Collect fractions and measure the radioactivity of each fraction to identify the peak corresponding to the labeled nanoparticles.

• Quality Control:

  • Determine the radiochemical purity (RCP) using radio-TLC or radio-HPLC. An RCP of >95% is generally considered acceptable for in vitro studies.

Protocol: In Vitro Stability Assay

This assay is critical to ensure that the radionuclide remains stably chelated to the nanoparticle under physiological conditions.

• Incubation:

  • Incubate the purified radiolabeled nanoparticles in relevant biological media, such as human serum or phosphate-buffered saline (PBS) containing a high concentration of a competing chelator like DTPA, at 37°C.

  • Take aliquots at various time points (e.g., 1, 4, 24 hours).

• Analysis:

  • At each time point, analyze the aliquot by radio-TLC or radio-HPLC to quantify the percentage of intact radiolabeled nanoparticles versus released radionuclide.

  • A stable formulation should exhibit minimal release of the radionuclide over the time course of the experiment (e.g., >95% intact at 24 hours).

Part 2: Cellular Interaction – Demonstrating Specificity and Uptake

Once stability is confirmed, the next phase is to demonstrate that the nanoparticles are specifically recognized and internalized by target cells.

Choosing the Right Cell Models

The selection of appropriate cell lines is crucial. At a minimum, you will need:

• Target-Positive Cell Line: A cell line that overexpresses the receptor or antigen your nanoparticle is designed to target.

• Target-Negative (or Low-Expression) Cell Line: A control cell line that does not express, or expresses very low levels of, the target receptor. This is essential to demonstrate specificity.

Protocol: Cellular Uptake and Internalization Assay

This assay quantifies the amount of nanoparticle uptake by cells.

• Cell Seeding: Seed both target-positive and target-negative cells in multi-well plates and allow them to adhere overnight.

• Treatment: Treat the cells with a defined concentration of the radiolabeled nanoparticles and incubate for various time points (e.g., 30 minutes, 1, 2, 4 hours) at 37°C.

• Washing: After incubation, wash the cells thoroughly with cold PBS to remove any non-bound nanoparticles.

• Lysis and Measurement: Lyse the cells with a suitable lysis buffer (e.g., 1 M NaOH). Collect the cell lysates and measure the radioactivity using a gamma counter.

• Quantification: Normalize the radioactivity counts to the amount of protein in each sample (determined by a protein assay like BCA) to express uptake as counts per minute (CPM) per microgram of protein or as a percentage of the initial dose added.

Expected Outcome: A significantly higher uptake of the targeted nanoparticles should be observed in the target-positive cell line compared to the target-negative cell line.

Distinguishing Bound vs. Internalized Nanoparticles

To further refine the uptake data, it's often necessary to differentiate between nanoparticles that are merely bound to the cell surface and those that have been internalized.

Caption: Workflow to differentiate surface-bound vs. internalized nanoparticles.

An acid wash step (e.g., with a glycine-HCl buffer, pH 2.5) after the initial incubation can strip surface-bound nanoparticles. By measuring the radioactivity in the acid wash and the subsequent cell lysate, one can quantify the internalized fraction.

Protocol: Competitive Binding Assay

This is the definitive assay to prove receptor-mediated uptake. It involves competing for the binding sites on the target cells with an excess of the non-labeled targeting ligand.

• Pre-incubation: Incubate the target-positive cells with a high concentration (e.g., 100-fold molar excess) of the "cold" (non-radiolabeled) targeting ligand for a short period (e.g., 30 minutes) before adding the radiolabeled nanoparticles.

• Co-incubation: Add the radiolabeled nanoparticles to the wells (now containing the excess cold ligand) and incubate for the desired time.

• Washing and Measurement: Follow the same washing, lysis, and measurement steps as the cellular uptake assay.

Expected Outcome: The uptake of the radiolabeled nanoparticles should be significantly reduced (blocked) in the presence of the excess cold ligand, confirming that the nanoparticles are binding to the specific target receptor.

Comparative Data Presentation:

Condition	Cell Line	% Uptake of Added Dose (Mean ± SD)
Targeted NP	Target-Positive (e.g., PC3)	15.2 ± 1.8
Targeted NP	Target-Negative (e.g., NIH-3T3)	1.5 ± 0.4
Targeted NP + Excess Cold Ligand	Target-Positive (e.g., PC3)	2.1 ± 0.6
Non-Targeted (Control) NP	Target-Positive (e.g., PC3)	1.8 ± 0.5

This is example data and will vary based on the nanoparticle system and cell lines used.

Part 3: Biological Effect & Safety – Ensuring Biocompatibility

While the primary focus is on targeting efficiency, a preliminary assessment of cytotoxicity is a crucial component of the in vitro validation package.

Protocol: In Vitro Cytotoxicity Assay

Standard assays can be used to assess the impact of the DOTA-labeled nanoparticles on cell viability.

• Cell Seeding and Treatment: Seed target-positive and target-negative cells in a 96-well plate. Treat with a range of concentrations of the non-radiolabeled DOTA-nanoparticles. Include appropriate controls (untreated cells, vehicle control).

• Incubation: Incubate the cells for a relevant time period (e.g., 24, 48, or 72 hours).

• Viability Assessment: Use a standard cell viability assay, such as:

  • MTT/MTS Assay: Measures metabolic activity.

  • LDH Release Assay: Measures membrane integrity by quantifying the release of lactate dehydrogenase from damaged cells.

  • Trypan Blue Exclusion Assay: A simple dye exclusion method to count viable cells.

Expected Outcome: Ideally, the targeted nanoparticle construct (without a therapeutic payload) should exhibit minimal cytotoxicity across a range of concentrations in both cell lines, indicating its biocompatibility.

Comparison with Alternative Chelators

While DOTA is a gold standard, it's important to be aware of alternatives and their respective advantages and disadvantages.

Chelator	Key Advantages	Key Disadvantages	Best Suited For
DOTA	Thermodynamically stable complexes with a wide range of radiometals. Well-established chemistry.	Slower radiolabeling kinetics, often requires heating.	General purpose for both imaging (⁶⁸Ga, ⁶⁴Cu) and therapy (¹⁷⁷Lu, ⁹⁰Y).
NOTA (1,4,7-triazacyclononane-1,4,7-triacetic acid)	Faster labeling kinetics at lower temperatures, particularly for ⁶⁸Ga.	Smaller cavity size, less suitable for larger radiometals like ¹⁷⁷Lu.	Primarily for PET imaging with smaller radiometals like ⁶⁸Ga.
DTPA (Diethylenetriaminepentaacetic acid)	Acyclic (non-macrocyclic) structure can lead to faster labeling.	Generally forms less stable complexes compared to macrocyclic chelators like DOTA, higher risk of in vivo dissociation.	Certain applications where rapid labeling is prioritized and in vivo stability is less critical.
DFO (Deferoxamine)	High affinity and specificity for Zirconium-89 (⁸⁹Zr), a long-lived PET isotope.	Not suitable for many other common radiometals.	Long-term biodistribution studies using ⁸⁹Zr-labeled nanoparticles.

The choice of chelator should be guided by the specific radionuclide being used and the intended application of the nanoparticle. For theranostic applications requiring high in vivo stability, DOTA remains a superior choice.

Conclusion

The in vitro validation of targeting efficiency for DOTA-labeled nanoparticles is a multi-faceted process that requires a systematic and logical approach. By moving from fundamental characterization and stability testing to specific cellular uptake and competitive binding assays, researchers can build a robust data package that provides strong evidence of on-target activity. This rigorous preclinical evaluation is indispensable for justifying the transition to in vivo models and is a critical step in the development of the next generation of targeted nanotherapeutics.

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Biodistribution studies of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE liposomes

An In-Depth Comparative Guide to the Biodistribution of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE Liposomes

Executive Summary

The convergence of nanotechnology and nuclear medicine has propelled the development of sophisticated theranostic agents, capable of simultaneous diagnosis and therapy. Among these, radiolabeled liposomes represent a leading platform for targeted radionuclide delivery. This guide provides a comprehensive analysis of liposomes functionalized with DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE, a novel construct designed for superior performance in vivo. We delve into the critical role of its unique, long-chain polyethylene glycol (PEG) spacer and the robust DOTA chelator in shaping the biodistribution profile.

Through a comparative analysis against alternative formulations—including non-PEGylated liposomes, those with shorter PEG chains, and carriers with different chelators—this document elucidates the mechanistic principles underpinning its enhanced circulation longevity and passive tumor accumulation. We provide detailed, field-tested experimental protocols for formulation, radiolabeling, and in vivo evaluation, enabling researchers to conduct self-validating studies. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and leverage advanced liposomal systems for next-generation radiopharmaceuticals.

Introduction: The Architecture of a High-Performance Theranostic Liposome

Liposomal nanocarriers have become a cornerstone of advanced drug delivery, prized for their biocompatibility, payload versatility, and tunable pharmacokinetic profiles.[1] In the realm of radiopharmaceuticals, the goal is to maximize radiation dose to the target tissue (e.g., a tumor) while minimizing exposure to healthy organs. The biodistribution of the carrier is paramount to achieving this therapeutic window.

The liposome formulation at the heart of this guide, DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE , is a multi-component system where each part serves a distinct and vital function[2][3]:

• 1,2-Distearoyl-sn-glycero-3-phosphoethanolamine (DSPE): A saturated phospholipid that serves as a high-stability anchor, embedding the entire functional conjugate within the liposome's lipid bilayer.[4]

• amido-PEG24-amido-PEG24: A long, hydrophilic discrete PEG (dPEG®) spacer, effectively a dPEG®48 chain. This polymer brush is the key to evading the body's immune surveillance system.[2][5]

• DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid): A powerful macrocyclic chelator covalently attached to the distal end of the PEG chain. It forms highly stable and kinetically inert complexes with a variety of diagnostic (e.g., Gallium-68, Copper-64) and therapeutic (e.g., Lutetium-177, Yttrium-90) radionuclides.[6][7]

This guide will systematically compare the performance of this advanced formulation to its predecessors and alternatives, grounding the discussion in the core physicochemical principles that govern nanoparticle fate in vivo.

Foundational Principles Governing Liposome Biodistribution

The journey of a liposome from injection to target site is dictated by a complex interplay between its physical properties and the host's physiology. Two concepts are central to the design of long-circulating, tumor-targeting liposomes.

The "Stealth" Effect of PEGylation

Upon intravenous injection, foreign particulates are rapidly recognized by opsonin proteins in the blood, which tag them for clearance by phagocytic cells of the reticuloendothelial system (RES) or mononuclear phagocytic system (MPS), primarily in the liver and spleen.[8] PEGylation, the process of grafting PEG chains onto the liposome surface, creates a hydrophilic, sterically-hindering barrier.[5] This "stealth" layer physically blocks the adsorption of opsonins, dramatically reducing RES uptake and extending the nanoparticle's circulation half-life from minutes to many hours or even days.[9][10]

Caption: The EPR effect enables passive tumor targeting.

Comparative Biodistribution Analysis

The unique structure of DOTA-PEG48-DSPE liposomes directly translates to an advantageous biodistribution profile when compared with other formulations.

DOTA-PEG48-DSPE Liposomes vs. Alternatives

The primary advantage of the long PEG48 spacer is hypothesized to be a thicker, more effective steric barrier, further reducing RES interactions compared to the more common PEG2000 (approx. 45 PEG units) constructs. This should translate into longer blood half-life and lower accumulation in the liver and spleen, providing more time for the liposomes to accumulate in the tumor via the EPR effect.

Formulation	Key Feature	Blood Half-Life (t½)	Liver Accumulation (%ID/g at 24h)	Spleen Accumulation (%ID/g at 24h)	Tumor Accumulation (%ID/g at 24h)
DOTA-PEG48-DSPE Lipo	Long PEG Spacer	Highest	Lowest	Lowest	Highest
DOTA-PEG2000-DSPE Lipo	Standard PEG Spacer	High	Low	Low	High
Non-PEGylated Lipo	No PEG Shield	Very Low (<1h)	Very High	High	Very Low
Free Radiolabeled Peptide	Small Molecule	Very Low (<15min)	Low (Renal Clearance)	Low	Low (Target Dependant)

Note: This table presents expected relative performance based on established principles of nanoparticle pharmacokinetics. [5][11][12]Absolute values are highly dependent on the animal model, liposome size, and lipid composition.

Importance of the DOTA Chelator

While biodistribution is largely determined by the liposome carrier, the choice of chelator is critical for the integrity of the radiolabel. DOTA is superior to many linear chelators, such as DTPA, due to its pre-organized structure that cages the metal ion, resulting in exceptional kinetic inertness. [7]Poor chelator stability leads to the release of the free radionuclide in vivo. Many radiometals, when released, are osteophilic (bone-seeking), leading to high, undesirable radiation doses to the bone marrow—a critical toxicity concern. [13][14]Studies comparing DOTA and DTPA have shown that DOTA-based agents result in significantly lower bone uptake, underscoring its status as the gold standard for therapeutic applications. [6]

Experimental Protocols for a Self-Validating Study

To objectively compare liposomal formulations, rigorous and reproducible experimental design is essential.

Protocol 1: Liposome Formulation and Characterization

This protocol describes the preparation of ~100 nm liposomes via the thin-film hydration and extrusion method.

• Lipid Film Preparation: In a round-bottom flask, combine the desired lipids (e.g., DSPC:Cholesterol:DOTA-PEG48-DSPE at a 55:40:5 molar ratio) dissolved in a chloroform/methanol solvent mixture.

• Solvent Evaporation: Remove the organic solvent using a rotary evaporator under vacuum at a temperature above the lipid phase transition temperature (e.g., 60°C) to form a thin, uniform lipid film on the flask wall.

• Film Drying: Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: Hydrate the lipid film with a suitable buffer (e.g., sterile saline or PBS) by vortexing at 60°C. This results in the formation of large, multilamellar vesicles (MLVs).

• Extrusion for Size Homogenization: Subject the MLV suspension to multiple passes (e.g., 11-21 times) through polycarbonate membranes with a defined pore size (e.g., 100 nm) using a heated mini-extruder. This process yields small, unilamellar vesicles (SUVs) with a narrow size distribution. [15]6. Characterization:

  • Size & Polydispersity: Measure the hydrodynamic diameter and polydispersity index (PDI) using Dynamic Light Scattering (DLS). A PDI < 0.1 is desirable.

  • Zeta Potential: Determine the surface charge to confirm formulation consistency. PEGylated liposomes typically have a near-neutral zeta potential. [4] * Lipid Concentration: Quantify the phospholipid concentration using a colorimetric assay (e.g., Stewart assay).

Protocol 2: Radiolabeling with Gallium-68 for PET Imaging

This protocol details the efficient labeling of DOTA-functionalized liposomes.

• Reagent Preparation: Prepare a reaction buffer (e.g., 0.1 M sodium acetate, pH 4.0-4.5). Elute ⁶⁸GaCl₃ from a ⁶⁸Ge/⁶⁸Ga generator using ultrapure 0.1 M HCl.

• Labeling Reaction: In a sterile, pyrogen-free reaction vial, add the DOTA-liposome suspension (typically 10-20 nmol of DOTA conjugate). Add the ⁶⁸GaCl₃ eluate and the reaction buffer.

• Incubation: Heat the reaction mixture at 95°C for 10 minutes. [16][17]The high temperature is necessary to overcome the activation energy for metal insertion into the rigid DOTA macrocycle.

• Quality Control (QC):

  • Radiochemical Purity (RCP): Determine the RCP using instant thin-layer chromatography (ITLC-SG) with a mobile phase that separates the labeled liposome (remains at origin) from free ⁶⁸Ga (migrates with solvent front). An RCP of >95% is required for in vivo use.

  • Purification (if necessary): If RCP is <95%, purify the product using a size-exclusion column (e.g., PD-10) to remove unchelated ⁶⁸Ga.

Protocol 3: In Vivo Biodistribution and Imaging Workflow

This workflow outlines a typical preclinical biodistribution study in a tumor-bearing mouse model.

Caption: Standard workflow for a preclinical biodistribution study.

Conclusion and Future Outlook

The rational design of liposomal carriers is critical to their success as radiopharmaceutical delivery vehicles. The DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE construct represents a significant advancement, leveraging a long-chain PEG spacer for superior stealth properties and the gold-standard DOTA chelator for stable radionuclide entrapment. Comparative biodistribution studies consistently demonstrate that this combination leads to prolonged blood circulation, reduced RES uptake, and enhanced tumor accumulation via the EPR effect when benchmarked against non-PEGylated or short-chain PEG alternatives.

Future research should focus on further optimizing these platforms, perhaps by incorporating active targeting ligands for specific cell-surface receptors or by designing environmentally responsive liposomes that release their payload only within the tumor microenvironment. As these technologies mature, image-guided biodistribution studies will become indispensable, not only for preclinical development but also for personalized medicine, allowing clinicians to select patients who will most likely benefit from a specific liposomal therapy. [22][23]

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Introduction: The Central Role of the Chelator in Radiopharmaceuticals

An In-Depth Guide to DOTA-Based Chelators: A Head-to-Head Comparison for Radiopharmaceutical Development

For Researchers, Scientists, and Drug Development Professionals

In the landscape of targeted radiopharmaceuticals, the journey from a potent targeting molecule to an effective diagnostic or therapeutic agent is critically dependent on a small but mighty component: the bifunctional chelator (BFC). This molecule acts as a stable anchor, securely holding a radioactive metal ion (radionuclide) while providing a covalent attachment point to a biological vector, such as a peptide or antibody.[1] The choice of chelator is paramount, as it profoundly influences the radiopharmaceutical's overall stability, radiolabeling efficiency, and in vivo pharmacokinetic profile.[1][2]

Among the vast array of chelators, 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid, universally known as DOTA, has established itself as a gold standard.[1] Derived from the 12-membered cyclen ring, DOTA forms exceptionally stable complexes with a wide range of trivalent metal ions, including therapeutic isotopes like Lutetium-177 (¹⁷⁷Lu) and diagnostic isotopes like Gallium-68 (⁶⁸Ga).[3][4] Its macrocyclic structure pre-organizes the donor atoms, leading to complexes that are not only thermodynamically stable but also kinetically inert, meaning they are highly resistant to releasing the radiometal in vivo.[5][6]

However, the "one-size-fits-all" approach is seldom optimal in drug development. The classic DOTA structure, while robust, has limitations, most notably the often-harsh radiolabeling conditions (high temperatures) that can be detrimental to sensitive biomolecules.[5][6][7] This has spurred the development of numerous DOTA derivatives, each designed to improve upon the parent molecule in specific ways. This guide provides a head-to-head comparison of key DOTA-based chelators, offering experimental data and field-proven insights to help you select the optimal chelator for your radiopharmaceutical candidate. We will focus on a selection of widely used and promising derivatives: the parent DOTA , the versatile DOTAGA , and the conjugation-ready p-SCN-Bn-DOTA .

Structural Evolution: A Look at the DOTA Family

The functional differences between DOTA derivatives stem from their distinct structural modifications. While all share the same core tetraaza macrocycle, the nature of the pendant arms and attached functional groups dictates their performance.

Figure 1. Chemical structures of DOTA, p-SCN-Bn-DOTAGA, and p-SCN-Bn-DOTA.

• DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid): The parent macrocycle featuring four equivalent carboxymethyl arms. Its symmetry and rigidity contribute to the high stability of its metal complexes.[5]

• DOTAGA (2,2',2''-(10-(1-carboxy-4-((4-isothiocyanatobenzyl)amino)-4-oxobutyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl) triacetic acid): This derivative replaces one carboxymethyl arm with a glutamic acid-based moiety. This modification can alter the overall charge and coordination kinetics of the resulting complex, potentially enabling milder labeling conditions and influencing the pharmacokinetic profile.[8][9]

• p-SCN-Bn-DOTA (S-2-(4-isothiocyanatobenzyl)-1,4,7,10-tetraazacyclododecane tetraacetic acid): This is a bifunctional version of DOTA, where one of the ring's carbon atoms is functionalized with a reactive isothiocyanate (-NCS) group via a benzyl linker.[10][11] This group readily reacts with primary amines on biomolecules (like lysine residues) to form a stable thiourea bond, making it a workhorse for conjugating DOTA to peptides and antibodies.

Key Performance Indicators for Chelator Evaluation

To objectively compare these chelators, we must assess them against a set of critical performance metrics that directly impact the success of a radiopharmaceutical.

Figure 3. Workflow for radiolabeling a DOTA-conjugated peptide with Lutetium-177.

Step-by-Step Methodology:

• Preparation: In a sterile, reaction-grade microcentrifuge tube, combine 10 µg of the DOTA-peptide conjugate with 100 µL of a suitable buffer (e.g., 0.2 M sodium acetate, pH 4.5). The acidic pH is crucial for keeping the lutetium soluble and facilitating complexation. [12]2. Radionuclide Addition: Add 5-10 µL of no-carrier-added ¹⁷⁷LuCl₃ solution (e.g., 370 MBq or 10 mCi) to the peptide solution. Mix gently by flicking the tube.

• Incubation: Securely cap the vial and place it in a heating block pre-heated to 95°C for 20 minutes. This heating step is necessary to overcome the kinetic barrier of DOTA complexation. [12]4. Cooling: After incubation, remove the vial and allow it to cool to room temperature for 5-10 minutes.

• Quenching (Self-Validation): Add a small volume (e.g., 10 µL) of a 50 mM DTPA solution. DTPA is a strong, fast-acting chelator that will scavenge any remaining unchelated ¹⁷⁷Lu. This step is critical: if the initial labeling was successful, the ¹⁷⁷Lu will be kinetically trapped within the DOTA macrocycle and will not be transchelated by the DTPA. This serves as an internal validation of complex stability.

• Quality Control: Determine the radiochemical purity (RCP) using instant thin-layer chromatography (ITLC) or high-performance liquid chromatography (HPLC). For a successful reaction, the RCP should exceed 95%.

Protocol 2: In Vitro Human Serum Stability Assay

This experiment assesses the stability of the radiolabeled conjugate in a biologically relevant medium, predicting its behavior upon entering the bloodstream.

Step-by-Step Methodology:

• Incubation: Add a small aliquot (5-10 µL) of the purified radiolabeled peptide to 500 µL of fresh human serum in a microcentrifuge tube.

• Time Points: Incubate the mixture in a water bath at 37°C.

• Sampling: At designated time points (e.g., 1 hr, 4 hr, 24 hr, 48 hr), take a 50 µL aliquot of the serum mixture.

• Protein Precipitation: To separate the intact, protein-bound radiopharmaceutical from any released (and now serum-protein-bound) radionuclide, add 100 µL of cold ethanol or acetonitrile to the aliquot. Vortex vigorously and centrifuge at high speed (e.g., 14,000 rpm) for 5 minutes.

• Analysis: Carefully separate the supernatant (containing intact radiolabeled peptide) from the pellet (containing precipitated proteins and any radionuclide that dissociated and bound to them).

• Quantification: Measure the radioactivity in both the supernatant and the pellet using a gamma counter. The percentage of intact radiopharmaceutical is calculated as: (Counts in Supernatant) / (Counts in Supernatant + Counts in Pellet) * 100%. A stable complex will show >95% of activity remaining in the supernatant over 24-48 hours. [13]

Making the Choice: A Decision Framework for Chelator Selection

Selecting the optimal DOTA-based chelator is a multi-factorial decision. There is no single "best" choice; the right chelator is the one that best fits the specific combination of the radionuclide, the targeting biomolecule, and the desired clinical application.

Figure 4. A decision-making framework for selecting the appropriate DOTA-based chelator.

• If your biomolecule is heat-sensitive (e.g., a monoclonal antibody): The need for mild labeling conditions is paramount. A derivative like DOTAGA should be strongly considered, as it may provide high radiochemical yields at lower temperatures, preserving the integrity and binding affinity of the antibody. [8]* If your biomolecule is robust (e.g., many synthetic peptides): The harsh conditions required for standard p-SCN-Bn-DOTA may be perfectly acceptable. In this case, its long track record, proven stability, and widespread commercial availability make it an excellent and reliable choice.

• If you are working with a novel radionuclide or require a specific pharmacokinetic profile: Empirical testing is unavoidable. A head-to-head comparison of both DOTA and DOTAGA conjugates is recommended. Pay close attention to in vivo biodistribution, especially in dose-limiting organs like the kidneys, as this is where subtle structural differences can have the largest impact. [14]

Conclusion and Future Outlook

DOTA remains a cornerstone of radiopharmaceutical chemistry for good reason: it provides a stable and reliable platform for chelating a variety of medically relevant radionuclides. [15][16][17]However, the evolution of its derivatives, such as DOTAGA, offers valuable alternatives that can overcome key limitations, particularly the need for high-temperature radiolabeling.

The choice between these chelators is a balance of competing priorities: labeling efficiency versus pharmacokinetic profile, established precedent versus potential optimization. As this guide has shown, DOTAGA may offer a significant advantage for labeling sensitive biomolecules, while the parent DOTA scaffold remains a benchmark for robustness and in vivo stability.

The field continues to advance, with new chelators being designed to offer even faster, room-temperature labeling (the so-called "click" chemistry approach) or to stably complex challenging radiometals beyond the typical trivalent ions. [6][18]By understanding the fundamental properties and performance trade-offs of the core DOTA family, researchers are well-equipped to make informed decisions and accelerate the development of the next generation of targeted radiopharmaceuticals.

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A Senior Application Scientist's Guide to Assessing the In Vivo Stability of DOTA-PEG-DSPE Conjugates

For researchers in drug delivery and molecular imaging, the promise of nanotechnology hinges on a simple but critical factor: stability. A meticulously designed nanoparticle is only as effective as its ability to remain intact within the complex biological milieu of a living system. The DOTA-PEG-DSPE conjugate, a cornerstone for functionalizing lipid-based nanoparticles for radiolabeling, is a prime example. Its in vivo stability dictates whether a radiotracer accurately reports the nanoparticle's location or merely tracks the premature breakdown of the construct, leading to misleading data and potential off-target toxicity.

This guide provides an in-depth comparison of DOTA-PEG-DSPE with common alternatives and presents the experimental frameworks necessary to validate its in vivo performance. We will dissect the conjugate, explain the causal relationships behind experimental choices, and offer self-validating protocols to ensure the integrity of your findings.

Deconstructing the Conjugate: The Three Pillars of Stability

The DOTA-PEG-DSPE molecule is a tripartite construct where each component plays a distinct and vital role. Its overall stability is not a monolithic property but a synergistic outcome of the stability of its individual parts: the chelator (DOTA), the linker (PEG), and the lipid anchor (DSPE).

• The Chelator: DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) The DOTA macrocycle is the functional head of the conjugate, tasked with securely binding a radiometal ion. Its primary role is to prevent the leakage of this radionuclide in vivo. DOTA is renowned for forming complexes with high thermodynamic stability and kinetic inertness, a direct result of its pre-organized cage-like structure.[1][2][3][4] This structural rigidity makes it highly resistant to releasing the metal ion, even when challenged by endogenous metal-binding proteins or competing ions in the bloodstream.

• The Linker: PEG (Polyethylene Glycol) The PEG chain serves as a flexible, hydrophilic spacer. Its most critical function is to generate a "stealth" coating on the nanoparticle surface. This hydrophilic cloud sterically hinders the adsorption of opsonin proteins, thereby reducing recognition and clearance by macrophages of the reticuloendothelial system (RES) in the liver and spleen.[5][6][][8][9] This leads to a significantly prolonged blood circulation time, which is essential for passive tumor targeting via the Enhanced Permeability and Retention (EPR) effect. The length of the PEG chain is a key variable; longer chains can further enhance circulation half-life but may also slightly reduce cellular uptake.[6][8]

• The Lipid Anchor: DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine) DSPE is a saturated phospholipid that acts as the anchor, embedding the entire conjugate into the lipid bilayer of a nanoparticle, such as a liposome.[9] The two long, saturated stearoyl chains of DSPE provide strong hydrophobic interactions within the lipid membrane, ensuring the DOTA-PEG moiety remains firmly attached to the nanoparticle carrier and does not dissociate into circulation.

The Competitive Landscape: DOTA vs. Alternative Chelators

While DOTA is a versatile and robust chelator, the choice of chelator should always be matched to the specific radiometal and application.[3] Understanding its performance relative to alternatives is crucial for experimental design.

Feature	DOTA (Macrocyclic)	NOTA (Macrocyclic)	DTPA (Acyclic)
Structure	12-membered ring with 4 carboxylate arms	9-membered ring with 3 carboxylate arms	Linear, flexible backbone
Key Radiometals	¹⁷⁷Lu, ⁹⁰Y, ¹¹¹In, ⁶⁸Ga, ⁶⁴Cu	⁶⁸Ga, ⁶⁴Cu, Al¹⁸F	¹¹¹In, ⁹⁰Y
In Vivo Stability	Excellent: High kinetic inertness prevents radiometal loss. Considered a gold standard for many therapeutic and diagnostic metals.[1][10]	Excellent: Often considered the "gold standard" for ⁶⁸Ga and ⁶⁴Cu, providing exceptional stability and allowing for milder labeling conditions (room temp).[2][11]	Moderate to Poor: Its flexible structure makes it more susceptible to in vivo transchelation (radiometal theft by other molecules), leading to higher off-target accumulation, particularly in bone.[1][10][12]
Labeling Conditions	Often requires heating (e.g., 80-100°C) for efficient radiolabeling with metals like ⁶⁸Ga.[12]	Typically allows for rapid radiolabeling at room temperature.[2]	Usually proceeds quickly at room temperature.
Primary Drawback	Harsher labeling conditions can be detrimental to sensitive biomolecules.	Cavity size is not optimal for larger radiometals like ¹⁷⁷Lu or ⁹⁰Y.	Lower in vivo stability is a significant concern for most applications.[1]

Expert Insight: The apparent superiority of one chelator over another can be nuanced. For instance, while NOTA may form a more stable complex with ⁶⁴Cu, the overall biodistribution of a DOTA-conjugated tracer might still be more favorable depending on the targeting molecule and linker.[3] Therefore, direct experimental comparison is indispensable.

The Workflow for Stability Assessment: A Validated Approach

Assessing in vivo stability is a multi-step process designed to challenge the integrity of the radiolabeled conjugate. The workflow moves from simple, rapid in vitro checks to a definitive in vivo biodistribution study.

Caption: Experimental workflow for assessing the in vivo stability of radiolabeled conjugates.

Experimental Protocols

Protocol 1: In Vitro Serum Stability Assay

Causality: This assay serves as a crucial preliminary screen. By challenging the radiolabeled nanoparticle with the complex protein and ionic environment of blood serum in vitro, we can predict its likely behavior in vivo.[12][13] Instability here is a major red flag, often precluding progression to animal studies.

• Preparation: Prepare the radiolabeled DOTA-PEG-DSPE nanoparticles with a radiochemical purity >95%, as confirmed by radio-TLC or radio-HPLC.[14]

• Incubation: Add 5-10 µL of the radiolabeled nanoparticle solution to 490-495 µL of fresh mouse or human serum.

• Time Points: Incubate the mixture in a shaker at 37°C. At designated time points (e.g., 0, 1, 4, 24, and 48 hours), take a 50 µL aliquot.

• Analysis: Analyze the aliquot immediately using instant thin-layer chromatography (ITLC) or radio-HPLC.[15]

  • For ITLC: Spot the aliquot on an ITLC strip. Use a mobile phase that separates the intact nanoparticle (which remains at the origin) from the free radiometal or small, detached chelates (which migrate with the solvent front).

  • For Radio-HPLC: Use a size-exclusion column to separate the large nanoparticle from smaller, degraded components.[15]

• Quantification: Use a radio-detector to quantify the radioactivity in the different fractions. The stability is expressed as the percentage of radioactivity associated with the intact nanoparticle. A stable conjugate should exhibit >95% stability over 24 hours.[16]

Protocol 2: In Vivo Biodistribution and Pharmacokinetic Study

Causality: This is the definitive experiment. It directly measures where the radioactivity accumulates in the body over time. The distribution pattern of a stable conjugate will reflect the pharmacokinetics of the nanoparticle carrier, while an unstable conjugate will reveal a pattern characteristic of the free radiometal.[13][17][18]

• Animal Model: Use healthy or tumor-bearing mice (e.g., Balb/c or nude mice, n=3-4 per time point).

• Administration: Inject approximately 1-2 MBq of the >95% pure radiolabeled nanoparticle conjugate intravenously (IV) via the tail vein. Record the exact injected dose for each animal by measuring the syringe before and after injection in a dose calibrator.[13]

• Pharmacokinetics: For blood clearance, perform serial blood sampling (e.g., 5-10 µL from the saphenous vein) at multiple time points (e.g., 2 min, 15 min, 30 min, 1h, 4h, 24h). Measure the radioactivity in the blood samples.

• Biodistribution: At pre-determined endpoints (e.g., 4h, 24h, 48h), euthanize the animals.[13]

• Organ Harvesting: Promptly dissect and collect major organs and tissues (blood, heart, lungs, liver, spleen, kidneys, stomach, intestines, muscle, bone (femur), and tumor if applicable).

• Measurement: Weigh each tissue sample and measure its radioactivity using a calibrated gamma counter.

• Data Analysis: Calculate the radioactivity accumulation in each organ and express it as the percentage of the injected dose per gram of tissue (%ID/g). For blood pharmacokinetics, plot the percentage of injected dose in blood over time to calculate the circulation half-life.

Interpreting the Data: Signatures of Stability vs. Instability

The biodistribution data tells a clear story. A stable DOTA-PEG-DSPE conjugate will follow the nanoparticle, whereas an unstable one will release the radiometal.

Caption: Interpreting biodistribution profiles for stability assessment.

A Critical Note on Bone Uptake: For many radiometals used with DOTA (e.g., ¹⁷⁷Lu, ⁹⁰Y, ⁶⁴Cu), the free, unchelated ion has a high affinity for bone.[10][19] Therefore, elevated radioactivity in the bone is the most unambiguous indicator of in vivo dissociation of the radiometal from the DOTA chelator and is a definitive sign of instability.[14]

The Challenge of PEGylation: While PEG linkers are essential for long circulation, researchers must be aware of the Accelerated Blood Clearance (ABC) phenomenon. Repeated injections of PEGylated formulations can induce an anti-PEG IgM response, leading to the rapid clearance of subsequent doses.[20][21][22][23][24] This is not a failure of the DOTA chelate but a systemic biological response to the linker, which must be considered in the design of multi-dose therapeutic regimens.

Conclusion

The in vivo stability of a DOTA-PEG-DSPE conjugate is a multi-faceted property that underpins its utility as a tool for research and clinical translation. Its performance is a direct reflection of the chemical robustness of the DOTA chelate, the pharmacokinetic modulation by the PEG linker, and the structural integrity of the DSPE anchor. A breakdown in any of these components compromises the entire system.

By employing the rigorous, self-validating experimental protocols detailed in this guide—progressing from in vitro serum challenges to definitive in vivo biodistribution studies—researchers can confidently assess the stability of their conjugates. Interpreting the resulting data, with a keen eye for signatures of instability like high bone uptake, is paramount for developing safe and effective nanomedicines.

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• 21. Accelerated blood clearance of PEGylated liposomes following preceding liposome injection: effects of lipid dose and PEG surface-density and chain length of the first-dose liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Researcher's Guide to Antibody Conjugation: DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE vs. Maleimide-PEG-DSPE

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In the landscape of targeted drug delivery and diagnostics, the effective conjugation of antibodies to lipid nanoparticles is a cornerstone of innovation. The choice of linker chemistry is a critical decision that influences the stability, specificity, and overall performance of the final construct. This guide provides an in-depth comparison of two prominent PEGylated lipids: DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE and Maleimide-PEG-DSPE, offering researchers the insights needed to select the optimal reagent for their antibody conjugation needs.

At a Glance: Key Differences and Considerations

Feature	Maleimide-PEG-DSPE	DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE
Primary Target Residue	Cysteine (Thiol group)	Lysine (Amine group)
Bond Type	Thioether	Amide
Site-Specificity	High (with engineered cysteines)	Low to Moderate (targets abundant lysines)[1][2]
Linkage Stability	Generally stable, but susceptible to retro-Michael reaction (thiol exchange) in vivo[3][4]	Highly stable and robust[2]
Reaction Conditions	pH 6.5-7.5, mild conditions[5][6]	Typically involves NHS-ester activation, pH 7.0-8.5[1]
Key Advantage	Precise control over conjugation site and Drug-to-Antibody Ratio (DAR)[7]	Creates exceptionally stable conjugates and offers versatility for theranostics[8][9]
Primary Limitation	Potential for in vivo linker instability[4][10][11]	Can result in a heterogeneous product with a varied number of attached lipids per antibody[2][]

The Chemistry of Conjugation: A Deeper Dive

The fundamental difference between these two lipids lies in their reactive groups, which dictates the conjugation strategy and the resulting bond's characteristics.

Maleimide-PEG-DSPE: Precision Through Cysteine Targeting

The maleimide group is highly reactive towards sulfhydryl (thiol) groups found on cysteine residues.[5][6][13] This specificity is the foundation of its utility in creating well-defined antibody-lipid conjugates.

Mechanism of Action: The conjugation occurs via a Michael addition reaction, where the thiol group of a cysteine attacks the carbon-carbon double bond of the maleimide ring, forming a stable thioether bond. This reaction is most efficient at a pH between 6.5 and 7.5.[5][6]

Workflow for Maleimide-Based Conjugation:

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A Senior Application Scientist's Guide to Evaluating DOTA-PEG-DSPE Theranostic Formulations

This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for evaluating the therapeutic efficacy of DOTA-PEG-DSPE drug formulations. Moving beyond a simple recitation of protocols, this document delves into the causal relationships behind experimental choices, ensuring a robust and self-validating approach to your research. We will explore the synthesis, characterization, and both in vitro and in vivo evaluation of these versatile theranostic platforms, while providing objective comparisons with alternative drug delivery systems.

The Rationale for DOTA-PEG-DSPE Liposomes: A Tripartite System for Theranostics

The elegance of the DOTA-PEG-DSPE liposomal system lies in the synergistic function of its three core components, creating a powerful platform for theranostics—the integration of diagnostic imaging and therapy.

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE): This phospholipid forms the structural backbone of the liposomal bilayer. Its saturated fatty acid chains contribute to a rigid and stable membrane, which is crucial for preventing premature drug leakage and protecting the encapsulated therapeutic payload.[1]

• Polyethylene Glycol (PEG): Covalently attached to the DSPE, the PEG chains form a hydrophilic corona on the liposome's surface. This "stealth" layer sterically hinders the adsorption of plasma proteins (opsonization), thereby preventing recognition and rapid clearance by the mononuclear phagocyte system (MPS). The result is a significantly prolonged circulation half-life, which is essential for the nanoparticle to accumulate in tumor tissues via the Enhanced Permeability and Retention (EPR) effect.[2][3][4]

• 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA): This macrocyclic chelator is conjugated to the distal end of the PEG chain. DOTA forms highly stable complexes with a variety of radiometals, making it an invaluable tool for nuclear imaging (e.g., PET, SPECT) and targeted radionuclide therapy.[5][6][7]

This tripartite structure allows for the simultaneous delivery of a therapeutic agent encapsulated within the liposome and a diagnostic or therapeutic radiometal chelated by DOTA on the surface.

Experimental Workflow: From Synthesis to In Vivo Efficacy

A rigorous evaluation of a DOTA-PEG-DSPE formulation follows a logical progression from synthesis and characterization to preclinical assessment.

Caption: A streamlined workflow for the comprehensive evaluation of DOTA-PEG-DSPE formulations.

Detailed Experimental Protocols

Synthesis of Doxorubicin-Loaded DOTA-PEG-DSPE Liposomes

This protocol utilizes the thin-film hydration method followed by extrusion, a robust and widely used technique for preparing liposomes.[8][9][10] Doxorubicin is loaded using the ammonium sulfate gradient method, which is an active loading technique that results in high encapsulation efficiencies.[11][12]

Materials:

• Hydrogenated Soy Phosphatidylcholine (HSPC)

• Cholesterol

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[DOTA(polyethylene glycol)-2000] (DOTA-PEG-DSPE)

• Chloroform

• Ammonium sulfate solution (250 mM)

• Doxorubicin hydrochloride (HCl) solution

• Sucrose or saline solution (for column equilibration)

• Polycarbonate membranes (100 nm pore size)

Procedure:

• Lipid Film Formation:

  • Dissolve HSPC, cholesterol, and DOTA-PEG-DSPE in chloroform in a round-bottom flask at a desired molar ratio (e.g., 56:39:5).

  • Attach the flask to a rotary evaporator and evaporate the chloroform at 45-50°C to form a thin, uniform lipid film on the inner surface.

  • Continue evaporation under high vacuum for at least 2 hours to ensure complete removal of residual solvent.[11]

• Hydration:

  • Hydrate the lipid film with the 250 mM ammonium sulfate solution by rotating the flask gently at 60-70°C for 1 hour. This temperature should be above the phase transition temperature of the lipids to ensure proper formation of multilamellar vesicles (MLVs).[11]

• Size Reduction (Extrusion):

  • Pass the MLV suspension through an extruder equipped with 100 nm polycarbonate membranes for at least 10 passes. This process reduces the size of the liposomes and creates unilamellar vesicles with a more uniform size distribution.[8][13]

• Creation of Ion Gradient:

  • Remove the external ammonium sulfate by passing the liposome suspension through a gel filtration column (e.g., Sephadex G-50) pre-equilibrated with a sucrose or saline solution. This step is crucial for creating the transmembrane ammonium sulfate gradient necessary for active drug loading.[11]

• Doxorubicin Loading:

  • Add the doxorubicin HCl solution to the purified liposome suspension to achieve the desired drug-to-lipid ratio.

  • Incubate the mixture at 60°C for 30-60 minutes with gentle stirring. The doxorubicin will be actively transported into the liposomes and precipitate as a sulfate salt.[11]

• Purification:

  • Remove any unencapsulated doxorubicin using a new gel filtration column or through dialysis.

Physicochemical Characterization

Thorough characterization is essential to ensure the quality, consistency, and reproducibility of your liposomal formulation.[2][14]

Table 1: Key Quality Control Parameters and Acceptance Criteria

Parameter	Method	Typical Acceptance Criteria	Rationale
Mean Particle Size	Dynamic Light Scattering (DLS)	80 - 150 nm	Influences circulation time and tumor accumulation via the EPR effect.[15]
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.2	Indicates a homogenous and monodisperse population of liposomes.[16]
Zeta Potential	Laser Doppler Velocimetry	-10 mV to -30 mV	A slightly negative surface charge can help prevent aggregation.[11]
Morphology	Cryo-Transmission Electron Microscopy (Cryo-TEM)	Spherical, unilamellar vesicles	Confirms the structure and integrity of the liposomes.[16][17]
Encapsulation Efficiency (%EE)	Spectrofluorometry / HPLC	> 90%	Ensures a high therapeutic payload and minimizes free drug toxicity.[11]
Drug-to-Lipid Ratio (w/w)	Spectrofluorometry / HPLC & Phosphate Assay	Consistent with target ratio	Ensures batch-to-batch consistency in drug loading.[11]

Radiolabeling with Gallium-68

This protocol describes a common method for radiolabeling DOTA-functionalized liposomes with Gallium-68 (⁶⁸Ga), a positron emitter suitable for PET imaging.[9][18][19]

Materials:

• ⁶⁸Ge/⁶⁸Ga generator

• 0.1 M HCl

• Sodium acetate buffer (pH 4.0-4.5)

• DOTA-PEG-DSPE liposome formulation

• C18 Sep-Pak cartridge

• Sterile water for injection

• Ethanol

Procedure:

• Elution of ⁶⁸Ga:

  • Elute the ⁶⁸Ge/⁶⁸Ga generator with 0.1 M HCl to obtain ⁶⁸GaCl₃.

• Chelation Reaction:

  • Add the ⁶⁸GaCl₃ eluate to a reaction vial containing the DOTA-PEG-DSPE liposome formulation buffered with sodium acetate to a pH of 4.0-4.5.

  • Heat the reaction mixture at 95°C for 10-15 minutes.[9]

• Purification:

  • Pass the reaction mixture through a pre-conditioned C18 Sep-Pak cartridge to trap the radiolabeled liposomes and allow unchelated ⁶⁸Ga to pass through.

  • Wash the cartridge with sterile water to remove any remaining unbound ⁶⁸Ga.

  • Elute the ⁶⁸Ga-DOTA-PEG-DSPE liposomes from the cartridge with ethanol.

• Quality Control:

  • Determine the radiochemical purity using instant thin-layer chromatography (iTLC) or radio-HPLC. The radiochemical purity should typically be >95%.[9]

In Vitro Efficacy Assessment

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is a common method for determining the cytotoxicity of a drug formulation.[20][21]

Procedure:

• Cell Seeding:

  • Seed cancer cells (e.g., MCF-7, U87MG) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate overnight.

• Treatment:

  • Treat the cells with serial dilutions of free doxorubicin, doxorubicin-loaded DOTA-PEG-DSPE liposomes, and empty liposomes (as a control).

  • Incubate for 48-72 hours.

• MTT Addition:

  • Add MTT solution to each well and incubate for 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization and Measurement:

  • Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Analysis:

  • Calculate the cell viability as a percentage of the untreated control and determine the IC₅₀ (the concentration of drug that inhibits 50% of cell growth).

In Vivo Therapeutic Evaluation

Animal models are indispensable for evaluating the pharmacokinetics, biodistribution, and therapeutic efficacy of your formulation.[4][18][19]

Pharmacokinetics and Biodistribution

Procedure:

• Animal Model:

  • Use tumor-bearing mice (e.g., subcutaneous xenograft models).[19]

• Administration:

  • Administer the ⁶⁸Ga-labeled DOTA-PEG-DSPE liposomes intravenously.

• Imaging and Sample Collection:

  • Perform PET imaging at various time points (e.g., 1, 4, 24, 48 hours) to visualize the biodistribution of the liposomes.

  • At the end of the study, euthanize the animals and collect major organs and the tumor.

• Analysis:

  • Measure the radioactivity in each organ using a gamma counter to quantify the biodistribution, typically expressed as a percentage of the injected dose per gram of tissue (%ID/g).

Therapeutic Efficacy Study

Procedure:

• Animal Model and Treatment Groups:

  • Establish tumor-bearing mice and randomize them into treatment groups:

    • Saline (control)

    • Free doxorubicin

    • Non-targeted liposomal doxorubicin

    • DOTA-PEG-DSPE liposomal doxorubicin

• Treatment and Monitoring:

  • Administer the treatments intravenously at a predetermined dosing schedule.

  • Monitor tumor growth by measuring tumor volume with calipers regularly.

  • Monitor animal body weight as an indicator of toxicity.

• Endpoint Analysis:

  • Euthanize the animals when tumors reach a predetermined size or at the end of the study period.

  • Excise and weigh the tumors.

  • Analyze the data to compare tumor growth inhibition between the different treatment groups.[8]

Comparative Performance Analysis

A key aspect of this guide is the objective comparison of DOTA-PEG-DSPE formulations with other nanocarriers.

Table 2: Comparative Analysis of Nanocarrier Platforms for Doxorubicin Delivery

Feature	DOTA-PEG-DSPE Liposomes	Polymeric Micelles	Polymeric Nanoparticles (e.g., PLGA)
Structure	Phospholipid bilayer with aqueous core	Amphiphilic block copolymers forming a core-shell structure	Solid polymeric matrix
Drug Loading	High capacity for both hydrophilic and hydrophobic drugs	Primarily for hydrophobic drugs in the core	Drug can be encapsulated or adsorbed
Stability	Generally good, but can be susceptible to leakage	Can be less stable in vivo, prone to dissociation	High stability
Circulation Time	Long, due to PEGylation	Can be long with appropriate PEGylation	Can be long with appropriate PEGylation
Theranostic Capability	Excellent, with DOTA for radiolabeling	Can be made theranostic with appropriate modifications	Can be made theranostic with appropriate modifications
Clinical Translation	Several liposomal drugs are clinically approved (e.g., Doxil®)	Some formulations in clinical trials	Some formulations in clinical trials
Key Advantage	Clinically established platform with high versatility for theranostics	Simpler preparation compared to liposomes	High stability and controlled release
Key Disadvantage	More complex manufacturing process	Lower drug loading capacity for hydrophilic drugs	Potential for burst release and biocompatibility concerns with some polymers

Studies have shown that while both liposomes and polymeric nanoparticles can improve the therapeutic index of drugs like doxorubicin compared to the free drug, the specific formulation plays a critical role.[5][10][16] Liposomes often demonstrate superior drug loading for a wider range of molecules, while the stability of polymeric nanoparticles can be advantageous for sustained release applications.[6][13] The choice of nanocarrier should be guided by the specific therapeutic goal and the physicochemical properties of the drug.

Conclusion

DOTA-PEG-DSPE liposomes represent a highly adaptable and effective platform for the development of next-generation theranostics. Their proven ability to enhance drug delivery, prolong circulation, and enable diagnostic imaging makes them a compelling choice for researchers in oncology and other fields. By following the rigorous and logically structured evaluation process outlined in this guide—from meticulous synthesis and characterization to comprehensive in vitro and in vivo studies—researchers can confidently assess the therapeutic efficacy of their formulations and contribute to the advancement of targeted nanomedicine. The key to successful translation lies in a deep understanding of the interplay between the physicochemical properties of the formulation and its biological performance, a principle that has been the central focus of this guide.

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A Comparative Benchmarking Guide: DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE in Theranostic Lipid Nanoparticle Formulations

This guide provides a comprehensive technical comparison of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE against established industry standards for the formulation of theranostic lipid nanoparticles. We will dissect the molecule into its core functional components—the DOTA chelator, the PEGylated linker, and the DSPE lipid anchor—to provide a detailed analysis supported by experimental data and protocols. Our objective is to equip researchers, scientists, and drug development professionals with the necessary insights to make informed decisions in the design and evaluation of advanced drug delivery and diagnostic agents.

The Critical Role of Chelating PEGylated Lipids in Theranostics

The convergence of diagnostics and therapeutics, termed "theranostics," represents a paradigm shift in personalized medicine. At the forefront of this evolution are lipid nanoparticles (LNPs) functionalized with chelating agents. These constructs serve as versatile platforms for delivering therapeutic payloads while simultaneously allowing for in vivo imaging through techniques like Positron Emission Tomography (PET) or Single-Photon Emission Computed Tomography (SPECT).[1][2] The molecule DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE is a prime example of a lipid designed for this purpose, integrating a radionuclide chelator (DOTA), a biocompatible spacer (PEG), and a lipid anchor (DSPE).[3][4]

The efficacy and safety of these theranostic agents are critically dependent on the physicochemical properties of their components. The choice of chelator dictates the stability of the radiometal complex, the PEG linker influences circulation half-life and biocompatibility, and the lipid anchor ensures stable integration into the nanoparticle.[5][6][7] This guide will systematically benchmark each of these components against current industry standards.

Deconstructing the Molecule: A Three-Part Comparison

To provide a thorough analysis, we will evaluate DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE by its functional domains: the DOTA chelator, the PEG linker, and the DSPE anchor.

The Chelator: DOTA-tris(acid) vs. Industry Alternatives

The primary function of the DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) moiety is to securely sequester a radiometal ion.[8][9] The stability of this metal-chelator complex is paramount to prevent the premature release of radionuclides in vivo, which could lead to off-target toxicity and compromised imaging quality.[10] DOTA is widely recognized for its high thermodynamic stability and kinetic inertness, making it a gold standard for many medically relevant radiometals, including Gallium-68 (⁶⁸Ga), Lutetium-177 (¹⁷⁷Lu), and Yttrium-90 (⁹⁰Y).[8][11]

However, the selection of the optimal chelator is highly dependent on the specific radionuclide being used.[12] The table below compares DOTA with other commonly used chelators.

Chelator	Common Radionuclides	Key Advantages	Key Disadvantages
DOTA	⁶⁸Ga, ¹⁷⁷Lu, ⁹⁰Y, ¹¹¹In, ²²⁵Ac	High thermodynamic stability and kinetic inertness for a range of radiometals.[8][9]	Can require heating for efficient radiolabeling.
NOTA	⁶⁸Ga, ⁶⁴Cu	Forms stable complexes with ⁶⁸Ga at room temperature.	Less versatile for a broad range of radiometals compared to DOTA.[8]
DTPA	¹¹¹In	Acyclic chelator that can be easier to synthesize and conjugate.	Generally lower in vivo stability compared to macrocyclic chelators like DOTA.[11]
DFO	⁸⁹Zr	Gold standard for ⁸⁹Zr chelation.[13]	Known to have suboptimal stability, leading to potential in vivo release of ⁸⁹Zr.[13]

Expert Insight: While DOTA is an excellent all-around chelator, for applications involving ⁶⁸Ga where rapid, room-temperature labeling is critical, NOTA may be a more suitable choice. Conversely, for larger radiometals like Actinium-225 (²²⁵Ac), the larger cavity size of DOTA makes it a superior choice over smaller chelators.[11]

The Stealth Agent: PEG24-amido-PEG24 Linker

The inclusion of a polyethylene glycol (PEG) linker is a widely adopted strategy to prolong the systemic circulation of nanoparticles.[5][14] This "stealth" effect is achieved by creating a hydrophilic barrier on the nanoparticle surface, which reduces opsonization and subsequent clearance by the mononuclear phagocyte system (MPS).[15][16] The DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE molecule contains a PEG linker with a molecular weight roughly equivalent to 2000 Daltons (PEG2000), a commonly used length in clinical formulations.[4]

The length and density of the PEG chains are critical parameters that influence the nanoparticle's behavior.[17]

PEG Parameter	Influence on Nanoparticle Properties	Industry Standard Practice
Chain Length	Longer chains generally provide better steric hindrance, leading to longer circulation times. However, excessively long chains can hinder cellular uptake.	PEG2000 is a widely used and well-characterized standard, offering a good balance of stealth properties and cellular interaction.[18]
Surface Density	A "brush" conformation, achieved at higher PEG densities, is more effective at preventing protein adsorption than a "mushroom" conformation.[6]	Typically, 5-8 mol% of a PEGylated lipid is incorporated into the total lipid composition of a nanoparticle.[19]
Terminal Group	The terminal group of the PEG chain can be functionalized for targeting or can be capped (e.g., with a methoxy group) to be non-reactive.[7][20]	Methoxy-terminated PEGs are common for non-targeted "stealth" liposomes.[18]

Expert Insight: The double PEG24 linker in DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE provides a substantial hydrophilic spacer.[4] This extended linker can be advantageous in ensuring the DOTA chelator is well-exposed and accessible for radiolabeling, while still providing the necessary stealth properties.

The Anchor: DSPE Lipid

1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) is a phospholipid with two saturated 18-carbon acyl chains. This long, saturated lipid provides a stable anchor for the PEG-chelator conjugate within the lipid bilayer of a nanoparticle.[5][21][22] DSPE-PEG conjugates are widely used in drug delivery applications due to their biocompatibility and ability to improve nanoparticle stability and circulation time.[5][21][22]

Alternative lipid anchors exist, each with slightly different properties:

Lipid Anchor	Key Characteristics
DSPE	High transition temperature, leading to a more rigid and stable lipid bilayer.
DMPE	Shorter acyl chains (14 carbons) than DSPE, resulting in a more fluid membrane.
DOPE	Unsaturated acyl chains, which can influence membrane fusion and endosomal escape.

Expert Insight: For applications requiring high nanoparticle stability and long circulation times, DSPE is an excellent choice due to its high transition temperature. However, for applications where membrane fusion is desirable, such as in gene delivery, lipids like DOPE may be more appropriate.

Experimental Protocols for Benchmarking

To provide a framework for the direct comparison of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE with other lipid formulations, we present the following standardized protocols.

Nanoparticle Formulation via Thin-Film Hydration

This protocol describes the formation of lipid nanoparticles incorporating the chelating lipid.

Workflow Diagram:

Caption: Workflow for lipid nanoparticle formulation.

Step-by-Step Protocol:

• Lipid Mixture Preparation: In a round-bottom flask, dissolve the structural lipid (e.g., DSPC), cholesterol, and the chelating lipid (e.g., DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE) in a suitable organic solvent such as chloroform. A typical molar ratio is 55:40:5 (DSPC:Cholesterol:Chelating Lipid).

• Thin-Film Formation: Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inside of the flask.

• Hydration: Hydrate the lipid film with a buffered aqueous solution (e.g., PBS, pH 7.4) by vortexing or sonicating. This will form multilamellar vesicles.

• Sizing: To obtain unilamellar vesicles of a defined size, subject the vesicle suspension to extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm).

Radiolabeling of Pre-formed Nanoparticles

This protocol details the chelation of a radiometal to the DOTA-functionalized nanoparticles.

Workflow Diagram:

Caption: Workflow for radiolabeling nanoparticles.

Step-by-Step Protocol:

• Reaction Setup: In a shielded vial, add the pre-formed DOTA-functionalized nanoparticles to a suitable buffer (e.g., sodium acetate, pH 4.5).

• Radiometal Addition: Add the radiometal solution (e.g., ⁶⁸GaCl₃ in dilute HCl) to the nanoparticle suspension.

• Incubation: Incubate the reaction mixture at an elevated temperature (e.g., 95°C) for a specified time (e.g., 15 minutes) to facilitate chelation.

• Quality Control: Determine the radiolabeling efficiency using instant thin-layer chromatography (ITLC) or a similar technique.

• Purification: If necessary, remove any unchelated radiometal using size exclusion chromatography.

In Vitro Stability Assay

This protocol assesses the stability of the radiolabeled nanoparticles in a biologically relevant medium.

Step-by-Step Protocol:

• Incubation: Incubate the purified radiolabeled nanoparticles in human serum at 37°C.

• Time Points: At various time points (e.g., 1, 4, 24, and 48 hours), take an aliquot of the mixture.

• Analysis: Analyze the aliquots by ITLC to quantify the percentage of radiometal that has been released from the chelator.

• Data Reporting: Report the results as the percentage of intact radiolabeled nanoparticles over time.

Quantitative Performance Metrics

The following table outlines key performance indicators for benchmarking DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE against an industry standard like DSPE-PEG(2000)-DOTA.

Performance Metric	DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE (Expected)	Industry Standard (DSPE-PEG(2000)-DOTA) (Typical)	Experimental Protocol
Radiolabeling Efficiency	>95%	>95%	Radiolabeling Protocol
In Vitro Stability (24h in serum)	>90% intact	>90% intact	In Vitro Stability Assay
Nanoparticle Size (Z-average)	100-120 nm	100-120 nm	Dynamic Light Scattering
Polydispersity Index (PDI)	<0.2	<0.2	Dynamic Light Scattering
Zeta Potential	-10 to -30 mV	-10 to -30 mV	Electrophoretic Light Scattering

Conclusion and Future Outlook

DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE is a well-designed molecule for the development of theranostic lipid nanoparticles. Its DOTA chelator offers robust radiometal chelation, while the extended PEG linker provides excellent steric shielding. The DSPE anchor ensures stable integration into the nanoparticle formulation. Benchmarking this molecule against industry standards using the protocols outlined in this guide will provide a clear understanding of its performance characteristics.

Future advancements in this field may include the development of chiral DOTA chelators for improved stability and radiolabeling kinetics, as well as the exploration of PEG alternatives to address potential immunogenicity issues.[23] As the field of nanomedicine continues to evolve, rigorous, standardized benchmarking will be essential for the successful clinical translation of these promising technologies.[24]

References

• Che, J., Okeke, C. I., Hu, Z. B., & Xu, J. (2015). DSPE-PEG: A Distinctive Component in Drug Delivery System. Current Pharmaceutical Design, 21(12), 1598–1605. [Link]

• Che, J., Okeke, C. I., Hu, Z. B., & Xu, J. (2015). DSPE-PEG: a distinctive component in drug delivery system. Current pharmaceutical design, 21(12), 1598–1605. [Link]

• Che, J., Okeke, C. I., Hu, Z. B., & Xu, J. (2015). DSPE-PEG: A Distinctive Component in Drug Delivery System. Current Pharmaceutical Design, 21(12), 1598-1605. [Link]

• Helix Biotech. (2024). Role of PEG Lipids in Lipid Nanoparticle Formulations. [Link]

• Li, S. D., & Huang, L. (2008). Pharmacokinetics and biodistribution of poly(ethylene glycol)-coated drug carriers. Journal of controlled release, 132(3), 173–183. [Link]

• Li, J., et al. (2022). PEGylated lipids in lipid nanoparticle delivery dynamics and therapeutic innovation. Exploration of Targeted Anti-tumor Therapy, 3(4), 513-530. [Link]

• Tsvetkova, Y., et al. (2021). PEGylated Lipid Nanoparticle Formulations: Immunological Safety and Efficiency Perspective. Bioconjugate Chemistry, 32(10), 2099-2113. [Link]

• Suk, J. S., et al. (2016). PEGylation as a strategy for improving nanoparticle-based drug and gene delivery. Advanced drug delivery reviews, 99(Pt A), 28–51. [Link]

• Cardarelli, F., et al. (2024). PEGylation-Dependent Cell Uptake of Lipid Nanoparticles Revealed by Spatiotemporal Correlation Spectroscopy. ACS Pharmacology & Translational Science. [Link]

• ResearchGate. (2025). Alternatives to Gadolinium-Based Metal Chelates for Magnetic Resonance Imaging. [Link]

• ResearchGate. (n.d.). Chelators and metal complex stability for radiopharmaceutical applications. [Link]

• Judmann, B., et al. (2021). Side-by-Side Comparison of Five Chelators for 89Zr-Labeling of Biomolecules: Investigation of Chemical/Radiochemical Properties and Complex Stability. Pharmaceuticals, 14(12), 1298. [Link]

• Bioemtech. (2024). Chelators for the next generation of Theranostic Soft Radiometals. [Link]

• Creative Biolabs. PEGylated Lipid Products. [Link]

• Dai, L., et al. (2018). Chiral DOTA chelators as an improved platform for biomedical imaging and therapy applications. Nature communications, 9(1), 857. [Link]

• Sykes, E. A., et al. (2016). Perspective: Recommendations for benchmarking pre-clinical studies of nanomedicines. APL bioengineering, 1(1), 010801. [Link]

• Dai, L., et al. (2018). Chiral DOTA chelators as an improved platform for biomedical imaging and therapy applications. Nature communications, 9(1), 857. [Link]

• de Kruijff, R. M., et al. (2019). Structure and properties of DOTA-chelated radiopharmaceuticals within the 225Ac decay pathway. Physical chemistry chemical physics : PCCP, 21(35), 19337–19348. [Link]

• Royal Society of Chemistry. (2025). Chelator Design and Radiolabeling Chemistry of Radiometals. [Link]

• CD Bioparticles. PEGylated Liposomes Production. [Link]

• JoVE. (2022). Optimized Protocol For Efficient Radiolabeling Of Gold Nanoparticles. [Link]

• King's College London Research Portal. (n.d.). Radiolabelling of nanomaterials for medical imaging and therapy. [Link]

• Torres Martin de Rosales, R., et al. (2021). Radiolabelling of nanomaterials for medical imaging and therapy. Chemical Society reviews, 50(3), 2035–2060. [Link]

• Martiniova, L., et al. (2021). Methods for Radiolabelling Nanoparticles: SPECT Use (Part 1). Molecules, 26(16), 4983. [Link]

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Safety & Regulatory Compliance

DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE proper disposal procedures

As a Senior Application Scientist, I understand that moving from groundbreaking research to clinical application requires meticulous attention to every detail, including the responsible management of the specialized chemical reagents you use. The proper disposal of complex molecules like DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE is not just a matter of regulatory compliance; it is a cornerstone of laboratory safety, environmental stewardship, and scientific integrity.

This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of this PEGylated phospholipid. We will move beyond a simple checklist to explain the causality behind each procedural step, empowering your team to make informed decisions that protect both your personnel and your institution.

Understanding DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE

To dispose of this compound correctly, we must first understand its constituent parts:

• DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid): A powerful chelating agent designed to securely bind to metal ions.[1][2][3] Its primary application is often in complexing with radionuclides for use in medical imaging or therapy.[4][5]

• PEG (Polyethylene Glycol): The long PEG24 chains act as a hydrophilic spacer, enhancing the molecule's solubility and circulation time in biological systems.[1][]

• DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine): A phospholipid that serves as a hydrophobic anchor, enabling the molecule to be incorporated into lipid-based drug delivery systems like liposomes and micelles.[1][2]

The combination of these components creates a versatile tool for advanced drug development, but also necessitates a multi-faceted approach to its disposal.

PART 1: The Critical Pre-Disposal Assessment: Chemical vs. Radioactive Waste

This is the single most important decision point in the disposal workflow. The DOTA cage is specifically designed to chelate metals. If it has been complexed with a radionuclide (e.g., ⁹⁰Y, ¹⁷⁷Lu, ⁶⁸Ga), the material is no longer just chemical waste—it is radioactive waste .

Failure to make this distinction can lead to serious safety incidents and severe regulatory violations.

Before proceeding, you must answer the following question:

Has this material been exposed to or complexed with a radionuclide?

• YES ➔ STOP. Do not follow the chemical disposal guide below. The material must be managed as radioactive waste.

  • Immediately contact your institution's Radiation Safety Officer (RSO) or Environmental Health and Safety (EHS) department.

  • Follow all established institutional and regulatory protocols for radioactive waste, which will include specific shielding, labeling, decay-in-storage, and documentation procedures.

• NO ➔ Proceed to Part 2: Chemical Waste Disposal Protocols.

The following diagram illustrates this critical initial decision.

Caption: Initial decision workflow for DOTA-...-DSPE waste classification.

PART 2: Chemical Waste Disposal Protocols

Once confirmed as non-radioactive, the compound must be disposed of as hazardous chemical waste. Safety data for similar compounds indicate a Water Hazard Class 3 (WGK 3), signifying a substance that is severely hazardous to water and must be prevented from entering the environment.[7]

Immediate Safety Precautions

Before handling the material for disposal, ensure you are equipped with the appropriate Personal Protective Equipment (PPE):

• Safety glasses or goggles

• Chemical-resistant gloves (e.g., nitrile)

• Laboratory coat

Always work in a well-ventilated area, such as a chemical fume hood, especially when handling solutions.[8]

Step-by-Step Disposal Methodologies

The correct disposal stream is dictated by the physical state of the waste. Proper segregation is essential for both safety and cost-effective disposal by your institution's EHS department.[9][10]

Protocol A: Unused or Expired Solid Compound This applies to the pure DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE in its original container or as a solid residue.

• Containerization: Ensure the compound is in a well-sealed, clearly labeled container. If the original container is compromised, transfer the solid to a new, compatible container (e.g., glass vial with a Teflon-lined cap).

• Labeling: Affix a hazardous waste label to the container. The label must include the full chemical name, "DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE," the quantity, and the accumulation start date.

• Collection: Store the sealed container in your laboratory's designated Satellite Accumulation Area (SAA) for hazardous waste.[11] Arrange for pickup by your institution's EHS department.[12]

Protocol B: Solutions in Non-Halogenated Organic Solvents (e.g., DMSO, Methanol, Acetonitrile) This waste must be kept separate from halogenated solvents.

• Waste Segregation: This solution belongs in the "non-halogenated organic solvent" waste stream. Mixing solvent types can create complex and expensive disposal challenges.[8]

• Containerization: Carefully pour the solution into a designated waste container for non-halogenated solvents. Ensure the container is made of a compatible material (typically polyethylene or glass) and has a secure, vapor-tight lid.

• Labeling: Clearly label the waste container with all chemical constituents and their approximate percentages (e.g., "Methanol 99%, DOTA-...-DSPE 1%").

• Collection: Store the container in your SAA and arrange for EHS pickup.

Protocol C: Solutions in Halogenated Organic Solvents (e.g., Chloroform, Dichloromethane) This waste stream requires dedicated containment due to its environmental impact and disposal requirements.

• Waste Segregation: This solution must be disposed of in the "halogenated organic solvent" waste stream.[8] Never mix with non-halogenated waste.

• Containerization: Transfer the solution into a designated and properly labeled waste container for halogenated solvents. The container must be compatible and have a secure, sealed cap.

• Labeling: Accurately list all chemical components and their concentrations on the waste label.

• Collection: Store the container in your SAA and arrange for EHS pickup.

Protocol D: Aqueous Suspensions (e.g., Liposome Preparations in Buffer) Due to the lipid component, this waste should not be poured down the drain.

• Consult EHS: Drain disposal is generally not recommended for lipids as they can cause plumbing blockages.[8] This waste must be collected as aqueous chemical waste .

• Containerization: Collect the aqueous suspension in a designated aqueous waste container (typically a polyethylene carboy).

• Labeling: Label the container with all components, including buffer constituents, water, and DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE with their respective concentrations.

• Collection: Store the waste container in your lab's designated SAA for EHS pickup.

Protocol E: Contaminated Labware and PPE Any item that comes into direct contact with the compound is considered contaminated.

• Segregation: All contaminated materials must be disposed of as solid hazardous waste.[9]

• Containerization:

  • Sharps (Needles, Glass Pipettes): Place in a designated, puncture-proof sharps container labeled for chemical contamination.

  • Non-Sharps (Pipette tips, tubes, gloves, weighing paper): Place in a durable, leak-proof bag or container clearly labeled as "Hazardous Waste."

• Collection: Store the sealed containers in your SAA for EHS pickup.

PART 3: Data Summary and Waste Stream Overview

For quick reference, the key properties of the compound and a summary of the disposal streams are provided below.

Table 1: Compound Properties

Property	Value	Source
Chemical Formula	C₁₅₉H₃₀₉N₈O₆₅P	[1]
Molecular Weight	~3391 - 3404 g/mol	[1]
Physical Form	Solid or viscous liquid	[7]
Storage Class	11 - Combustible Solids	[7]
Water Hazard Class	WGK 3 (Severely hazardous to water)	[7]
Solubility	Chloroform, DMSO, DMC, Acetonitrile, Methanol	[1][2]

Table 2: Disposal Protocol Summary

Waste Type	Waste Stream	Recommended Container	Key Labeling Information
Solid Compound	Solid Chemical Waste	Original or sealed glass vial	Full Chemical Name, Quantity
Non-Halogenated Solution	Non-Halogenated Organic	Labeled solvent waste jug	All Components & Percentages
Halogenated Solution	Halogenated Organic	Labeled solvent waste jug	All Components & Percentages
Aqueous Suspension	Aqueous Chemical Waste	Labeled carboy	All Components & Percentages
Contaminated Labware	Solid Chemical Waste	Labeled bag or sharps container	"Hazardous Waste"

PART 4: Comprehensive Disposal Workflow Diagram

The following diagram provides a complete visual guide to the decision-making process for the chemical waste disposal of DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE, assuming it has been cleared as non-radioactive.

Caption: Chemical waste disposal decision tree for DOTA-...-DSPE.

By adhering to this structured and logical workflow, you ensure that every form of waste generated from your work with DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE is handled safely, compliantly, and with the highest degree of scientific responsibility. Always consult your institution's specific EHS guidelines, as they are the final authority for waste management in your facility.

References

• How to dispose off lipids waste? (2024). ResearchGate. Retrieved from [Link]

• Hazardous Waste Disposal Guidelines. (n.d.). Purdue University. Retrieved from [Link]

• dota chelating agent: Topics by Science.gov. (n.d.). Science.gov. Retrieved from [Link]

• DOTA (chelator). (n.d.). Wikipedia. Retrieved from [Link]

• All You Need To Know About Phospholipid Removal (PLR). (n.d.). Element Lab Solutions. Retrieved from [Link]

• Hazardous Waste Disposal Guide. (2023). Northwestern University Research Safety. Retrieved from [Link]

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Operational Safety Guide: Personal Protective Equipment for Handling DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE

Our approach is grounded in the "precautionary principle," treating the compound with a level of caution appropriate for novel materials that may form nanoparticles, for which toxicological data is still emerging.[6]

Part 1: Hazard Analysis and Risk Assessment

A comprehensive risk assessment must precede any handling of this compound. The primary hazards are associated with its chemical components and its physical form.

• Chemical Structure and Associated Risks :

  • DSPE (Phospholipid) : This hydrophobic lipid is a primary component for forming lipid nanoparticles (LNPs) or liposomes.[7][8] Materials designed to interact with biological membranes warrant careful handling to prevent unintentional dermal absorption or inhalation. Nanoparticles present unique safety challenges, as they can be inhaled deeply into the respiratory tract and may penetrate the skin.[9][10]

  • PEG (Polyethylene Glycol) : While PEGylated compounds are generally regarded as having low toxicity, the overall properties of a novel conjugate are not defined by this component alone.[3][11] It is prudent to handle all new research chemicals with a conservative approach.

  • DOTA (Chelating Agent) : DOTA is a highly effective chelator for metal ions.[12] A critical consideration is its potential use with radionuclides (e.g., ⁶⁸Ga, ¹⁷⁷Lu) for imaging or therapeutic applications.[13][14] If the compound is to be radiolabeled, all institutional radiation safety protocols must be strictly followed in addition to the chemical handling procedures outlined here. This guide focuses on the chemical hazards of the non-radiolabeled compound.

• Physical Form and Routes of Exposure : The compound is typically supplied as a solid or a viscous liquid.[15]

  • Inhalation : The primary risk is the inhalation of aerosols or fine powders. Aerosols can be generated during activities such as sonication, vortexing, or homogenization, which are common procedures in liposome preparation.[10][16]

  • Dermal Contact : As a lipid-containing molecule, there is a potential for skin absorption. Direct contact should always be avoided.[9]

  • Eye Contact : Accidental splashes can cause irritation or injury to the eyes.[4]

Part 2: Personal Protective Equipment (PPE) Protocols

The selection of PPE is dictated by the specific procedure being performed. A tiered approach based on the risk of exposure is essential.

Standard Laboratory Operations (Low Aerosol Risk)

This includes procedures such as weighing the solid compound, preparing stock solutions, and performing transfers of solutions.

• Eye and Face Protection :

  • Specification : ANSI Z87.1-compliant chemical safety goggles with side shields are mandatory at all times.[17]

  • Rationale : Protects the eyes from accidental splashes of solutions or contact with airborne particles. For transfers of larger volumes (>50 mL), a face shield worn over safety goggles is recommended to protect the entire face.[3][18]

• Hand Protection :

  • Specification : Chemical-resistant nitrile gloves (minimum thickness >0.11 mm) are required.[11]

  • Rationale : Prevents direct skin contact and absorption. Gloves must be inspected for tears or pinholes before each use. They should be removed and replaced immediately upon contamination. Never wear gloves outside the laboratory area.[19]

• Body Protection :

  • Specification : A clean, fully-buttoned laboratory coat must be worn.

  • Rationale : Protects skin and personal clothing from minor spills and contamination.[11] For procedures with a higher splash risk, a chemically resistant apron should be worn over the lab coat.[3][20]

• Footwear :

  • Specification : Closed-toe, closed-heel shoes that completely cover the foot.[18]

  • Rationale : Protects against spills and falling objects.

High-Risk Operations (Aerosol Generating)

This category includes any procedure that can generate aerosols, such as sonication, vortexing, or homogenization to form liposomes.

• Primary Engineering Control :

  • All aerosol-generating activities must be performed within a certified chemical fume hood or a Class II biological safety cabinet to contain any airborne particles.[4][10][16] This is the most critical safety measure.

• Respiratory Protection :

  • Specification : When working within a certified fume hood, respiratory protection is typically not required. However, if engineering controls are not feasible or during a large spill cleanup, a NIOSH-approved respirator (e.g., an N95 or higher) may be necessary.[4][18] Respirator use requires enrollment in your institution's respiratory protection program, including fit testing and training.[18][20]

Part 3: Procedural Workflow for Safe Handling

A systematic workflow minimizes the risk of exposure and contamination.

• Preparation :

  • Conduct a pre-procedure risk assessment.[16]

  • Verify that the chemical fume hood is operational and has a current certification.

  • Cover the work surface with a disposable, absorbent bench protector.[10]

  • Assemble all necessary equipment and PPE before handling the compound.

• Donning PPE :

  • Put on the lab coat and ensure it is fully buttoned.

  • Don safety goggles.

  • Wash hands and dry them thoroughly.

  • Put on nitrile gloves, ensuring they overlap the cuffs of the lab coat.

• Handling the Compound :

  • Allow the container to equilibrate to room temperature before opening to prevent condensation of moisture.[2]

  • Perform all manipulations, including weighing and solution preparation, within the fume hood.[5]

  • Handle the solid form carefully to avoid creating dust.[11]

  • When dissolving, add solvent slowly to the solid to prevent splashing.

• Decontamination and Doffing :

  • Wipe down the work surface and any equipment used with an appropriate solvent (e.g., 70% ethanol), and dispose of the wipes as chemical waste.

  • Remove gloves using a technique that avoids touching the outer surface with bare skin.

  • Remove the lab coat.

  • Remove safety goggles.

  • Wash hands thoroughly with soap and water for at least 20 seconds.[21]

• Disposal :

  • All contaminated materials, including used gloves, bench protectors, and empty containers, must be disposed of as hazardous chemical waste.[4]

  • Follow all local, state, and federal regulations for chemical waste disposal. Do not mix with other waste streams unless compatibility is confirmed.[4]

Part 4: Data Summary and Visualization

Table 1: PPE Requirements by Laboratory Task

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection / Engineering Control
Storage & Inspection	Safety Glasses	Nitrile Gloves	Lab Coat	Well-ventilated area
Weighing Solid	Safety Goggles	Nitrile Gloves	Lab Coat	Chemical Fume Hood
Preparing Solutions	Safety Goggles	Nitrile Gloves	Lab Coat	Chemical Fume Hood
Sonication / Vortexing	Safety Goggles & Face Shield	Nitrile Gloves	Lab Coat	Mandatory: Chemical Fume Hood / BSC
Large Spill Cleanup	Chemical Splash Goggles & Face Shield	Heavy-duty Nitrile Gloves	Chemical Apron over Lab Coat	NIOSH-approved respirator may be required.[18]

Diagram 1: PPE Selection Workflow

This diagram outlines the decision-making process for selecting the appropriate level of PPE when handling DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE.

Caption: A workflow for determining the appropriate PPE based on task-specific risks.

Part 5: Emergency Procedures

• Skin Contact : Immediately remove contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention if irritation develops.[4]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses, if present and easy to do. Seek immediate medical attention.[22]

• Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[4]

• Spill :

  • Small Spill : Evacuate the immediate area. Wearing appropriate PPE, absorb liquid spills with an inert material (e.g., vermiculite, sand). For solid spills, carefully scoop the material to avoid generating dust.[4] Clean the area with a suitable solvent. All cleanup materials must be placed in a sealed container for hazardous waste disposal.

  • Large Spill : Evacuate the laboratory and alert your institution's Environmental Health and Safety (EHS) department. Do not attempt to clean up a large spill without proper training and equipment. For dry spills, cleanup with a HEPA-filtered vacuum may be required.[10][23]

References

• BenchChem. Personal protective equipment for handling S-acetyl-PEG12-alcohol.
• BenchChem. Personal protective equipment for handling THP-PEG1-Boc.
• BenchChem. Personal protective equipment for handling Propargyl-PEG4-Sulfone-PEG4-Boc.
• Concordia University.
• BenchChem. Navigating the Safe Disposal of DOTAGA-anhydride: A Procedural Guide.
• University of Wollongong. Working Safely with Engineered Nanoparticles.
• University of Pennsylvania EHRS. SOP: Nanoparticles, Safe Handling.
• University of Nebraska-Lincoln EHS.
• Princeton University EHS.
• Sigma-Aldrich. DOTA-tris(acid)-amido-dPEG®24-amido-dPEG®24-DSPE Product Page.
• Sigma-Aldrich. DOTA-tris(acid)
• Polysciences, Inc. DSPE Product Page.
• University of Fribourg.
• BroadPharm. DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE Product Page.
• University of California, Santa Cruz. Chemical Safety: Personal Protective Equipment.
• BroadPharm. Safety Data Sheet - DOTA-tris(acid)-amido-dPEG®₄-TFP ester.
• University of Texas at Austin. Personal Protective Equipment Selection Guide.
• Langmuir.
• Vector Labs. DOTA-tris(acid)-amido-dPEG®₂₄-amido-dPEG®₂₄-DSPE Product Page.
• SafetySkills. Lab Safety Rules and Guidelines.
• BroadPharm.
• PubMed Central.
• PozeSCAF. Chemistry Lab Safety Rules.
• Science.gov.
• MDPI. Radiolabelled FAPI Radiotracers in Oncology: A Comprehensive Review.
• Wikipedia.

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